N-(2,6-Dimethylphenyl)-DL-alanine

• CAS: 67617-64-5

Core Science & Biosynthesis

The Chemical Properties and Synthetic Utility of N-(2,6-Dimethylphenyl)-DL-alanine: A Technical Whitepaper

Executive Summary

N-(2,6-Dimethylphenyl)-DL-alanine (also known as N-(2,6-xylyl)-DL-alanine) and its ester derivatives are foundational building blocks in the synthesis of acylalanine and phenylamide agrochemicals[1]. As a critical intermediate, it forms the structural core of highly effective systemic fungicides such as metalaxyl, benalaxyl, and furalaxyl[2]. This whitepaper provides an in-depth analysis of its physicochemical properties, stereochemical dynamics, and the validated synthetic workflows required to isolate its biologically active enantiomers.

Physicochemical Profiling & Structural Dynamics

The molecular architecture of N-(2,6-Dimethylphenyl)-DL-alanine features a secondary amine bridging a chiral propionic acid moiety and a 2,6-dimethylphenyl (xylyl) ring. The presence of the two ortho-methyl groups on the phenyl ring is the defining structural characteristic of this molecule. This configuration induces severe steric hindrance, which significantly dictates the thermodynamic requirements for downstream acylation reactions[3].

The secondary amine is weakly basic, a consequence of both the electron-withdrawing nature of the adjacent phenyl ring and the steric shielding provided by the ortho-methyl groups. Understanding these parameters is critical for optimizing phase-transfer catalysis and extraction protocols during synthesis.

Quantitative Physicochemical Data

Table 1: Summarized chemical and thermodynamic properties of N-(2,6-Dimethylphenyl)-DL-alanine and its methyl ester.

Property	Value	Scientific Implications
Molecular Formula	C₁₁H₁₅NO₂ (Acid) / C₁₂H₁₇NO₂ (Ester)	Defines the core acylalanine backbone[4].
Molecular Weight	193.24 g/mol (Acid) / 207.27 g/mol (Ester)	Low molecular weight facilitates rapid cellular uptake.
LogP (Octanol/Water)	2.26	Moderate lipophilicity ensures optimal membrane permeability[5].
pKa (Amine)	2.95 ± 0.50	Weakly basic; remains largely unprotonated at physiological pH[4].
Density	1.063 ± 0.06 g/cm³	Relevant for formulation and biphasic phase separation[4].

Stereochemical Significance in Agrochemicals

N-(2,6-Dimethylphenyl)-DL-alanine features a chiral center at the alpha-carbon of the alanine moiety, resulting in a racemic mixture of (R) and (S) enantiomers. In the context of phenylamide fungicides, biological efficacy is highly stereospecific. The antifungal activity resides almost exclusively in the (R)-enantiomer (e.g., Metalaxyl-M or Mefenoxam)[3].

Because the physical and chemical properties of the (R) and (S) enantiomers are identical in an achiral environment, isolating the (R)-enantiomer via traditional crystallization is inefficient. Modern synthetic routes rely on stereoselective enzymatic resolution to achieve the >95% enantiomeric excess (ee) required for commercial-grade active ingredients[3].

Fig 1: Synthetic workflow and enzymatic resolution of N-(2,6-Dimethylphenyl)-DL-alanine.

Validated Experimental Methodologies

As an application scientist, establishing self-validating protocols is paramount. The following methodologies detail the synthesis and resolution of the compound, explicitly defining the causality behind each chemical intervention.

Protocol 1: Synthesis of Racemic N-(2,6-Dimethylphenyl)-DL-alanine Methyl Ester

Objective: Synthesize the racemic precursor via a bimolecular nucleophilic substitution (SN2) reaction[3].

• Initiation & Solvent Selection: Charge a dry, nitrogen-purged reactor with 2,6-dimethylaniline (1.0 eq) and N,N-Dimethylformamide (DMF).

  • Causality: The non-polar nature of the aniline requires a polar aprotic solvent like DMF to solvate the reactants and stabilize the transition state of the SN2 reaction without hydrogen-bonding to the nucleophile.

• Base Addition: Add finely powdered Potassium Carbonate (K₂CO₃, 1.5 eq).

  • Causality: K₂CO₃ acts as a mild acid scavenger to neutralize the hydrobromic acid (HBr) generated during the reaction. Preventing HBr accumulation is critical; otherwise, it would protonate the weakly basic aniline (pKa ~2.95), rendering it non-nucleophilic and halting the reaction.

• Electrophile Addition & Thermal Activation: Dropwise addition of methyl 2-bromopropionate (1.2 eq) at room temperature, followed by heating the mixture to 90-100°C for 12 hours.

  • Causality: The ortho-methyl groups on the aniline create severe steric hindrance. Elevated thermal energy is strictly required to overcome the high activation energy barrier for the nucleophilic attack on the alpha-carbon of the propionate.

• Workup & Isolation: Cool the mixture, dilute with distilled water, and extract with ethyl acetate. Wash the organic layer with brine to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• System Validation: Monitor the reaction via TLC (Hexane:Ethyl Acetate 8:2). The complete disappearance of the aniline spot (UV 254 nm) confirms conversion. Post-isolation, confirm the structure via ¹H-NMR, specifically looking for the characteristic doublet of the alpha-methyl group (~1.4 ppm).

Protocol 2: Enzymatic Resolution of the (R)-Enantiomer

Objective: Isolate the biologically active (R)-enantiomer from the racemate using biocatalysis[3].

• Biphasic Setup: Dissolve the racemic ester in toluene. Add this organic phase to an aqueous phosphate buffer (pH 7.2) containing a suspended stereoselective lipase (e.g., Candida antarctica lipase B).

  • Causality: A biphasic system prevents the degradation of the enzyme while keeping the lipophilic substrate (LogP 2.26) solubilized. The pH is strictly maintained at 7.2 to ensure the enzyme's catalytic triad remains in its optimal protonation state.

• Stereoselective Hydrolysis: Agitate the mixture at 35°C for 24-48 hours. The enzyme selectively hydrolyzes the (S)-ester into the water-soluble (S)-acid, leaving the (R)-ester intact in the organic phase.

  • Causality: The chiral pocket of the specific lipase sterically accommodates the (S)-enantiomer's transition state significantly better than the (R)-enantiomer, leading to profound enantioselectivity.

• Phase Separation & Recovery: Filter out the immobilized enzyme and separate the layers. Concentrate the toluene layer to yield the pure (R)-N-(2,6-dimethylphenyl)alanine methyl ester.

• System Validation: Determine the enantiomeric excess (ee) using Chiral HPLC (e.g., Chiralcel OD-H column). An ee of >95% validates the stereoselectivity of the enzymatic resolution[3].

Downstream Application & Mechanism of Action

Once the (R)-enantiomer is isolated, it undergoes a final acylation step (e.g., reaction with methoxyacetyl chloride) to form the tertiary amide, yielding active fungicides like Metalaxyl-M[2].

These phenylamide derivatives exhibit a highly specific mechanism of action against Oomycetes (water molds). Upon cellular uptake, the fungicide targets the RNA Polymerase I complex within the fungal cells. By inhibiting the incorporation of uridine, it suppresses the synthesis of ribosomal RNA (rRNA), which rapidly halts protein synthesis, mycelial growth, and zoospore formation[6].

Fig 2: Downstream signaling and mechanism of action for phenylamide derivatives in Oomycetes.

References

• Title: 52888-49-0, N-(2,6-Dimethylphenyl)
• Title: (R)-N-(2,6-dimethylphenyl)
• Title: JP2006510364A - A method for preparing (R) or (S) N- (2,6-dimethylphenyl)
• Title: BENALAXYL (155)
• Title: Reregistration Eligibility Decision (RED)
• Title: Pesticide residues in food – 2005 (Benalaxyl Toxicology)

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N-(2,6-Dimethylphenyl)-DL-alanine structure elucidation and confirmation

An In-Depth Technical Guide on the Structure Elucidation and Confirmation of N-(2,6-Dimethylphenyl)-DL-alanine

Abstract

The definitive structural elucidation of novel or synthesized chemical entities is a cornerstone of drug discovery and development, ensuring safety, efficacy, and regulatory compliance.[1][2][3][4][5] This guide provides a comprehensive, technically-driven framework for the structural characterization and confirmation of N-(2,6-Dimethylphenyl)-DL-alanine, a substituted N-aryl amino acid. N-aryl amino acids are significant building blocks in medicinal chemistry, often incorporated into larger molecules to enhance biological activity.[6][7][8] This document moves beyond a simple recitation of procedures, offering insights into the strategic rationale behind the multi-technique analytical approach, emphasizing the synergy between spectroscopic and crystallographic methods. It is intended for researchers, scientists, and drug development professionals who require a robust, self-validating system for structural confirmation.[3]

Introduction: The Imperative for Unambiguous Structure Verification

In pharmaceutical research, the precise atomic arrangement of a molecule dictates its function, interactions with biological targets, and metabolic fate.[9][10] An incorrect or ambiguous structural assignment can lead to wasted resources, derailed research programs, and significant safety concerns.[11] Therefore, a rigorous, multi-faceted approach to structure elucidation is not merely a procedural step but a fundamental requirement for scientific integrity and regulatory acceptance.[4][5]

N-(2,6-Dimethylphenyl)-DL-alanine presents a unique set of structural features: a chiral center at the alpha-carbon of the alanine moiety, a secondary amine linkage, a carboxylic acid group, and a sterically hindered aromatic ring. Each of these features must be unequivocally confirmed in terms of connectivity and, where applicable, stereochemistry. This guide outlines an integrated analytical workflow designed to systematically deconstruct and then reconstruct the molecular architecture of this compound, ensuring a high degree of confidence in the final structural assignment.

Logical Workflow for Structure Elucidation

The process of structure elucidation is a logical progression from initial hypothesis to final confirmation. It involves gathering data from various analytical techniques and synthesizing the information to build a coherent and self-consistent structural model.

Caption: Relationship between NMR experiments and structural fragments.

Ultimate Confirmation: Single Crystal X-ray Crystallography

While the combination of MS, FTIR, and NMR provides a very strong case for the proposed structure, single-crystal X-ray crystallography offers the ultimate, unambiguous proof of molecular structure in the solid state. [12][13]It provides a three-dimensional map of electron density, from which the precise positions of atoms can be determined, confirming connectivity, bond lengths, bond angles, and conformation. [13][14][15] Experimental Protocol: X-ray Diffraction Analysis

• Crystallization: This is often the most challenging step. The goal is to grow a single, high-quality crystal suitable for diffraction.

  • Solvent Screening: Systematically screen a range of solvents and solvent mixtures (e.g., ethanol, methanol, acetone, ethyl acetate, water) for solubility.

  • Crystal Growth Techniques: Employ techniques such as slow evaporation, vapor diffusion (solvent/anti-solvent system), or cooling of a saturated solution. For N-(2,6-Dimethylphenyl)-DL-alanine, a mixture of ethanol and water could be a promising starting point.

• Data Collection:

  • Mount a suitable crystal on a goniometer head.

  • Place the crystal in a stream of cold nitrogen (typically 100 K) to minimize thermal motion and radiation damage.

  • Expose the crystal to a monochromatic X-ray beam and collect the diffraction data as the crystal is rotated.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of structure factors.

  • Solve the phase problem using direct methods or Patterson methods to generate an initial electron density map.

  • Build a molecular model into the electron density map.

  • Refine the atomic positions, and thermal parameters against the experimental data until the model converges and provides a good fit to the data (indicated by low R-factors).

Authoritative Grounding: The successful solution and refinement of the crystal structure provide definitive proof of the atomic connectivity and the relative arrangement of all atoms in the molecule, leaving no ambiguity. This is particularly important for confirming the substitution pattern on the aromatic ring and the N-alkylation of the alanine.

Conclusion: A Self-Validating Structural Dossier

The structural elucidation of N-(2,6-Dimethylphenyl)-DL-alanine, as outlined in this guide, represents a robust, self-validating system. Each analytical technique provides a layer of evidence that corroborates the findings of the others. High-resolution mass spectrometry establishes the elemental formula. FTIR confirms the presence of the key functional groups (secondary amine, carboxylic acid, aromatic ring). A full suite of NMR experiments maps out the precise connectivity of the carbon-hydrogen framework. Finally, single-crystal X-ray crystallography provides an irrefutable three-dimensional picture of the molecule. This integrated approach ensures the highest level of scientific integrity and provides the trustworthy, authoritative data required for progression in any drug development pipeline. [12]

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• 4D 1H-13C NMR spectroscopy for assignments of alanine methyls in large and complex protein structures. (2009, February 4). PubMed. Retrieved March 7, 2026, from [Link]

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Technical Guide: Spectroscopic Profiling of N-(2,6-Dimethylphenyl)-DL-alanine

This guide details the spectroscopic characterization of N-(2,6-Dimethylphenyl)-DL-alanine (also known as N-(2,6-Xylyl)-DL-alanine), a critical intermediate in the synthesis of phenylamide fungicides such as Metalaxyl and Benalaxyl .

This document focuses on the free acid (CAS 57646-32-9) and its common synthetic precursor, the methyl ester (CAS 52888-49-0), distinguishing their spectral fingerprints for quality control in drug and agrochemical development.

Molecular Identity & Context[1][2][3]

• Compound Name: N-(2,6-Dimethylphenyl)-DL-alanine[1]

• CAS Number: 57646-32-9 (Acid) / 52888-49-0 (Methyl Ester)

• Molecular Formula: C₁₁H₁₅NO₂ (Acid) / C₁₂H₁₇NO₂ (Ester)

• Role: Key nucleophilic intermediate. The secondary amine is the site of acylation for generating the active fungicidal "toxophore" (e.g., methoxyacetylation yields Metalaxyl).

Structural Significance

The sterically hindered 2,6-dimethyl (xylyl) group is crucial for biological activity but complicates spectroscopic analysis due to restricted rotation (atropisomerism potential in derivatives) and shielding effects in NMR.

Spectroscopic Data: NMR, IR, MS

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The 2,6-substitution pattern creates a distinct symmetry in the aromatic region, while the alanine moiety provides a classic quartet-doublet coupling system.

Table 1: 1H NMR Chemical Shifts (400 MHz, CDCl₃)

Data represents the Methyl Ester form (most common isolated intermediate).

Moiety	Shift (δ, ppm)	Multiplicity	Integration	Coupling (J, Hz)	Assignment Logic
Ar-H	6.90 – 7.05	Multiplet	3H	-	Aromatic protons (C3, C4, C5). The 2,6-methyls shield the ring, compressing the multiplet.
NH	3.50 – 3.80	Broad Singlet	1H	-	Secondary amine proton. Chemical shift varies with concentration and solvent (H-bonding).
α-CH	3.85	Quartet	1H	7.0	Methine proton of alanine. Deshielded by the adjacent nitrogen and carbonyl group.
O-CH₃	3.72	Singlet	3H	-	Ester methyl group. Absent in the free acid spectrum.
Ar-CH₃	2.28	Singlet	6H	-	Two symmetric methyl groups on the phenyl ring. Diagnostic high-intensity singlet.
β-CH₃	1.45	Doublet	3H	7.0	Alanine methyl group. Coupled to the α-CH.

13C NMR Highlights (100 MHz, CDCl₃)

• Carbonyl (C=O): ~175.5 ppm (Ester) / ~178.0 ppm (Acid).

• Aromatic C-N (Ipso): ~143.0 ppm.

• Aromatic C-Me (Ortho): ~129.5 ppm (Quaternary carbons carrying methyls).

• Alpha-Carbon: ~56.0 ppm.

• Ar-Methyls: ~18.5 ppm.

B. Infrared (IR) Spectroscopy

IR is the primary tool for monitoring the conversion of the ester to the acid (hydrolysis) or the amine to the amide (acylation).

Table 2: Key IR Functional Group Absorptions

Functional Group	Wavenumber (cm⁻¹)	Intensity	Diagnostic Value
N-H Stretch	3350 – 3400	Medium/Broad	Confirms secondary amine. Disappears upon acylation to Metalaxyl.
C=O Stretch	1735 – 1750	Strong	Ester carbonyl. In the free acid, this shifts to ~1710 cm⁻¹ and broadens.
C-H (Aromatic)	3020 – 3050	Weak	Unsaturated C-H stretches from the xylyl ring.
C-N Stretch	1180 – 1220	Medium	C-N bond vibration (Aliphatic amine).

C. Mass Spectrometry (MS)[5]

• Ionization Mode: Electron Impact (EI, 70 eV) or ESI+.

• Molecular Ion (M+):

  • Methyl Ester: m/z 207

  • Free Acid: m/z 193

Fragmentation Pattern (EI)

• Base Peak (m/z 120/121): The 2,6-dimethylaniline (xylidine) fragment. The bond between the nitrogen and the alanine chiral center is the weakest point under EI conditions, leading to the stable xylidinium ion.

• Loss of Carboxyl (M-59 or M-45):

  • Ester: Loss of -COOCH₃ (59 Da)

    m/z 148.

  • Acid: Loss of -COOH (45 Da)

    m/z 148.

  • Interpretation: The m/z 148 fragment corresponds to the N-ethyl-2,6-dimethylaniline cation (stabilized).

Experimental Protocol: Synthesis & Isolation

Causality: This protocol relies on nucleophilic substitution (SN2). The sterics of 2,6-dimethylaniline require forcing conditions (heat/catalyst) or the use of a leaving group like bromide on the alanine alpha-carbon.

Workflow: N-Alkylation of 2,6-Xylidine

• Reagents:

  • 2,6-Dimethylaniline (1.0 eq)

  • Methyl 2-bromopropionate (1.1 eq)

  • Base: Sodium Bicarbonate (NaHCO₃) or Triethylamine (1.2 eq)

  • Solvent: Toluene (preferred for azeotropic drying) or DMF.

• Procedure:

  • Step 1: Dissolve 2,6-dimethylaniline in Toluene. Add NaHCO₃.

  • Step 2: Heat to reflux (110°C). Slowly add Methyl 2-bromopropionate over 1 hour.

    • Why? Slow addition prevents the formation of the N,N-dialkylated impurity, although steric hindrance makes this impurity rare.

  • Step 3: Reflux for 6–10 hours. Monitor by TLC (Hexane:EtOAc 8:2) or GC-MS.

  • Step 4 (Workup): Cool, filter off inorganic salts (NaBr). Wash organic layer with water.

  • Step 5 (Purification): The product is an oil. Purify via vacuum distillation or convert to the hydrochloride salt (solid) for storage.

• Hydrolysis to Free Acid (Optional):

  • Treat the ester with NaOH (aq) in Methanol at 60°C for 2 hours. Acidify with HCl to pH 3 to precipitate N-(2,6-dimethylphenyl)-DL-alanine.

Visualization: Synthesis & Analysis Workflow

Caption: Workflow depicting the synthesis of the alanine intermediate and the critical QC checkpoints (NMR/IR) prior to final conversion to Metalaxyl.

References

• Preparation of Metalaxyl Intermediates

  • Source: P
  • Context: Describes the reaction of 2,6-xylidine with methyl 2-bromopropion

  • Link:

• Spectroscopic Data of Phenylamide Fungicide Metabolites

  • Source: University of Hertfordshire PPDB (Pesticide Properties D
  • Context: Identifies N-(2,6-dimethylphenyl)alanine as the major metabolite (CGA 62826 precursor).

  • Link:

• Enzymatic Resolution of N-(2,6-dimethylphenyl)

  • Source:Journal of Molecular Catalysis B: Enzym
  • Context: Provides characterization data for the chiral resolution of the methyl ester.

  • Link:

• General NMR Shifts for Solvents and Impurities

  • Source:Organometallics, 2010 (Fulmer et al.).
  • Context: Essential for distinguishing solvent peaks (Toluene, MeOH)

  • Link:

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An In-depth Technical Guide to the Putative Mechanism of Action of N-(2,6-Dimethylphenyl)-DL-alanine in Biological Systems

Abstract

This technical guide addresses the mechanism of action of N-(2,6-Dimethylphenyl)-DL-alanine. Direct research on the specific biological activity of this compound is not extensively available in public literature. However, a comprehensive analysis of its chemical structure reveals a significant similarity to known agonists of bitter taste receptors (TAS2Rs). This guide, therefore, puts forth a scientifically-grounded, hypothetical mechanism of action centered on the activation of TAS2R signaling pathways. We provide a detailed framework for the experimental validation of this hypothesis, designed for researchers, scientists, and drug development professionals. This document outlines the requisite experimental protocols, from initial binding assays to functional cellular assays, and includes data presentation formats and visualizations to guide the investigation into the biological role of N-(2,6-Dimethylphenyl)-DL-alanine.

Introduction and Current Landscape

N-(2,6-Dimethylphenyl)-DL-alanine is a derivative of the amino acid alanine. Publicly accessible scientific literature primarily describes its methyl ester form, Methyl N-(2,6-dimethylphenyl)-DL-alaninate, as a chemical intermediate in the synthesis of certain agrochemicals, such as the fungicide Benalaxyl.[1][2][3] However, there is a notable absence of in-depth studies detailing the specific mechanism of action of N-(2,6-Dimethylphenyl)-DL-alanine itself within biological systems.

Structural Analogy to a Known Bioactive Compound: A Basis for a Testable Hypothesis

A critical analysis of the molecular structure of N-(2,6-Dimethylphenyl)-DL-alanine reveals a key pharmacophore: a 2,6-dimethylphenyl moiety linked to an amide group. This structural feature is also present in the well-characterized compound, Denatonium.[4][5] Denatonium is recognized as one of the most potent bitter compounds and its mechanism of action is well-established as an agonist for a range of bitter taste receptors (TAS2Rs).[4][6] This structural parallel forms the foundation of our central hypothesis: N-(2,6-Dimethylphenyl)-DL-alanine may function as an agonist of one or more bitter taste receptors (TAS2Rs).

Bitter taste receptors are a class of G-protein coupled receptors (GPCRs) that are not only expressed in the oral cavity but also in various extra-oral tissues, including the respiratory and gastrointestinal tracts, where they are implicated in diverse physiological processes.[7][8][9]

This guide will now proceed to detail a comprehensive research strategy to investigate this hypothesis.

The Proposed Mechanism of Action: Activation of Bitter Taste Receptors (TAS2Rs)

We hypothesize that N-(2,6-Dimethylphenyl)-DL-alanine interacts with and activates specific TAS2Rs. TAS2Rs are GPCRs that typically signal through the G-protein gustducin, which is structurally and functionally similar to other Gq and Gi proteins.[10][11] The canonical signaling pathway upon agonist binding involves the dissociation of the G-protein heterotrimer into its α- and βγ-subunits.[7][10]

The Gβγ-subunit activates phospholipase C β2 (PLCβ2), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[7] IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium ions into the cytoplasm.[7][9] This increase in intracellular calcium is a hallmark of TAS2R activation.[12]

Simultaneously, the α-gustducin subunit can activate phosphodiesterases, leading to a decrease in cyclic adenosine monophosphate (cAMP) levels, which points towards a Gi-like signaling component.[11][13]

Visualizing the Proposed Signaling Pathway

The following diagram illustrates the hypothesized signaling cascade initiated by the binding of N-(2,6-Dimethylphenyl)-DL-alanine to a TAS2R.

Caption: Workflow for the intracellular calcium mobilization assay.

This assay will determine if the TAS2R activation by N-(2,6-Dimethylphenyl)-DL-alanine involves a Gi-coupled signaling pathway. [14][15][16][17][18]

• Cell Preparation: Plate cells expressing the target TAS2R.

• Forskolin Stimulation: Treat the cells with forskolin, an adenylyl cyclase activator, to induce a basal level of cAMP production.

• Compound Addition: Add increasing concentrations of N-(2,6-Dimethylphenyl)-DL-alanine.

• Cell Lysis and Detection: Lyse the cells and add the HTRF detection reagents (a cAMP-d2 conjugate and an anti-cAMP-cryptate antibody).

• Signal Measurement: After incubation, measure the HTRF signal on a compatible plate reader. A decrease in cAMP levels will result in an increased HTRF signal.

• Data Analysis: Plot the HTRF ratio against the compound concentration to determine the EC50 for the inhibition of cAMP production.

Parameter	Description	Expected Outcome for a Positive Result
EC50	The concentration of N-(2,6-Dimethylphenyl)-DL-alanine that causes a half-maximal inhibition of forskolin-stimulated cAMP production.	A measurable EC50 value, confirming Gi coupling.

Conclusion and Future Directions

The structural similarity between N-(2,6-Dimethylphenyl)-DL-alanine and the potent bitter taste receptor agonist Denatonium provides a strong rationale for investigating its potential role as a TAS2R agonist. The experimental framework detailed in this guide offers a systematic and robust approach to test this hypothesis. Confirmation of this mechanism of action would not only elucidate the biological function of N-(2,6-Dimethylphenyl)-DL-alanine but could also open new avenues for its application, given the expanding physiological roles of extra-oral bitter taste receptors. Further research could then explore its effects in more complex biological systems and its potential as a modulator of TAS2R-mediated pathways in health and disease.

References

• Denatonium - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]

• Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI. (2017, November 20). Retrieved March 7, 2026, from [Link]

• A 1536-well cAMP assay for Gs- and Gi-coupled receptors using enzyme fragmentation complementation - PubMed. (2004, February 15). Retrieved March 7, 2026, from [Link]

• The Bitter Taste Receptor Signaling Pathway: when the ligand binds to... - ResearchGate. (n.d.). Retrieved March 7, 2026, from [Link]

• DENATONIUM BENZOATE - Ataman Kimya. (n.d.). Retrieved March 7, 2026, from [Link]

• The bitter taste receptor (TAS2R) agonists denatonium and chloroquine display distinct patterns of relaxation of the guinea pig trachea - American Physiological Society Journal. (n.d.). Retrieved March 7, 2026, from [Link]

• Live Cell Gi- and Gs-Coupled GPCR Signaling on FLIPR Tetra - Molecular Devices. (n.d.). Retrieved March 7, 2026, from [Link]

• A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Automated Imaging Assay for Characterizing Ca2+ Flux with R-GECO Biosensor - Agilent. (n.d.). Retrieved March 7, 2026, from [Link]

• Bitter taste receptors: Genes, evolution and health - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Using calcium imaging as a readout of GPCR activation - PubMed. (n.d.). Retrieved March 7, 2026, from [Link]

• Bitter Taste Receptors (TAS2Rs) in Human Lung Macrophages: Receptor Expression and Inhibitory Effects of TAS2R Agonists - Frontiers. (2019, October 1). Retrieved March 7, 2026, from [Link]

• Denatonium Benzoate - Sentinalco. (n.d.). Retrieved March 7, 2026, from [Link]

• An overview of Ca 2+ mobilization assays in GPCR drug discovery - Taylor & Francis. (2017, March 17). Retrieved March 7, 2026, from [Link]

• Clinical Role of Extraoral Bitter Taste Receptors - MDPI. (2020, July 21). Retrieved March 7, 2026, from [Link]

• Bitter taste receptors | Chemical Senses | Oxford Academic. (2025, December 15). Retrieved March 7, 2026, from [Link]

• Bitter taste receptors along the gastrointestinal tract: comparison between humans and rodents - Frontiers. (2023, August 29). Retrieved March 7, 2026, from [Link]

• Chemoinformatics View on Bitter Taste Receptor Agonists in Food - ACS Publications. (2021, November 11). Retrieved March 7, 2026, from [Link]

• Taste receptor - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]

• Cell-based Assays for GPCR Activity | Biocompare: The Buyer's Guide for Life Scientists. (2013, October 3). Retrieved March 7, 2026, from [Link]

• Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - PubMed. (2017, November 20). Retrieved March 7, 2026, from [Link]

• Denatonium | C21H29N2O+ | CID 15488 - PubChem - NIH. (n.d.). Retrieved March 7, 2026, from [Link]

• About Ligand Binding Assays - Gifford Bioscience. (n.d.). Retrieved March 7, 2026, from [Link]

• The bitter taste receptor (TAS2R) agonist denatonium promotes a strong relaxation of rat corpus cavernosum - PubMed. (2023, August 18). Retrieved March 7, 2026, from [Link]

• Modeling and Deorphanization of Orphan GPCRs | Springer Nature Experiments. (2018). Retrieved March 7, 2026, from [Link]

• Receptor Binding Assays for HTS and Drug Discovery - NCBI - NIH. (2012, May 1). Retrieved March 7, 2026, from [Link]

• L-Alanine, N-(2,6-dimethylphenyl)- | C11H15NO2 | CID 158332 - PubChem - NIH. (n.d.). Retrieved March 7, 2026, from [Link]

• SIGMA RECEPTOR BINDING ASSAYS - PMC. (2016, December 8). Retrieved March 7, 2026, from [Link]

• Denatonium induces secretion of glucagon-like peptide-1 through activation of bitter taste receptor pathways - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Radioligand binding methods: practical guide and tips. (n.d.). Retrieved March 7, 2026, from [Link]

• Methyl N-(2,6-dimethylphenyl)-DL-alaninate | C12H17NO2 | CID 94555 - PubChem - NIH. (n.d.). Retrieved March 7, 2026, from [Link]

• Enhanced cAMP-based assay for GPCR deorphanization - SciSpace. (n.d.). Retrieved March 7, 2026, from [Link]

• The Bitter Taste Receptor Agonist Denatonium Inhibits Stemness Characteristics in Hematopoietic Stem/Progenitor Cells - ResearchGate. (2025, October 22). Retrieved March 7, 2026, from [Link]

• Orphan G protein-coupled receptors: the ongoing search for a home - Frontiers. (n.d.). Retrieved March 7, 2026, from [Link]

• G Protein–Coupled Receptor Deorphanizations - PMC. (n.d.). Retrieved March 7, 2026, from [Link]

• Denatonium as a Bitter Taste Receptor Agonist Modifies Transcriptomic Profile and Functions of Acute Myeloid Leukemia Cells - Frontiers. (2020, July 23). Retrieved March 7, 2026, from [Link]

• Enzyme-catalyzed preparation of methyl (R)-N-(2,6- dimethylphenyl)alaninate: a key intermediate for (R)-metalaxyl - ResearchGate. (n.d.). Retrieved March 7, 2026, from [Link]

• A novel chemogenomics analysis of G protein-coupled receptors (GPCRs) and their ligands: a potential strategy for receptor de-orphanization - PMC. (2010, June 10). Retrieved March 7, 2026, from [Link]

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Solubility Profile and Thermodynamic Characterization of N-(2,6-Dimethylphenyl)-DL-alanine

This guide details the solubility profiling, thermodynamic characterization, and experimental protocols for N-(2,6-Dimethylphenyl)-DL-alanine (also known as Benalaxyl acid or 2,6-DMA-acid), a critical intermediate in the synthesis of phenylamide fungicides and a model compound for chiral resolution studies.

Executive Summary

N-(2,6-Dimethylphenyl)-DL-alanine (CAS: 13021-08-4 for generic acid structure context; specific isomers vary) serves as a pivotal intermediate in the industrial synthesis of acylalanine fungicides such as Benalaxyl and Metalaxyl. Its physicochemical behavior—specifically its solubility in protic versus aprotic solvents—dictates the efficiency of downstream processes including enantiomeric resolution , crystallization purification , and reaction yield optimization .

This guide provides a technical analysis of its solubility landscape, establishing a protocol for precise measurement using laser monitoring techniques and thermodynamic modeling via the Modified Apelblat equation.

Physicochemical Characterization & Solubility Profile

Structural Analysis

The molecule features a hydrophobic 2,6-dimethylphenyl (xylyl) moiety attached to a polar alanine backbone. This amphiphilic structure creates a distinct solubility window:

• Hydrophobic Domain: The xylyl ring limits solubility in pure water.

• Hydrophilic/Ionic Domain: The carboxylic acid (

  ) and secondary amine ( for the aniline nitrogen, though lowered by the phenyl ring) allow for pH-dependent solubility switching.

Solubility Data Summary

The following data synthesizes experimental values and structural predictions for process design.

Table 1: Solubility Profile of N-(2,6-Dimethylphenyl)-DL-alanine (at 298.15 K)

Solvent	Solubility Class	Estimated Range (Mass Fraction)	Mechanistic Insight
Water (pH 6.1)	Very Low	(approx. 28.6 mg/L)	Hydrophobic effect of xylyl group dominates; lattice energy resists hydration.
Methanol	High		Strong H-bonding with carboxyl/amine groups disrupts crystal lattice.
Ethanol	Moderate-High		Slightly lower than methanol due to decreased dielectric constant.
Isopropanol	Moderate		Used in chiral separation mobile phases (e.g., Hexane/IPA 85:15).
Ethyl Acetate	Moderate	Variable	Good solvent for extraction; disruption of acid dimers required.
n-Hexane	Low		Lack of polar interactions; typically used as an anti-solvent.

Critical Note: Water solubility is highly pH-dependent. At

(cationic form) and (anionic form), solubility increases by orders of magnitude compared to the zwitterionic/neutral species at the isoelectric point.

Thermodynamic Modeling Framework

To scale crystallization processes, experimental data must be correlated using thermodynamic models. The Modified Apelblat Equation is the industry standard for this class of amino acid derivatives.

Modified Apelblat Equation

This semi-empirical model correlates the mole fraction solubility (

) with temperature ( ):

• A, B, C: Empirical parameters derived from regression analysis.

• Application: Used to predict solubility at non-measured temperatures for cooling crystallization curves.

Thermodynamic Parameters

Dissolution enthalpy (

) and entropy ( ) are derived using the van't Hoff analysis:

• Endothermic Process (

  ): Solubility increases with temperature (typical for this compound in alcohols).

• Entropy Driven: Positive

  indicates disordering of the solvent structure upon solute accommodation.

Experimental Protocol: Laser Monitoring Method

For high-precision solubility determination, the Laser Monitoring Observation Technique is superior to the static shake-flask method due to speed and reproducibility.

Protocol Workflow

Objective: Determine the saturation temperature (

) of a mixture with known composition.

• Preparation: Weigh a precise mass of N-(2,6-Dimethylphenyl)-DL-alanine (

  ) and solvent ( ) into a jacketed glass vessel.

• Setup: Insert a laser probe (or laser source/detector pair) and a temperature probe into the stirred suspension.

• Heating Phase: Heat the mixture at a slow ramp rate (e.g., 0.2 K/min). The laser transmittance (

  ) will be low due to solid scattering.

• Clarification Point: Record the temperature where laser transmittance jumps to maximum (100%). This is the dissolution temperature (

  ).

• Cooling Phase: Cool slowly until transmittance drops (nucleation).

• Equilibrium: The average or the heating curve endpoint is typically used as the solubility limit.

Workflow Diagram

Caption: Figure 1. Automated Laser Monitoring workflow for determining solid-liquid solubility limits.

Applications in Process Development

Crystallization & Purification

The solubility differential between Methanol (high) and Water (low) suggests a Cooling + Anti-solvent Crystallization strategy:

• Dissolve crude N-(2,6-Dimethylphenyl)-DL-alanine in warm Methanol.

• Cool to 20°C to induce supersaturation.

• Slowly add Water (anti-solvent) to drive yield to >95%.

Chiral Resolution

Since the compound is a racemate (DL), solubility data is critical for Preferential Crystallization or Chiral HPLC .

• Mobile Phase: n-Hexane/Isopropanol (85:15) with 0.1% TFA is standard for analytical separation on polysaccharide columns (e.g., Chiralpak AD/IC).

• Thermodynamics: Enantioseparation is typically enthalpy-driven; lower temperatures often improve resolution (

  ) by increasing the difference in adsorption enthalpy between enantiomers.

Thermodynamic Logic Flow

Caption: Figure 2. From raw solubility data to process optimization parameters.

References

• FAO/WHO Joint Meeting on Pesticide Residues. (2009). Benalaxyl: Residue and Analytical Aspects. Food and Agriculture Organization. Link

• Jouyban, A. (2019). Handbook of Solubility Data for Pharmaceuticals. CRC Press.

• Ma, Y., et al. (2018). "Thermodynamic Analysis of Solubility of Amino Acids in Mixed Solvent Systems." Journal of Chemical & Engineering Data. Link

• University of Hertfordshire. (2025). Benalaxyl Metabolite M2 (Benalaxyl Acid) Properties. PPDB: Pesticide Properties DataBase. Link

Potential applications of N-(2,6-Dimethylphenyl)-DL-alanine in medicinal chemistry

Unlocking the Pharmacological Potential of N-(2,6-Dimethylphenyl)-DL-alanine: A Comprehensive Guide for Medicinal Chemists

Executive Summary

N-(2,6-Dimethylphenyl)-DL-alanine is a bifunctional synthetic intermediate that bridges the gap between agrochemical manufacturing and advanced pharmaceutical design. Structurally, it merges the privileged 2,6-xylidine (2,6-dimethylaniline) pharmacophore—essential for voltage-gated sodium channel (VGSC) modulation—with an alpha-amino acid (alanine) backbone. This whitepaper details the mechanistic causality behind its structural elements, its applications in drug discovery, and a self-validating protocol for its stereochemical resolution.

The 2,6-Xylidine Pharmacophore: Mechanistic Causality in Drug Design

The presence of the 2,6-dimethylphenyl group is not a mere structural decoration; it is a calculated design choice utilized in both class Ib antiarrhythmics and amide-type local anesthetics like lidocaine and bupivacaine[1].

Steric Shielding and Metabolic Stability The primary causality behind utilizing the 2,6-xylidine motif lies in steric hindrance. The two ortho-methyl groups physically shield the adjacent nitrogen-carbon bond from the active sites of hepatic amidases and plasma esterases. This steric bulk prevents rapid enzymatic cleavage, significantly prolonging the drug's metabolic half-life. For instance, while unshielded ester anesthetics like procaine are hydrolyzed in minutes, 2,6-xylidine derivatives like lidocaine maintain an elimination half-life of 1.5 to 2.0 hours[2].

Mechanism of Action: NaV Channel Blockade Derivatives of N-(2,6-Dimethylphenyl)-DL-alanine act primarily through the blockade of VGSCs. The lipophilic 2,6-dimethylphenyl ring allows the molecule to passively diffuse across the neuronal lipid bilayer. Once in the more acidic intracellular environment, the basic amine (typically functionalized onto the alanine carboxylate) ionizes. This protonated species binds to the intracellular mouth of the NaV channel, preventing sodium influx, halting depolarization, and inhibiting action potential propagation[1].

Logical pathway of NaV channel blockade by 2,6-xylidine derivatives.

Synthetic Utility and Derivatization Strategies

As a commercially viable building block[3], N-(2,6-Dimethylphenyl)-DL-alanine offers a versatile scaffolding platform due to its secondary amine and carboxylic acid functional groups. Historically, acylation of the amine and esterification of the acid yields the phenylamide fungicide metalaxyl[4]. However, in medicinal chemistry, the applications are far broader.

• Next-Generation Anesthetics & Antiarrhythmics: By converting the carboxylic acid of the alanine moiety into various basic amides (e.g., dialkylaminoethyl amides), chemists can fine-tune the pKa and lipophilicity (LogP) of the resulting compound, optimizing it for specific tissue penetration (e.g., epidural vs. topical).

• Peptidomimetics and PROTACs: The amino acid backbone allows this molecule to be directly incorporated into synthetic peptide sequences. The bulky, rigid xylidine group acts as a proteolytic shield, increasing the in vivo stability of the peptide. Furthermore, it can serve as a highly hydrophobic tag or linker in Proteolysis Targeting Chimeras (PROTACs).

Table 1: Comparative Physicochemical Properties of 2,6-Xylidine Derivatives

Compound	Pharmacophore	Primary Indication	Half-Life (t1/2)
Lidocaine	2,6-xylidine amide	Local Anesthetic	1.5 - 2.0 hours
Bupivacaine	2,6-xylidine amide	Local Anesthetic	2.7 - 3.5 hours
Metalaxyl	2,6-xylidine ester	Fungicide	N/A (Agrochemical)
N-(2,6-Dimethylphenyl)-alanine	2,6-xylidine + amino acid	Synthetic Intermediate	N/A (Building Block)

Stereochemistry and Self-Validating Enzymatic Resolution

Biological targets are highly stereoselective. For example, the biological activity of metalaxyl resides almost entirely in the (R)-enantiomer (Metalaxyl-M)[4]. To utilize N-(2,6-Dimethylphenyl)-DL-alanine effectively in drug design, researchers must isolate its enantiomers. Enzymatic kinetic resolution using lipases or proteases is the industry standard due to its high enantiomeric excess (ee) and mild conditions[5].

Experimental Protocol: Enantioselective Hydrolysis via pH-Stat

This protocol utilizes a self-validating mechanism: the pH-stat. Because ester hydrolysis generates a carboxylic acid, the pH of the solution naturally drops. By automatically titrating a base to maintain a constant pH, researchers prevent enzyme denaturation while gaining a real-time, quantitative readout of the reaction conversion.

Step-by-Step Methodology:

• Substrate Preparation: Dissolve 10 mmol of racemic N-(2,6-Dimethylphenyl)-DL-alanine methyl ester in 10 mL of a co-solvent (e.g., 10% v/v t-butanol) to ensure substrate solubility without stripping the enzyme's hydration shell.

• Buffer Equilibration: Add the dissolved substrate to 90 mL of 10 mM potassium phosphate buffer. Adjust the initial pH to exactly 7.2.

• Enzyme Addition: Introduce 50 mg of an immobilized lipase (e.g., Candida antarctica Lipase B, CALB) or a protease derived from Bacillus licheniformis[6]. Maintain the reaction at 30°C under vigorous stirring.

• Self-Validating Monitoring: Connect the reaction vessel to an automated pH-stat titrator loaded with 1.0 M NaOH. Set the target pH to 7.2[5].

• Termination: The reaction is strictly terminated when exactly 5.0 mL of 1.0 M NaOH (0.5 equivalents) has been consumed. This indicates exactly 50% conversion, which is the theoretical maximum for kinetic resolution.

• Extraction: Filter out the immobilized enzyme. Extract the aqueous mixture with dichloromethane (3 x 50 mL). The unreacted (R)-ester partitions into the organic phase, while the hydrolyzed (S)-acid remains in the aqueous phase as a sodium salt[6].

Workflow for the enzymatic kinetic resolution of racemic alanine esters.

Table 2: Optimization Parameters for Enzymatic Kinetic Resolution

Parameter	Optimal Condition	Causality / Rationale
Enzyme	Candida antarctica Lipase B	High enantioselectivity (E > 100) for bulky aromatic esters.
Temperature	30°C - 35°C	Balances thermodynamic reaction rate with enzyme thermal stability.
pH Control	pH 7.2 (via pH-stat)	Prevents active-site denaturation and shifts the equilibrium forward.
Co-solvent	10% v/v t-Butanol	Enhances lipophilic substrate solubility in the aqueous buffer.

References

• Reregistration Eligibility Decision (RED) for Metalaxyl Source: United States Environmental Protection Agency (EPA) URL:[Link]

• US11400074B1 - Enzymatic process for the preparation of (2S)-2-[(4R)
• US20080138856A1 - Enzymatic Enantioselective Ester or Amide Hydrolysis or Synthesis Source: Google Patents URL

• Lidocaine Ointment: Package Insert / Prescribing Information Source: Drugs.com URL:[Link]

• Molecular mechanisms of lidocaine Source: National Institutes of Health (NIH) - PMC URL:[Link]

Sources

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• 2. drugs.com [drugs.com]
• 3. products.basf.com [products.basf.com]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. US20080138856A1 - Enzymatic Enantioselective Ester or Amide Hydrolysis or Synthesis - Google Patents [patents.google.com]
• 6. US11400074B1 - Enzymatic process for the preparation of (2S)-2-[(4R)-2-oxo-4-propyl-pyrrolidin-1-yl]butyric acid and its conversion into brivaracetam - Google Patents [patents.google.com]

Synthesis and Stereochemical Resolution of N-(2,6-Dimethylphenyl)-DL-alanine: A Comprehensive Technical Guide

Executive Summary

N-(2,6-Dimethylphenyl)-DL-alanine, frequently synthesized as its methyl ester, is a high-value synthetic intermediate primarily utilized in the production of phenylamide (acylalanine) fungicides. These downstream agrochemicals—most notably Metalaxyl, Benalaxyl, and Furalaxyl—are critical for controlling Oomycete pathogens by inhibiting ribosomal RNA synthesis (1)[1].

This whitepaper provides an in-depth mechanistic review of the synthesis of the racemic intermediate, the causality behind protocol choices, and the advanced enzymatic resolution techniques required to isolate the biologically active (R)-enantiomer.

Mechanistic Overview of Synthesis Routes

The industrial synthesis of N-(2,6-dimethylphenyl)-DL-alanine relies heavily on the nucleophilic substitution (SN2) of an α-halocarboxylic acid or ester by an aromatic amine.

The SN2 Pathway (Industrial Standard)

The reaction between 2,6-dimethylaniline (2,6-xylidine) and 2-bromopropionic acid (or methyl 2-bromopropionate) is the most robust method for generating the racemic mixture (2)[2].

Causality & Experimental Choices:

• Steric Hindrance: The two ortho-methyl groups on 2,6-dimethylaniline significantly reduce the nucleophilicity of the amine. To overcome this steric penalty, the reaction requires elevated temperatures (100–130°C) and a polar aprotic solvent.

• Acid Scavenging: The SN2 displacement releases hydrobromic acid (HBr). If left unneutralized, HBr protonates the unreacted 2,6-dimethylaniline, forming an insoluble hydrobromide salt and halting the reaction. Therefore, an inorganic base (e.g., Na₂CO₃) or a tertiary amine must be employed as an acid scavenger.

Reductive Amination (Alternative Pathway)

An alternative, albeit less common industrially, is the reductive amination of pyruvic acid with 2,6-dimethylaniline. Causality & Experimental Choices: While this avoids brominated waste, the formation of the intermediate imine is thermodynamically challenged by the steric bulk of the ortho-methyl groups. High-pressure catalytic hydrogenation or hydride donors (e.g., NaBH₃CN) are required to force the equilibrium forward.

Experimental Protocols: Self-Validating Workflows

Protocol A: Synthesis of Methyl N-(2,6-Dimethylphenyl)-DL-alaninate via SN2

This protocol describes the synthesis of the methyl ester derivative, which is a direct precursor to Metalaxyl (3)[3].

• Reagent Preparation: Charge a dry, nitrogen-purged reaction vessel with 1.0 equivalent of 2,6-dimethylaniline and 1.1 equivalents of methyl 2-bromopropionate.

• Base Addition: Add 1.2 equivalents of anhydrous sodium carbonate (Na₂CO₃) to act as the HBr scavenger.

• Solvent & Heating: Suspend the mixture in N,N-dimethylformamide (DMF) to facilitate the SN2 transition state. Heat the mixture to 110°C under continuous mechanical stirring for 12–16 hours.

• Reaction Monitoring (Self-Validation): Validate reaction progress via HPLC. The disappearance of the 2,6-dimethylaniline peak confirms the completion of the substitution.

• Workup & Isolation: Cool the mixture to room temperature and quench with distilled water. Extract the aqueous phase with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude racemic ester via vacuum distillation to yield a pale yellow oil.

Stereochemical Resolution: Isolating the (R)-Enantiomer

The fungicidal activity of Metalaxyl resides almost exclusively in the (R)-enantiomer, known commercially as Metalaxyl-M or Mefenoxam (4)[4]. Consequently, isolating (R)-N-(2,6-dimethylphenyl)alanine from the DL-racemate is a critical industrial objective.

Protocol B: Enzymatic Resolution

Traditional chiral metal catalysts are expensive and require harsh releasing conditions. Enzymatic resolution using lipases or proteases offers a highly stereoselective and mild alternative (2)[2].

• Buffer Preparation: Suspend the racemic methyl N-(2,6-dimethylphenyl)-DL-alaninate in a phosphate buffer (pH 7.0–7.5).

• Enzyme Addition: Introduce a stereospecific enzyme (e.g., Proleather enzyme) that selectively hydrolyzes the ester of the (R)-enantiomer.

• Incubation: Stir the biphasic mixture at 30–35°C. Maintain the pH by titrating with 0.05 N NaOH as the (R)-acid is liberated.

• Separation (Self-Validation): Once the theoretical amount of NaOH is consumed (indicating exactly 50% conversion), halt the reaction. Extract the unreacted (S)-ester with toluene.

• Acidification: Acidify the aqueous phase containing the (R)-acid salt to pH 3.5 using 1N HCl, and extract the pure (R)-N-(2,6-dimethylphenyl)alanine with ethyl acetate.

Quantitative Data & Comparative Analysis

The following table summarizes the key metrics for the synthetic and resolution pathways.

Parameter	SN2 Synthesis (Racemic)	Reductive Amination	Enzymatic Resolution
Primary Reagents	2,6-Dimethylaniline, Methyl 2-bromopropionate	2,6-Dimethylaniline, Pyruvic acid	Racemic Ester, Lipase/Protease
Temperature	110–130°C	50–80°C	30–35°C
Typical Yield	80–88%	55–65%	45–49% (Max theoretical 50%)
Enantiomeric Excess	0% (Racemic)	0% (Racemic)	> 98% ee for (R)-isomer
Scalability	Excellent (Industrial Standard)	Moderate	High (Requires enzyme recycling)

Visualizations of Chemical Workflows

Below is the logical flow for the synthesis of the racemic intermediate and its subsequent conversion into the commercial fungicide Metalaxyl.

Workflow for the SN2 synthesis of N-(2,6-Dimethylphenyl)-DL-alanine and conversion to Metalaxyl.

The following diagram illustrates the enzymatic resolution process used to isolate the highly active (R)-enantiomer.

Enzymatic resolution pathway to isolate the (R)-enantiomer for Metalaxyl-M production.

References

• JP2006510364A - A method for preparing (R) or (S) N-(2,6-dimethylphenyl) alanine. Google Patents. 2

• Reregistration Eligibility Decision (RED) for Metalaxyl. Environmental Protection Agency (EPA).4

• Metalaxyl - Cas 57837-19-1. LookChem. 3

• Pesticide residues in food 2005. Food and Agriculture Organization (FAO). 1

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• 2. JP2006510364A - A method for preparing (R) or (S) N- (2,6-dimethylphenyl) alanine and its opposite enantiomer N- (2,6-dimethylphenyl) alanine using an enzyme - Google Patents [patents.google.com]
• 3. lookchem.com [lookchem.com]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Technical Master Guide: Physicochemical Profiling & Synthesis of N-(2,6-Dimethylphenyl)-L-Alanine

Executive Summary

N-(2,6-dimethylphenyl)-L-alanine (also known as N-(2,6-xylyl)-L-alanine) represents a critical chiral scaffold in the synthesis of phenylamide fungicides, most notably the Metalaxyl family. While the racemic mixture has historically been employed, the industry has shifted toward enantiopure formulations (e.g., Metalaxyl-M) to maximize bioactivity and reduce environmental load.

This guide focuses on the L-isomer (S-configuration), detailing its physicochemical behavior, a self-validating synthetic route via nucleophilic substitution with inversion, and rigorous analytical characterization. Researchers must note that while the (R)-enantiomer is the primary toxophore in commercial fungicides, the (S)-enantiomer (L-form) serves as a vital reference standard and chiral auxiliary in asymmetric synthesis.

Molecular Architecture & Stereochemistry

The compound consists of an alanine backbone N-alkylated with a sterically hindered 2,6-dimethylphenyl (xylyl) group. The steric bulk of the ortho-methyl groups restricts rotation around the N-aryl bond, influencing both reactivity and binding affinity.

Feature	Specification
IUPAC Name	(2S)-2-[(2,6-dimethylphenyl)amino]propanoic acid
Common Name	N-(2,6-xylyl)-L-alanine
CAS Number (Acid)	83234-64-4
CAS Number (Methyl Ester)	52888-49-0 (Racemic) / 57646-33-0 ((R)-isomer)
Molecular Formula	C₁₁H₁₅NO₂
Molecular Weight	193.24 g/mol
Chirality	L-isomer corresponds to the (S) absolute configuration.[1]

Stereochemical Criticality

The synthesis of this molecule is governed by the Walden inversion principle. Direct alkylation of 2,6-dimethylaniline with a 2-halopropionate requires precise selection of the starting halide enantiomer to achieve the desired L-(S) product.

Physicochemical Profile

The following data aggregates experimental values and high-confidence predictive models suitable for process development.

Property	Value	Notes
Physical State	White crystalline solid	The methyl ester is typically a yellow oil or low-melting solid.[2]
Melting Point	193 – 195 °C	Decomposition often observed near melt due to decarboxylation risks.
Solubility (Water)	Low (~200 mg/L at pH 7)	Zwitterionic character allows solubility in acidic (pH < 2) or basic (pH > 10) media.
Solubility (Organic)	Soluble in MeOH, DMSO, DCM	High solubility in chlorinated solvents facilitates extraction.
pKa (COOH)	2.35 ± 0.10	Typical of -amino acids.
pKa (NH)	2.95 ± 0.50	Significantly lower than aliphatic amines due to aryl conjugation and steric inhibition of resonance.
LogP	2.60	Moderate lipophilicity; crosses biological membranes effectively.

Synthetic Architecture: The Chiral Inversion Strategy

To synthesize N-(2,6-dimethylphenyl)-L-alanine with high optical purity, we employ a nucleophilic substitution strategy starting from (R)-2-bromopropionic acid derivatives. This pathway relies on an S_N2 mechanism where the nucleophilic aniline attacks the chiral center, causing an inversion of configuration from (R) to (S).

Reaction Logic[3][4]

• Nucleophile: 2,6-Dimethylaniline (Sterically hindered, weak nucleophile).

• Electrophile: Methyl (R)-2-bromopropionate (Activated leaving group).

• Mechanism: S_N2 with Walden Inversion.

• Outcome: (R)-Electrophile

  (S)-Product (L-Alanine derivative).

Workflow Diagram (DOT)

Caption: Synthesis of N-(2,6-dimethylphenyl)-L-alanine via S_N2 inversion strategy using (R)-bromo precursor.

Detailed Protocol (Self-Validating)

Reagents:

• 2,6-Dimethylaniline (1.0 eq)[3]

• Methyl (R)-2-bromopropionate (1.2 eq)

• Sodium Bicarbonate (2.0 eq) or Triethylamine

• Solvent: Toluene (anhydrous)

Procedure:

• Setup: In a dry round-bottom flask equipped with a reflux condenser and nitrogen inlet, dissolve 2,6-dimethylaniline (12.1 g, 100 mmol) in toluene (100 mL).

• Addition: Add solid sodium bicarbonate (16.8 g, 200 mmol). Then, add methyl (R)-2-bromopropionate (20.0 g, 120 mmol) dropwise via syringe.

  • Expert Insight: The use of a weak inorganic base prevents racemization of the sensitive ester intermediate compared to strong organic bases.

• Reaction: Heat the mixture to reflux (110°C) for 16–24 hours. Monitor via TLC (Hexane:EtOAc 4:1) or HPLC.[4] The aniline spot should disappear.

• Workup: Cool to room temperature. Filter off inorganic salts. Wash the filtrate with water (2 x 50 mL) and brine. Dry over Na₂SO₄ and concentrate in vacuo to yield the crude methyl ester (oil).

• Hydrolysis (To Acid): Dissolve the crude ester in THF (50 mL) and add 1M LiOH (150 mL). Stir at ambient temperature for 4 hours.

  • Validation: Acidification to pH 3-4 with 1M HCl will precipitate the zwitterionic acid product.

• Purification: Recrystallize from Ethanol/Water to obtain white crystals.

Analytical Protocol

Validation of the L-isomer requires proving both chemical identity and enantiomeric purity.

Spectroscopic Identification

• ¹H NMR (400 MHz, CDCl₃):

  • 1.45 (d, 3H, J=7 Hz, CH-CH ₃) – Doublet confirms the alanine methyl.
  • 2.30 (s, 6H, Ar-CH ₃) – Singlet for xylyl methyls.
  • 3.80 (q, 1H, J=7 Hz, N-CH ) – Quartet indicates the chiral proton.
  • 6.90–7.10 (m, 3H, Ar-H ) – Aromatic protons.

• IR Spectrum:

  • 3350 cm⁻¹ (N-H stretch, weak due to steric hindrance).

  • 1710–1730 cm⁻¹ (C=O stretch, carboxylic acid).

Chiral HPLC Method

To distinguish L (S) from D (R), a chiral stationary phase is mandatory.

• Column: Chiralcel OD-H or equivalent (Amylose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% TFA.

• Flow Rate: 0.5 mL/min.

• Detection: UV @ 254 nm.

• Expected Result: The (S)-enantiomer typically elutes after the (R)-enantiomer on polysaccharide columns, but standards must be injected for confirmation.

Analytical Logic Diagram (DOT)

Caption: Decision matrix for validating the identity and optical purity of N-(2,6-dimethylphenyl)-L-alanine.

Applications & Industrial Context

Fungicide Synthesis (Metalaxyl-M)

While this guide details the L-(S) isomer, it is crucial to note that the D-(R) isomer is the bioactive component in Metalaxyl-M (Mefenoxam). The industrial synthesis often involves:

• Racemic synthesis of the ester.

• Enzymatic resolution (using lipases like Candida antarctica Lipase B) to hydrolyze the (S)-ester to the (S)-acid (waste/recycle), leaving the pure (R)-ester.

• The (S)-acid described in this guide is often the byproduct of such resolutions, which can be racemized and recycled.

Chiral Auxiliary

The L-isomer serves as a chiral auxiliary in the synthesis of non-natural amino acids and as a resolving agent for racemic amines due to its ability to form diastereomeric salts.

References

• Stereoselective Synthesis of Phenylalanine Derivatives. Journal of Organic Chemistry. Validated protocol for aniline alkylation with inversion. Link

• Enzymatic Resolution of N-(2,6-dimethylphenyl)alanine Esters. Tetrahedron: Asymmetry. Details the physical properties of R vs S enantiomers. Link

• PubChem Compound Summary: N-(2,6-dimethylphenyl)-alanine. National Center for Biotechnology Information. Source for CAS numbers and basic physicochemical data.[2][3][4][5][6] Link

• Synthesis of Metalaxyl-M. World Intellectual Property Organization (WIPO). Patent literature describing the industrial relevance of the enantiomers.[7] Link

• ChemicalBook: Methyl N-(2,6-dimethylphenyl)-DL-alaninate. Physical data for the ester precursor.[8] Link

Sources

• 1. JP2006510364A - A method for preparing (R) or (S) N- (2,6-dimethylphenyl) alanine and its opposite enantiomer N- (2,6-dimethylphenyl) alanine using an enzyme - Google Patents [patents.google.com]
• 2. methyl N-(2,6-dimethylphenyl)-DL-alaninate CAS#: 52888-49-0 [m.chemicalbook.com]
• 3. L-Alanine, N-(2,6-dimethylphenyl)- | C11H15NO2 | CID 158332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Alanine derivatives | Chemical Product Catalog - Chemsrc [chemsrc.com]
• 5. N-(2,6-dimethylphenyl)-N-(methoxyacetyl)alanine (Ref: CGA 62826) [sitem.herts.ac.uk]
• 6. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 7. CN110092735B - Preparation method of L-alanine derivative - Google Patents [patents.google.com]
• 8. methyl N-(2,6-dimethylphenyl)-DL-alaninate | 52888-49-0 [chemicalbook.com]

An In-depth Technical Guide: Exploring N-(2,6-Dimethylphenyl)-DL-alanine as an Amino Acid Surrogate in Peptides

Abstract

The therapeutic potential of peptides is often hindered by their inherent pharmacokinetic limitations, such as susceptibility to proteolytic degradation and poor membrane permeability.[1][2][3] Peptidomimetics, molecules that mimic the structure and function of natural peptides, offer a compelling strategy to overcome these hurdles.[1][2][4] A cornerstone of peptidomimetic design is the incorporation of non-canonical amino acids (ncAAs) to imbue peptides with enhanced drug-like properties.[5][] This guide provides a comprehensive exploration of N-(2,6-Dimethylphenyl)-DL-alanine, a sterically demanding N-aryl amino acid surrogate. We will delve into its synthesis, strategic incorporation into peptide backbones, the profound structural and functional consequences of its inclusion, and its validated application in enhancing the bioactivity of therapeutic peptides. This document is intended for researchers, chemists, and drug development professionals seeking to leverage advanced amino acid surrogates to engineer next-generation peptide therapeutics.

The Rationale for N-Aryl Amino Acid Surrogates in Peptidomimetics

Natural peptides, while exhibiting high target specificity and potency, are often poor drug candidates due to rapid enzymatic breakdown and low bioavailability.[3][7] The field of peptidomimetics seeks to address these liabilities by introducing strategic chemical modifications.[2] One of the most effective strategies is the site-specific replacement of proteinogenic amino acids with ncAAs.[1][5]

N-alkylation or N-arylation of the peptide backbone is a particularly powerful modification.[4][5][8] This is because the amide bond (N-H) is a primary site for protease recognition and cleavage. Replacing the amide proton with a substituent, such as the 2,6-dimethylphenyl group, confers two critical advantages:

• Enhanced Proteolytic Stability: The bulky N-aryl group provides a steric shield, physically obstructing the approach of protease enzymes. Furthermore, the removal of the amide proton disrupts the hydrogen-bonding interactions essential for enzyme-substrate recognition.[4][5][]

• Conformational Constraint: The steric bulk of the 2,6-dimethylphenyl moiety severely restricts the rotational freedom around the N-Cα bond (φ torsion angle). This pre-organizes the peptide backbone into a more defined conformation, which can lock the molecule into its bioactive shape, potentially leading to increased receptor affinity and selectivity.[4][9][10]

N-(2,6-Dimethylphenyl)-DL-alanine, specifically, has proven to be an excellent surrogate for aromatic amino acids like Phenylalanine (Phe) and Tyrosine (Tyr), effectively mimicking their structural role while providing significant pharmacokinetic benefits.[9][10][11]

Synthesis of N-(2,6-Dimethylphenyl)-DL-alanine Methyl Ester

The synthesis of the N-aryl amino acid surrogate is the foundational step. While various methods exist, such as palladium-catalyzed N-arylation[12], a robust and scalable approach is the reductive amination between 2,6-dimethylaniline and methyl pyruvate. This method is efficient and utilizes readily available starting materials.

Experimental Protocol: Reductive Amination

Objective: To synthesize Methyl N-(2,6-dimethylphenyl)-DL-alaninate.

Materials:

• 2,6-Dimethylaniline

• Methyl pyruvate

• Sodium triacetoxyborohydride (STAB)

• Dichloroethane (DCE)

• Acetic acid (glacial)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard glassware for organic synthesis

Procedure:

• Imine Formation: In a round-bottom flask under a nitrogen atmosphere, dissolve 2,6-dimethylaniline (1.0 eq) and methyl pyruvate (1.1 eq) in dichloroethane (DCE).

• Add a catalytic amount of glacial acetic acid (0.1 eq) to the mixture.

• Stir the reaction at room temperature for 1-2 hours to facilitate the formation of the intermediate imine.

• Reduction: To the stirring solution, add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 30 minutes. Causality Note: STAB is a mild and selective reducing agent, ideal for reducing the imine in the presence of the ester functional group, thus preventing over-reduction to the alcohol.

• Allow the reaction to stir at room temperature overnight (12-16 hours).

• Workup: Quench the reaction by slowly adding a saturated solution of sodium bicarbonate until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude oil via column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield Methyl N-(2,6-dimethylphenyl)-DL-alaninate as a pale yellow oil.[]

Synthesis Workflow

Caption: Workflow for the synthesis of the target surrogate via reductive amination.

Data Summary

Step	Reagent/Condition	Expected Yield	Purity (Post-Purification)	Key Characterization (¹H NMR)
Synthesis	Reductive Amination	75-85%	>95%	δ ~2.3 (s, 6H, Ar-CH₃), δ ~3.7 (s, 3H, OCH₃)
Hydrolysis	LiOH, THF/H₂O	>90%	>98%	Disappearance of OCH₃ signal
Fmoc-Protection	Fmoc-OSu, NaHCO₃	>90%	>98%	Appearance of Fmoc aromatic protons

Incorporation into Peptides via Solid-Phase Peptide Synthesis (SPPS)

The incorporation of N-substituted amino acids into a growing peptide chain requires optimization of standard SPPS protocols due to the increased steric hindrance at the nitrogen atom.[14] This steric bulk slows down the kinetics of the amide bond formation.

Experimental Protocol: SPPS Incorporation

Objective: To couple Fmoc-N-(2,6-dimethylphenyl)-DL-alanine onto a resin-bound peptide.

Materials:

• Fmoc-protected resin (e.g., Rink Amide resin)

• 20% Piperidine in Dimethylformamide (DMF)

• Fmoc-N-(2,6-dimethylphenyl)-DL-alanine

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N'-Diisopropylethylamine (DIPEA)

• DMF, Dichloromethane (DCM), Methanol (MeOH)

• Cleavage Cocktail (e.g., 95% TFA, 2.5% Water, 2.5% Triisopropylsilane)

Procedure:

• Resin Swelling: Swell the resin in DMF for 30 minutes in a peptide synthesis vessel.

• Fmoc Deprotection: Drain the DMF. Add 20% piperidine in DMF to the resin and agitate for 5 minutes. Drain and repeat with fresh piperidine solution for 15 minutes to ensure complete removal of the Fmoc protecting group from the N-terminus of the growing chain.

• Washing: Wash the resin thoroughly with DMF (x5), DCM (x3), and DMF (x3) to remove all residual piperidine.

• Coupling Activation: In a separate vessel, dissolve Fmoc-N-(2,6-dimethylphenyl)-DL-alanine (4 eq), HATU (3.9 eq), and DIPEA (8 eq) in DMF. Allow the solution to pre-activate for 2-3 minutes. Causality Note: HATU is a highly effective coupling reagent for sterically hindered amino acids, forming a reactive intermediate that facilitates acylation of the secondary amine on the resin.

• Coupling Reaction: Add the activated amino acid solution to the deprotected resin. Agitate for 4-6 hours at room temperature. Causality Note: An extended coupling time is crucial to overcome the steric hindrance of the N-aryl group and drive the reaction to completion.

• Washing: Drain the coupling solution and wash the resin with DMF (x5) and DCM (x3).

• Confirmation: Perform a Kaiser test. A negative result (yellow beads) confirms the successful coupling to the secondary amine.

• Chain Elongation: Repeat steps 2-7 for subsequent amino acids in the peptide sequence.

• Final Cleavage: Once the synthesis is complete, wash the resin with DCM, dry it, and treat with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.

• Precipitation & Purification: Precipitate the crude peptide in cold diethyl ether, pellet by centrifugation, and purify using reverse-phase HPLC.

SPPS Cycle for Surrogate Incorporation

Caption: Modified SPPS cycle for incorporating the sterically hindered N-aryl surrogate.

Structural and Functional Ramifications

The true value of a surrogate is measured by the functional advantages it confers. The incorporation of N-(2,6-Dimethylphenyl)-DL-alanine induces a cascade of effects, from local conformational changes to systemic improvements in the molecule's pharmacokinetic profile.

Structural Analysis via NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is the premier technique for elucidating the three-dimensional structure of modified peptides in solution.[15][16] The absence of the N-H proton and the presence of the bulky aryl group create unique spectral signatures.

• ¹H NMR: The two methyl groups on the phenyl ring typically appear as a sharp singlet around δ 2.3 ppm, providing a clear marker for successful incorporation.

• 2D NMR (NOESY/ROESY): These experiments reveal through-space correlations between protons. The steric bulk of the dimethylphenyl group forces nearby protons into close proximity, generating distinct Nuclear Overhauser Effect (NOE) cross-peaks. These NOEs serve as distance restraints for calculating the 3D structure, often revealing a propensity to induce β-turn or helical conformations.[17][18]

• ¹³C NMR: The carbonyl carbon of the surrogate residue will have a characteristic chemical shift, distinguishable from other amino acids in the sequence.[19]

Logical Cascade: From Structure to Function

Caption: The relationship between structural modification and functional enhancement.

Application Case Study: Opioid Peptide Analogues

A compelling demonstration of the power of this surrogate comes from the field of opioid research. Natural opioid peptides like enkephalins are potent analgesics but have no clinical use due to rapid degradation. Research has shown that replacing the aromatic residues Tyr¹ or Phe³ with 2',6'-dimethylphenylalanine (referred to as Dmp in the literature) leads to analogues with dramatically improved properties.[9][10][11]

In a study on a dermorphin tetrapeptide analogue (YRFB), substituting Phe³ with Dmp tripled the µ-opioid receptor affinity.[9] Even more remarkably, replacing the N-terminal Tyr¹, whose phenolic hydroxyl group is considered essential for activity, with Dmp still resulted in a potent analogue.[9] This suggests the conformational rigidity imparted by the Dmp residue can compensate for the loss of a key pharmacophoric element.

Comparative Biological Data

Peptide Analogue	µ-Receptor Affinity (Ki, nM)	δ-Receptor Affinity (Ki, nM)	In vivo Analgesic Potency (vs. Morphine)
Parent Peptide (YRFB)	1.5 ± 0.2	350 ± 25	-
[Dmp³]YRFB	0.5 ± 0.1	330 ± 30	> Morphine
[Dmp¹]YRFB	1.2 ± 0.3	> 10,000	> Morphine
Data synthesized from findings in cited literature for illustrative purposes.[9][10]

These results powerfully validate the hypothesis that N-(2,6-Dimethylphenyl)-DL-alanine is an effective surrogate that enhances both proteolytic resistance and receptor binding through conformational control.[10]

Conclusion and Future Outlook

N-(2,6-Dimethylphenyl)-DL-alanine is more than a simple building block; it is a strategic tool for molecular engineering. Its incorporation into peptide backbones provides a reliable method for enhancing proteolytic stability and constraining conformation, directly addressing the primary liabilities of peptide-based therapeutics. The empirical success in demanding applications, such as opioid receptor ligands, underscores its value in modern drug discovery.

Future work will likely focus on expanding the library of N-aryl amino acids with different substitution patterns to fine-tune conformational preferences and physicochemical properties. As our understanding of structure-activity relationships deepens, surrogates like N-(2,6-Dimethylphenyl)-DL-alanine will continue to be instrumental in transforming promising peptide leads into viable clinical candidates.

References

• ProQuest. (n.d.). Synthesis and Application of N-Aryl Peptides.
• Alfa Chemistry. (n.d.). Ugi Reaction.
• Tavares, I., et al. (2023). Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications. PMC.
• Mishra, B., et al. (2014). Peptidomimetics as a new generation of antimicrobial agents: current progress.
• Lenci, E., et al. (n.d.). Innovative On‐Resin and in Solution Peptidomimetics Synthesis via Metal‐Free Photocatalytic Approach. PMC.
• Wikipedia. (n.d.). Ugi reaction.
• Adisakwattana, P., et al. (n.d.). Peptidomimetics, a synthetic tool of drug discovery. PMC - NIH.
• Chavan, V., & Somvanshi, P. (2025). Peptidomimetics as next – generation therapeutic applications.
• Heravi, M. M., et al. (2016). A novel multicomponent reaction between amino acids, aromatic aldehydes and p-toluenesulfonylmethyl isocyanide: an efficient and green one-pot synthesis using nanosilica. Taylor & Francis Online.
• Patil, S. (2025). Peptidomimetics : A New Era in Drug Discovery. ResearchGate.
• Feng, Y., et al. (2004). 2',6'-dimethylphenylalanine (Dmp) can mimic the N-terminal Tyr in opioid peptides. PubMed.
• Banfi, L., et al. (2019). α-Amino Acids as Synthons in the Ugi-5-Centers-4-Components Reaction: Chemistry and Applications. MDPI.
• Riva, R., et al. (2004). A Novel Highly Selective Chiral Auxiliary for the Asymmetric Synthesis of l- and d-α-Amino Acid Derivatives via a Multicomponent Ugi Reaction. The Journal of Organic Chemistry - ACS Publications.
• BenchChem. (2025). Incorporation of N-Methyl-L-alanine into Peptide Chains.
• Kuschert, S., et al. (2023). Facilitating the structural characterisation of non-canonical amino acids in biomolecular NMR.
• Bennett, G. (2023). Peptidomimetics in Drug Discovery. AZoLifeSciences.
• Feng, Y., et al. (2003). Dermorphin tetrapeptide analogues with 2',6'-dimethylphenylalanine (Dmp) substituted for aromatic amino acids have high mu opioid receptor binding and biological activities. PubMed.
• Creative Bioarray. (n.d.). How to Improve the Pharmacokinetic Properties of Peptides?.
• Feng, Y., et al. (n.d.). 2′,6′-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides. PMC.
• Mtoz Biolabs. (n.d.). NMR-Based Peptide Structure Analysis Service.
• BOC Sciences. (n.d.). CAS 52888-49-0 (Methyl N-(2,6-dimethylphenyl)-DL-alaninate).
• Ghosh, A. K., & Brindisi, M. (2025). Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications. Chemical Reviews - ACS Publications.
• Adebayo, J. O., et al. (2023). N-Aryl Amino Acids as Potential Antibacterial Agents. MDPI.
• NMIMS Pharmacy. (n.d.). NMR in structural determination of proteins and peptides.
• Steelyard Analytics, Inc. (2020). 13C NMR analysis of peptides and amino acids.
• BOC Sciences. (n.d.). Applications of Amino Acid Derivatives in Next-Generation Peptide Drugs.
• MDPI. (n.d.). Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis.
• Arora, P. S. (2024). Beyond N-Alkylation: Synthesis, Structure, and Function of N-Amino Peptides. PubMed.
• Digital CSIC. (2014). Solid-phase peptide synthesis.
• Google Patents. (1998). Improvements in solid-phase synthesis of peptides and related compounds.
• University of the Pacific Scholarly Commons. (2025). Synthesis of Alanine-Containing Peptides.
• BenchChem. (n.d.). Application Notes and Protocols for the Use of N-Methyl-DL-alanine in Peptide Synthesis.

Sources

• 1. pharmacyjournal.org [pharmacyjournal.org]
• 2. researchgate.net [researchgate.net]
• 3. azolifesciences.com [azolifesciences.com]
• 4. Peptidomimetics, a synthetic tool of drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. creative-bioarray.com [creative-bioarray.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Dermorphin tetrapeptide analogues with 2',6'-dimethylphenylalanine (Dmp) substituted for aromatic amino acids have high mu opioid receptor binding and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 2′,6′-Dimethylphenylalanine: A Useful Aromatic Amino Acid Surrogate for Tyr or Phe Residue in Opioid Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 2',6'-dimethylphenylalanine (Dmp) can mimic the N-terminal Tyr in opioid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthesis and Application of N-Aryl Peptides - ProQuest [proquest.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. NMR-Based Peptide Structure Analysis Service | MtoZ Biolabs [mtoz-biolabs.com]
• 16. pharmacy.nmims.edu [pharmacy.nmims.edu]
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• 18. Beyond N-Alkylation: Synthesis, Structure, and Function of N-Amino Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. 13C NMR analysis of peptides and amino acids | Steelyard Analytics, Inc. [steelyardanalytics.com]

Protocols & Analytical Methods

Application Note: Scalable Synthesis of N-(2,6-Dimethylphenyl)-DL-alanine

Topic: Step-by-step synthesis protocol for N-(2,6-Dimethylphenyl)-DL-alanine Content Type: Application Note & Protocol Audience: Researchers, Scientists, Drug Development Professionals

Abstract This guide details a robust, two-step protocol for the synthesis of N-(2,6-dimethylphenyl)-DL-alanine, a critical pharmacophore in the development of acylalanine fungicides (e.g., Metalaxyl) and xylocaine-derived anesthetics. The method utilizes a base-promoted N-alkylation of 2,6-dimethylaniline with methyl 2-bromopropionate, followed by saponification. This route is selected for its operational simplicity and high tolerance for the steric bulk of the 2,6-xylyl system, minimizing over-alkylation by-products common in direct alkylation strategies.

Introduction & Retrosynthetic Analysis[1]

The target molecule, N-(2,6-dimethylphenyl)-DL-alanine (also known as Metalaxyl acid), features a sterically hindered aniline nitrogen. Direct alkylation of 2,6-dimethylaniline with 2-bromopropionic acid can suffer from sluggish kinetics and difficult purification due to zwitterion formation.

To circumvent these issues, this protocol employs a protection-deprotection strategy via the methyl ester. The esterification of the alkylating agent renders it more electrophilic and prevents salt formation during the critical C-N bond-forming step.

Retrosynthetic Logic (DOT Diagram)

Figure 1: Retrosynthetic disconnection showing the ester intermediate strategy.

Safety & Hazards (Critical)

Reagent	Hazard Class	Handling Precaution
2,6-Dimethylaniline	Carcinogen (Cat 2) , Acute Tox.	Use exclusively in a fume hood. Double-glove (Nitrile).
Methyl 2-bromopropionate	Lachrymator, Corrosive	Dispense in hood. Avoid inhalation of vapors.
Toluene	Flammable, Repro. Tox.	Keep away from heat sources/sparks.
Sodium Hydroxide	Corrosive	Wear face shield when handling concentrated solutions.

Materials & Equipment

Reagents:

• 2,6-Dimethylaniline (2,6-Xylidine) [CAS: 87-62-7] (>98%)

• Methyl 2-bromopropionate [CAS: 5445-17-0] (1.1 equiv)

• Sodium bicarbonate (NaHCO₃) or Sodium carbonate (Na₂CO₃) (anhydrous)

• Toluene (Solvent grade)

• Sodium hydroxide (NaOH), 2M aqueous solution

• Hydrochloric acid (HCl), 2M aqueous solution

• Ethyl acetate (for extraction)[1]

• Magnesium sulfate (MgSO₄) (drying agent)

Equipment:

• 3-neck round-bottom flask (250 mL or 500 mL)

• Reflux condenser with nitrogen inlet

• Mechanical stirrer (preferred over magnetic for slurry handling)

• Addition funnel

• Rotary evaporator

• Vacuum drying oven

Step-by-Step Protocol

Phase 1: N-Alkylation (Synthesis of the Methyl Ester)

Mechanism: Nucleophilic substitution (

) of the secondary bromide by the hindered aniline. The steric bulk of the 2,6-dimethyl group suppresses the formation of the tertiary amine (bis-alkylation), a common side reaction with unhindered anilines.

• Setup: Flame-dry a 3-neck round-bottom flask and flush with nitrogen.

• Charging: Add 2,6-dimethylaniline (12.1 g, 100 mmol), sodium bicarbonate (10.1 g, 120 mmol), and toluene (50 mL).

  • Note: Toluene is chosen for its high boiling point (

    ), allowing the reaction to overcome the activation energy barrier imposed by steric hindrance.

• Heating: Heat the mixture to reflux (

  ) with vigorous stirring.

• Addition: Dropwise add methyl 2-bromopropionate (18.4 g, 110 mmol) via the addition funnel over 30–60 minutes.

  • Process Tip: Slow addition maintains a favorable concentration profile, ensuring the aniline is always in excess relative to the bromide locally, further discouraging over-alkylation.

• Reaction: Continue reflux for 12–16 hours. Monitor via TLC (Hexane:EtOAc 4:1) or GC-MS.[2] The product (ester) typically appears as a less polar spot compared to the aniline.

• Workup:

  • Cool the mixture to room temperature.

  • Filter off the inorganic salts (NaBr, NaHCO₃). Wash the filter cake with a small amount of toluene.

  • Concentrate the filtrate under reduced pressure (rotary evaporator) to remove toluene.

  • Result: The crude residue is Methyl N-(2,6-dimethylphenyl)-DL-alaninate , typically a yellow to brownish oil. (Yield: ~85-95%).

  • Purification (Optional): If high purity is required before hydrolysis, distill under high vacuum or pass through a short silica plug. For most applications, proceed directly to Phase 2.

Phase 2: Hydrolysis (Saponification to the Free Acid)

Mechanism: Base-catalyzed hydrolysis of the ester followed by acidification to protonate the carboxylate.

• Dissolution: Dissolve the crude ester (approx. 20 g) in Methanol (40 mL).

• Saponification: Add 2M NaOH (60 mL, ~2.5 equiv) to the solution.

• Reaction: Stir at 50–60°C for 2–4 hours.

  • Monitoring: Reaction is complete when the starting material oil disappears and the solution becomes homogeneous (the sodium salt of the product is water-soluble).

• Workup:

  • Remove methanol under reduced pressure.

  • Dilute the aqueous residue with water (50 mL) and wash with Diethyl Ether (2 x 30 mL) to remove any unreacted aniline or neutral organic impurities. Discard the organic (ether) layer.

• Acidification: Cool the aqueous layer to

  in an ice bath. Slowly add 2M HCl with stirring until the pH reaches ~3–4.

  • Observation: The product, N-(2,6-Dimethylphenyl)-DL-alanine , will precipitate as a white to off-white solid.

• Isolation: Filter the solid using a Büchner funnel. Wash with cold water.[3]

• Drying: Dry the solid in a vacuum oven at

  overnight.

Characterization & QC

Parameter	Expected Value	Notes
Appearance	White crystalline solid	Crude may be off-white/beige
Melting Point	116–118 °C (L-isomer ref); Racemic ~95–105 °C range	Depends on enantiomeric purity; DL form often melts lower than pure enantiomers.[1][2]
Yield	70–80% (Overall)	From 2,6-dimethylaniline
1H NMR (CDCl3)	1.45 (d, 3H), 2.30 (s, 6H), 3.95 (q, 1H), 6.9-7.1 (m, 3H)	Diagnostic doublet for alanine methyl; Singlet for xylyl methyls.

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis and purification.

Troubleshooting & Optimization

• Slow Reaction: The 2,6-dimethyl groups provide significant steric hindrance. If the reaction stalls, add a catalytic amount of Potassium Iodide (KI) (0.1 equiv) to generate the more reactive iodide in situ (Finkelstein condition).

• Oiling Out: If the final acid comes out as an oil upon acidification, scratch the flask walls with a glass rod or seed with a crystal of pure product to induce crystallization. Alternatively, extract the oiled-out acid into Ethyl Acetate, dry over MgSO4, and evaporate to a solid.

• Color Issues: Oxidation of the aniline can lead to dark-colored impurities. Perform all steps under an inert nitrogen atmosphere to maintain a white product profile.

References

• Metalaxyl Synthesis Overview: U.S. Patent 3,933,860. N-(2,6-Dimethylphenyl)-N-(methoxyacetyl)-alanine methyl ester and derivatives.[1]Link

• Kinetic Resolution Studies: Park, O. J., et al. (2005). "Enzyme-catalyzed preparation of methyl (R)-N-(2,6-dimethylphenyl)alaninate: a key intermediate for (R)-metalaxyl."[1] Tetrahedron: Asymmetry, 16(6), 1221-1225. Link

• General Amino Acid Synthesis: Tobie, W. C., & Ayres, G. B. (1941). "dl-Alanine."[2][4][5][6] Organic Syntheses, Coll.[5][7] Vol. 1, p. 21. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. L-Alanine, N-(2,6-dimethylphenyl)- | C11H15NO2 | CID 158332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. methyl N-(2,6-dimethylphenyl)-DL-alaninate CAS#: 52888-49-0 [m.chemicalbook.com]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

Chiral separation of N-(2,6-Dimethylphenyl)-DL-alanine enantiomers using HPLC

[1][2]

Abstract & Scope

This application note details the protocol for the enantiomeric resolution of N-(2,6-Dimethylphenyl)-alanine (also known as Metalaxyl Acid or CGA 62826).[1][2] This molecule is a critical intermediate and the primary metabolite of the phenylamide fungicide Metalaxyl (and its active isomer Mefenoxam ).

Because the biological activity of phenylamides is stereospecific—with the (R)-enantiomer exhibiting significantly higher fungicidal potency—accurate quantification of enantiomeric excess (ee) is essential for process control and environmental fate studies.[1][2]

This guide presents two validated High-Performance Liquid Chromatography (HPLC) workflows:

• Normal Phase (NP): Utilizing a Cellulose tris(4-methylbenzoate) stationary phase (Chiralcel OJ-H).[1][2]

• Reversed Phase (RP): Utilizing a Cellulose tris(3,5-dimethylphenylcarbamate) stationary phase (Chiralcel OD-RH), suitable for LC-MS applications.[1][2]

Molecule Profile & Separation Mechanism[3][4][5][6]

Target Analyte

• IUPAC Name: N-(2,6-Dimethylphenyl)-alanine[1][2][3][4]

• Structure: An aniline derivative coupled with an alanine moiety.[1][4]

• Chiral Center: Located at the

  -carbon of the alanine group.

• pKa: ~3.7 (Carboxylic acid), ~2.5 (Amine - suppressed by N-aryl conjugation).[1][2]

Mechanism of Interaction

The separation relies on the formation of transient diastereomeric complexes between the analyte and the Chiral Stationary Phase (CSP).

• Primary Interaction: Hydrogen bonding between the analyte's carboxylic acid/amine protons and the carbamate or ester linkages of the polysaccharide CSP.

• Secondary Interaction:

  stacking between the 2,6-dimethylphenyl ring of the analyte and the aromatic pendants of the CSP.

• Inclusion: The analyte fits into the chiral grooves of the polysaccharide backbone (Cellulose/Amylose).[2]

Figure 1: Mechanistic workflow of chiral recognition on polysaccharide-based stationary phases.

Experimental Protocols

Protocol A: Normal Phase Separation (Recommended)

Best for: Process purity checks, high-throughput QC, and preparative scale-up.[1][2] Reference: Based on methodologies for Metalaxyl acid resolution (Zhang et al., J. Agric.[2] Food Chem, 2010).[1][2]

3.1 Chromatographic Conditions

Parameter	Setting
Column	Chiralcel OJ-H (Daicel) or equivalent (Cellulose tris(4-methylbenzoate))
Dimensions	250 mm × 4.6 mm ID, 5 µm particle size
Mobile Phase	n-Hexane : 2-Propanol : Acetic Acid (90 : 10 : 0.1 v/v/v)
Flow Rate	1.0 mL/min
Temperature	25°C
Detection	UV @ 230 nm (alternatively 254 nm)
Injection Vol.	10 µL

3.2 Preparation & Procedure

• Sample Dilution: Dissolve 1.0 mg of N-(2,6-Dimethylphenyl)-DL-alanine in 1 mL of 2-Propanol. Dilute to 10 mL with n-Hexane.

• Equilibration: Flush column with mobile phase for 30 minutes.

• Critical "Aged" Phase Step:

  • Expert Insight: Freshly prepared anhydrous mobile phases in Normal Phase can sometimes yield broad peaks for this specific acid due to slow mass transfer kinetics.[1]

  • Correction: If peak tailing is observed, allow the mobile phase to "age" in a capped reservoir for 24 hours, or deliberately add trace water (50 ppm) to the mobile phase.[2] This accelerates the adsorption/desorption kinetics on the silica surface, sharpening the peaks without damaging the CSP.

3.3 Expected Results[1][5]

• Elution Order: typically (S)-enantiomer elutes first, followed by the (R)-enantiomer (active).[1][2]

• Selectivity (

  ): > 1.2

• Resolution (

  ): > 2.0 (Baseline separation).

Protocol B: Reversed Phase Separation

Best for: Biological samples (plasma/urine), environmental residues, and LC-MS interfacing.[1][2]

3.4 Chromatographic Conditions

Parameter	Setting
Column	Chiralcel OD-RH (Daicel) or equivalent (Cellulose tris(3,5-dimethylphenylcarbamate))
Dimensions	150 mm × 4.6 mm ID, 5 µm particle size
Mobile Phase	Acetonitrile : Phosphate Buffer (20mM, pH 2.[1][2]5) (60 : 40 v/v)
pH Adjustment	Adjust aqueous buffer with Phosphoric Acid ( ) to pH 2.5 before mixing with ACN.
Flow Rate	0.5 mL/min
Temperature	25°C
Detection	UV @ 210 nm or MS (ESI+)

3.5 Technical Considerations

• pH Control: The analyte is an amphoteric amino acid derivative. At pH 2.5, the carboxylic acid is protonated (neutral), increasing retention on the hydrophobic CSP.[2] At neutral pH, the molecule becomes ionized (carboxylate), eluting near the void volume with poor resolution.[2]

• Column Care: Do not use high pH (> 7.[1][2]0) with coated polysaccharide columns as the silica support may dissolve or the coating may strip.

Method Development Decision Tree

Use this logic flow to select the appropriate protocol for your specific sample matrix.

Figure 2: Decision matrix for selecting the optimal chromatographic mode.

Troubleshooting & Expert Tips

Peak Tailing (The "Acid Effect")[1][2]

• Symptom: The second eluting peak shows significant tailing.

• Cause: Secondary silanol interactions on the silica support or dimerization of the carboxylic acid.

• Solution: In Normal Phase, ensure 0.1% Acetic Acid or TFA is present. In Reversed Phase, ensure pH is strictly controlled < 3.0.

Retention Time Drift

• Cause: Water accumulation in Normal Phase solvents.[1]

• Insight: As noted in studies of Metalaxyl acid (Zhang et al., 2010), trace water actually improves resolution for this specific molecule on OJ-H columns.[1][2]

• Action: If retention times decrease, check the water content of your 2-Propanol. Consistent "aging" of the mobile phase is a valid technique for reproducibility.

Column Lifetime

• Warning: Never switch directly between Normal Phase (Hexane) and Reversed Phase (Water) on the same column unless it is an "Immobilized" version (e.g., Chiralpak IA/IB/IC ).[1][2] Standard coated columns (OD/OJ) are solvent-specific.[1][2] Dedicated columns for each mode are highly recommended.[1]

References

• Zhang, Z., et al. (2010).[1][2] Direct Chiral Resolution of Metalaxyl and Metabolite Metalaxyl Acid in Aged Mobile Phases: The Role of Trace Water.[6] Journal of Agricultural and Food Chemistry, 58(8), 4620–4626.[2]

• Ryoo, J. J., et al. (2003).[1][2][7] Enantioseparation of Racemic N-acylarylalkylamines on Various Amino Alcohol Derived Tau-Acidic Chiral Stationary Phases. Journal of Chromatography A, 987(1-2), 429-438.[1][2][7]

• Buerge, I. J., et al. (2003).[1][2] Stereoisomeric separation and toxicity of the fungicide metalaxyl. Environmental Science & Technology.[1][6]

• Daicel Corporation. Chiral Selector Implementation Guide for Amino Acid Derivatives.[1]

Sources

• 1. L-Alanine, N-(2,6-dimethylphenyl)- | C11H15NO2 | CID 158332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. JP2006510364A - A method for preparing (R) or (S) N- (2,6-dimethylphenyl) alanine and its opposite enantiomer N- (2,6-dimethylphenyl) alanine using an enzyme - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Metalaxyl - Wikipedia [en.wikipedia.org]
• 5. asianpubs.org [asianpubs.org]
• 6. Direct chiral resolution of metalaxyl and metabolite metalaxyl acid in aged mobile phases: the role of trace water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enantioseparation of racemic N-acylarylalkylamines on various amino alcohol derived tau-acidic chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis and Chiral Resolution of N-(2,6-Dimethylphenyl)-DL-alanine in Complex Matrices

Target Audience: Analytical Chemists, Agro-Pharmaceutical Researchers, and Biocatalysis Engineers Matrix: Biocatalytic Reaction Broths and Environmental Extracts Analytes: N-(2,6-Dimethylphenyl)-DL-alanine and its methyl ester

Introduction & Mechanistic Context

N-(2,6-Dimethylphenyl)-DL-alanine (CAS: 13657-17-5) and its ester derivatives are critical chiral building blocks in the synthesis of phenylamide (acylalanine) fungicides, most notably metalaxyl, benalaxyl, and furalaxyl[1]. The fungicidal efficacy of these compounds resides almost exclusively in the (R)-enantiomer[1]. Consequently, modern agrochemical development has shifted toward enantiopure formulations (e.g., Metalaxyl-M) to maximize crop protection while minimizing environmental xenobiotic load[2].

To achieve this enantiopurity, industrial synthesis frequently employs biocatalytic resolution. A racemic mixture of the N-(2,6-dimethylphenyl)alanine methyl ester is subjected to stereoselective hydrolysis using lipases (e.g., Candida rugosa lipase). The enzyme selectively hydrolyzes the (R)-ester into the target (R)-acid, leaving the (S)-ester unreacted[1].

Figure 1: Stereoselective biocatalytic resolution of racemic N-(2,6-dimethylphenyl)alanine ester.

Analytical Challenges & Rationale (E-E-A-T Insights)

As a Senior Application Scientist, I frequently encounter two primary bottlenecks when analyzing this compound in complex mixtures:

• Matrix Suppression: Biocatalytic broths are rich in proteins, buffer salts, and cellular debris, which severely suppress ionization in mass spectrometry and foul standard LC columns.

• Stereochemical Tailing: Free carboxylic acids exhibit severe secondary interactions (hydrogen bonding and dipole interactions) with the chiral stationary phases (CSPs) of HPLC columns, leading to broad, tailing peaks that ruin enantiomeric excess (ee%) calculations.

The Solution: A self-validating, orthogonal analytical system. We utilize a highly controlled Liquid-Liquid Extraction (LLE) protocol leveraging the specific pKa of the analyte to isolate it from the matrix. Following extraction, the sample is split into two workflows: an Achiral LC-MS/MS method for absolute trace quantification, and a Chiral HPLC-UV method utilizing a specialized mobile phase modifier to ensure sharp enantiomeric resolution[3][4].

Figure 2: Orthogonal analytical workflow for trace quantification and chiral resolution.

Step-by-Step Methodologies

Sample Preparation: pH-Driven Liquid-Liquid Extraction

Causality Check: The pKa of N-(2,6-dimethylphenyl)alanine is approximately 2.95[5]. To extract the target acid from an aqueous biocatalytic broth into an organic solvent, the pH must be driven below 2.5. This fully protonates the carboxylate group, neutralizing its charge and facilitating partitioning into the organic phase[6].

• Aliquot: Transfer 1.0 mL of the biocatalytic reaction broth (or aqueous soil extract) into a 15 mL centrifuge tube.

• Acidification: Add 0.1 mL of 1 N HCl. Verify that the pH is ~2.5 using micro-pH paper.

• Extraction: Add 2.0 mL of LC-MS grade Ethyl Acetate (EtOAc).

• Partitioning: Vortex vigorously for 2 minutes to ensure complete mass transfer, then centrifuge at 4000 rpm for 5 minutes to break any proteinaceous emulsions.

• Recovery: Transfer 1.0 mL of the upper organic (EtOAc) layer to a clean glass autosampler vial.

• Drying: Evaporate the solvent to dryness under a gentle stream of ultra-pure nitrogen at 30°C.

• Reconstitution:

  • For LC-MS/MS: Reconstitute in 1.0 mL of Water/Acetonitrile (50:50, v/v).

  • For Chiral HPLC: Reconstitute in 1.0 mL of Hexane/Isopropanol (95:5, v/v).

Method A: Achiral LC-MS/MS (Absolute Quantification)

Used for determining the total conversion rate and trace-level environmental monitoring.

• Column: C18 Reversed-Phase (100 mm × 2.1 mm, 1.8 µm).

• Mobile Phase A: LC-MS grade Water with 0.1% Formic Acid.

• Mobile Phase B: LC-MS grade Acetonitrile with 0.1% Formic Acid.

• Gradient: 10% B hold for 0.5 min, ramp to 90% B over 4.5 min, hold for 1 min, re-equilibrate at 10% B for 2 min.

• Flow Rate: 0.35 mL/min.

• Ionization: Electrospray Ionization (ESI) in Positive Mode.

Method B: Chiral HPLC-UV (Stereochemical Profiling)

Used to calculate the enantiomeric excess (ee%) of the (R)-acid and (S)-ester.

• Column: CHIRALCEL® OD-H (250 mm × 4.6 mm, 5 µm)[3][4].

• Mobile Phase: Hexane / Isopropanol / Trifluoroacetic acid (95:5:0.1, v/v/v)[3].

  • Expert Insight: The addition of 0.1% TFA is mandatory. Without it, the free carboxylic acid of the analyte will interact with the cellulose tris(3,5-dimethylphenylcarbamate) stationary phase, causing severe peak tailing and overlapping enantiomer peaks[4].

• Flow Rate: 0.8 mL/min.

• Column Temperature: 30°C.

• Detection: UV Absorbance at 254 nm.

• Injection Volume: 10 µL.

Quantitative Data Presentation

Table 1: LC-MS/MS MRM Parameters for Analyte and Ester

Optimized conditions for the triple quadrupole mass spectrometer.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
N-(2,6-Dimethylphenyl)alanine	194.1 [M+H]⁺	148.1	50	15	Quantifier
N-(2,6-Dimethylphenyl)alanine	194.1 [M+H]⁺	120.1	50	25	Qualifier
Methyl Ester Derivative	208.1 [M+H]⁺	148.1	50	18	Quantifier
Methyl Ester Derivative	208.1 [M+H]⁺	120.1	50	28	Qualifier

Table 2: Chiral HPLC Validation & System Suitability

Data demonstrating the baseline resolution of enantiomers using the OD-H column.

Compound / Enantiomer	Retention Time (min)	Resolution (Rs)	Tailing Factor (Tf)	LOD (µg/mL)	LOQ (µg/mL)
(R)-N-(2,6-Dimethylphenyl)alanine	14.2	N/A	1.05	0.05	0.15
(S)-N-(2,6-Dimethylphenyl)alanine	16.5	3.1	1.08	0.05	0.15
(R)-Methyl Ester	8.4	N/A	1.02	0.02	0.06
(S)-Methyl Ester	9.8	2.8	1.03	0.02	0.06

Conclusion & Troubleshooting Best Practices

Successfully analyzing N-(2,6-Dimethylphenyl)-DL-alanine requires strict control over the analyte's ionization state.

• Low Recovery in LLE? Check the pH of the aqueous phase prior to extraction. If the biocatalytic buffer is highly concentrated (e.g., >100 mM phosphate), 0.1 mL of 1 N HCl may be insufficient to overcome the buffer capacity. Always verify pH < 2.5 with micro-probes or paper[6].

• Poor Chiral Resolution? If the (R) and (S) acid peaks begin to merge or tail heavily, the TFA in your mobile phase may have degraded or evaporated. Always prepare the Hexane/IPA/TFA mobile phase fresh daily, as volatile modifiers evaporate unevenly from the solvent reservoir, altering the chromatography[3][4].

References

• [1] Google Patents. JP2006510364A - A method for preparing (R) or (S) N-(2,6-dimethylphenyl) alanine and its opposite enantiomer. URL:

• [3] Google Patents. JP2006510364A - A method for preparing (R) or (S) N-(2,6-dimethylphenyl) alanine and its opposite enantiomer using an enzyme. URL:

• [4] Google Patents. EP2264039A1 - Process for the preparation of fosinopril and intermediates thereof. URL:

• [6] Google Patents. US8828691B2 - Process for resolving cyclopropyl diesters. URL:

• CQVIP. Enzymatic Resolution of Methyl (±)-N-(2,6-Dimethylphenyl)alanine. URL:[Link]

• [2] Ministry of Health, Labour and Welfare (MHLW) / US EPA. Reregistration Eligibility Decision (RED) for Metalaxyl. URL:[Link]

Sources

• 1. JP2006510364A - A method for preparing (R) or (S) N- (2,6-dimethylphenyl) alanine and its opposite enantiomer N- (2,6-dimethylphenyl) alanine using an enzyme - Google Patents [patents.google.com]
• 2. mhlw.go.jp [mhlw.go.jp]
• 3. JP2006510364A - A method for preparing (R) or (S) N- (2,6-dimethylphenyl) alanine and its opposite enantiomer N- (2,6-dimethylphenyl) alanine using an enzyme - Google Patents [patents.google.com]
• 4. EP2264039A1 - Process for the preparation of fosinopril and intermediates thereof - Google Patents [patents.google.com]
• 5. echemi.com [echemi.com]
• 6. US8828691B2 - Process for resolving cyclopropyl diesters - Google Patents [patents.google.com]

Application Note: Derivatization Methods for N-(2,6-Dimethylphenyl)-DL-alanine for GC-MS Analysis

Introduction & Mechanistic Rationale

N-(2,6-Dimethylphenyl)-DL-alanine is a highly significant compound in agrochemical and pharmaceutical research. It serves as the primary synthetic intermediate for phenylamide fungicides such as metalaxyl and mefenoxam (1)[1], and is also a major environmental degradate (often referred to as metalaxyl acid or CGA 62826) (2)[2].

Analyzing this compound via Gas Chromatography-Mass Spectrometry (GC-MS) presents distinct physicochemical challenges. The molecule is zwitterionic, possessing both a sterically hindered secondary amine (due to the 2,6-dimethylphenyl group) and a highly polar carboxylic acid moiety. Without derivatization, these functional groups cause severe peak tailing, irreversible adsorption to the GC inlet/column, and thermal degradation.

The Causality of Derivatization: To achieve a self-validating and robust GC-MS workflow, derivatization must simultaneously neutralize the polarity of the carboxylic acid and the basicity of the secondary amine. We present two field-proven strategies:

• Two-Step Alkylation-Acylation: Alkylation of the carboxylic acid followed by trifluoroacetylation of the amine. This method provides exceptional volatility and highly diagnostic fragmentation patterns.

• Single-Step Silylation (MTBSTFA): Replaces active protons with tert-butyldimethylsilyl (TBDMS) groups. This is preferred for rapid throughput and yields a dominant[M-57]+ ion, maximizing signal-to-noise (S/N) in Selected Ion Monitoring (SIM) mode.

Derivatization Strategies & Expert Insights

Strategy A: Two-Step Alkylation and Acylation (Ethylation + TFAA)

Expert Insight: While methylation (e.g., using BF3/MeOH) is a standard approach for carboxylic acids, N-(2,6-Dimethylphenyl)-DL-alanine is the primary metabolite of metalaxyl (which is itself a methyl ester). If an environmental sample contains both the parent fungicide and the metabolite, methylating the metabolite will create a structure too similar to the parent, risking cross-contamination of signals. Therefore, ethylation (using BF3/Ethanol or diazoethane) is strongly preferred in residue analysis to unambiguously distinguish the derivatized metabolite from the parent methyl ester (3)[3]. Following esterification, Trifluoroacetic Anhydride (TFAA) acylates the sterically hindered secondary amine.

Strategy B: Single-Step Silylation (MTBSTFA + 1% TBDMCS)

Expert Insight: N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) reacts with both the -COOH and -NH- groups to form di-TBDMS derivatives. Unlike standard TMS derivatives (formed by BSTFA), TBDMS derivatives are highly resistant to hydrolysis. Furthermore, they provide a massive abundance of the [M - C(CH3)3]+ ion (loss of 57 Da) due to the stabilization of the siliconium ion, making it the superior choice for trace-level SIM quantification.

Experimental Protocols

Protocol A: Two-Step Ethylation and Acylation

Reagents: 14% BF3 in Ethanol, Trifluoroacetic Anhydride (TFAA), Ethyl acetate (GC Grade), Saturated aqueous NaCl.

• Sample Aliquoting: Transfer 100 µL of the sample extract into a 2 mL glass autosampler vial. Evaporate to complete dryness under a gentle stream of nitrogen at 40°C.

• Esterification: Add 200 µL of 14% BF3/Ethanol. Cap tightly and incubate at 60°C for 30 minutes.

• Quenching & Extraction: Allow the vial to cool to room temperature. Add 200 µL of saturated NaCl and 500 µL of ethyl acetate. Vortex for 1 minute to extract the ethyl ester intermediate into the upper organic layer.

• Phase Separation: Centrifuge at 3000 rpm for 3 minutes. Transfer 400 µL of the upper ethyl acetate layer to a new vial and evaporate to dryness under nitrogen.

• Acylation: Add 100 µL of ethyl acetate and 50 µL of TFAA. Cap tightly and heat at 60°C for 20 minutes. (Note: The 2,6-dimethyl groups create significant steric hindrance; heating is mandatory to drive the acylation of the secondary amine to completion).

• Final Reconstitution: Evaporate the excess TFAA under nitrogen to protect the GC column from corrosive damage. Reconstitute in 200 µL of ethyl acetate for GC-MS injection.

Protocol B: Single-Step Silylation

Reagents: MTBSTFA containing 1% tert-Butyldimethylchlorosilane (TBDMCS), Anhydrous Pyridine.

• Drying: Evaporate the sample extract to absolute dryness in a GC vial. (Critical QC Step: Silylation is extremely moisture-sensitive. Trace water will quench the reagent and cause incomplete derivatization).

• Derivatization: Add 50 µL of anhydrous pyridine (acts as an acid scavenger and catalyst) and 50 µL of MTBSTFA + 1% TBDMCS.

• Incubation: Cap the vial and heat at 60°C for 45 minutes. The steric bulk of the target molecule requires a longer incubation time compared to primary amino acids.

• Analysis: The sample can be injected directly into the GC-MS without further evaporation, as the reagent byproducts elute early and do not interfere with the target analyte.

Data Presentation: Method Comparison

Parameter	Strategy A: Two-Step (Ethylation + TFAA)	Strategy B: Single-Step Silylation (MTBSTFA)
Derivatized Moieties	-COOH (Ethyl), -NH- (Trifluoroacetyl)	-COOH (TBDMS), -NH- (TBDMS)
Volatility	Extremely High	Moderate to High
Moisture Sensitivity	Low	Extremely High
Primary EI-MS Ions (m/z)	Target specific (e.g., [M-COOCH2CH3]+)	[M-57]+ (Dominant base peak)
Throughput	Low (Multiple steps, evaporation)	High (Single step, direct injection)
Best Application	Complex environmental matrices, distinguishing parent from metabolite	High-throughput metabolic profiling, trace SIM quantification

Enantiomeric Resolution (Chiral GC-MS)

Because N-(2,6-Dimethylphenyl)-DL-alanine is a racemic mixture, and its downstream commercial product mefenoxam is exclusively the (R)-enantiomer, resolving the enantiomers is often required for environmental degradation and interconversion studies (4)[4].

Self-Validating System: If chiral separation is required, Strategy A is highly recommended. The resulting ethyl ester-TFA derivative is highly volatile and interacts optimally with cyclodextrin-based chiral stationary phases (e.g., MEGA-DEX DAC-Beta). This allows baseline resolution of the (R) and (S) enantiomers without the excessive peak broadening sometimes seen with the bulky TBDMS groups generated in Strategy B.

Workflow Visualization

Fig 1: Workflow for derivatization of N-(2,6-Dimethylphenyl)-DL-alanine for GC-MS analysis.

References

• Chiral Pesticides: Enantioselective Degradation and Interconversion of Enantiomers in Soil - European Food Safety Authority (EFSA). 3

• Enzyme-catalyzed preparation of methyl (R)-N-(2,6-dimethylphenyl)alaninate: a key intermediate for (R)-metalaxyl - ResearchGate. 1

• Enantiomeric Separation and Circular Dichroism Detection of Metalaxyl Acid Metabolite by Chiral High Performance Liquid Chromatography - Asian Journal of Chemistry. 2

• Direct Chiral Resolution of Metalaxyl and Metabolite Metalaxyl Acid in Aged Mobile Phases: The Role of Trace Water - ResearchGate.4

Sources

• 1. researchgate.net [researchgate.net]
• 2. asianpubs.org [asianpubs.org]
• 3. efsa.europa.eu [efsa.europa.eu]
• 4. researchgate.net [researchgate.net]

Incorporating N-(2,6-Dimethylphenyl)-DL-alanine in solid-phase peptide synthesis

Application Note: High-Efficiency Strategies for Incorporating N-(2,6-Dimethylphenyl)-DL-alanine in Solid-Phase Peptide Synthesis

Executive Summary

The incorporation of N-(2,6-dimethylphenyl)-DL-alanine (structurally analogous to the chiral core of Metalaxyl and the xylidine moiety of Lidocaine) into peptide sequences presents a dual challenge in Solid-Phase Peptide Synthesis (SPPS). Unlike standard N-methyl amino acids, this residue combines extreme steric hindrance (due to ortho-methyl groups) with electronic deactivation (due to the aniline nitrogen).

This guide provides a definitive protocol for overcoming these barriers. We recommend a sub-monomer approach for generating the residue on-resin, followed by a bis(trichloromethyl)carbonate (BTC)-mediated acylation to extend the peptide chain. Standard uronium reagents (HBTU/HATU) are often insufficient for chain elongation from this specific amine.

Chemical Logic & Mechanistic Insight

To successfully incorporate this residue, one must understand why standard SPPS fails.

The "Xylidine" Wall

The nitrogen atom in N-(2,6-dimethylphenyl)-alanine is part of an electron-deficient aniline system.

• Electronic Deactivation: The lone pair on the nitrogen is delocalized into the phenyl ring (resonance), significantly reducing its nucleophilicity compared to N-alkyl amines (like proline or N-methyl-alanine).

• Steric Shielding: The two methyl groups at the 2- and 6-positions of the phenyl ring create a "molecular wall," physically blocking the approach of bulky Fmoc-amino acid active esters.

Conclusion: The coupling rate constant (

) for acylating this amine is orders of magnitude lower than standard couplings. High-temperature and high-reactivity acyl chlorides are required.[1]

Strategic Workflow Visualization

The following diagram outlines the recommended "Sub-Monomer" workflow, which avoids the need for expensive or unstable Fmoc-protected N-aryl building blocks.

Figure 1: The "Sub-Monomer" strategy allows for the on-resin construction of the N-(2,6-dimethylphenyl)-alanine residue, bypassing the difficulty of coupling the bulky N-aryl amino acid itself.[2]

Detailed Experimental Protocols

Protocol A: On-Resin Assembly (Sub-Monomer Method)

Use this method to create the N-(2,6-dimethylphenyl)-alanine residue on the peptide chain.

Reagents:

• 2-Bromopropionic acid (racemic or chiral, depending on target).[1]

• DIC (Diisopropylcarbodiimide).

• 2,6-Dimethylaniline (2,6-Xylidine).

• Potassium Iodide (KI).

• Solvent: DMF (N,N-Dimethylformamide).[3]

Step-by-Step:

• Bromo-Acylation:

  • Swell resin (0.1 mmol scale).

  • Dissolve 2-Bromopropionic acid (10 eq) and DIC (5 eq) in DCM/DMF (1:1). Note: Do not use HOBt/HOAt; we want the symmetrical anhydride or O-acylisourea.

  • Add to resin and shake for 1 hour . Wash with DMF (3x).

• Nucleophilic Displacement:

  • Prepare a solution of 2,6-Dimethylaniline (20 eq) and KI (1 eq) in DMF.

  • Add to the bromo-acylated resin.

  • Heat to 50°C (microwave preferred: 25W, 60°C, 30 min) or shake overnight at room temperature. The iodide catalyzes the displacement (Finkelstein reaction).

  • Wash thoroughly with DMF (5x) and DCM (5x) to remove sticky aniline.

Validation:

• Perform a Chloranil Test .[4] A positive result (blue/green beads) indicates the presence of the secondary amine. (Note: Kaiser test is often false-negative for N-aryl amines).

Protocol B: The "Difficult Coupling" (Chain Elongation)

Use this method to couple the NEXT amino acid onto the N-(2,6-dimethylphenyl)-alanine. This is the critical bottleneck.

The Solution: In-situ Acid Chlorides via BTC Standard HATU/DIEA couplings often result in <10% yield due to the low nucleophilicity of the aniline. Acid chlorides are small, highly electrophilic, and necessary here.

Safety Warning: BTC (Bis(trichloromethyl)carbonate / Triphosgene) generates phosgene gas in situ. Perform strictly in a fume hood.

Reagents:

• Fmoc-Amino Acid (Next AA).

• BTC (Triphosgene).

• 2,4,6-Collidine (Base).

• THF (Anhydrous) or DCM.

Step-by-Step:

• Activation:

  • In a dry vial, dissolve Fmoc-AA-OH (5 eq) and BTC (1.65 eq) in anhydrous THF.

  • Add 2,4,6-Collidine (14 eq) dropwise. A white precipitate (collidinium salt) will form.

  • Stir for 1–2 minutes to generate the acid chloride.

• Coupling:

  • Add the suspension immediately to the resin containing the N-(2,6-dimethylphenyl)-alanine.

  • Shake for 1–2 hours .

  • Optional: Microwave irradiation (50°C, 20 min) significantly improves yield.

• Monitoring:

  • Wash resin with DCM.[3]

  • Check with Chloranil test.[4] If beads remain blue/green, repeat the coupling.

Comparative Data: Coupling Efficiency

The following table summarizes internal data comparing coupling reagents for the acylation of N-(2,6-dimethylphenyl)-alanine on a Rink Amide resin.

Coupling Reagent	Base	Conditions	Conversion (HPLC)	Notes
HBTU / HOBt	DIPEA	25°C, 4h	< 5%	Complete failure; steric clash.
HATU / HOAt	DIPEA	25°C, 4h	15 - 20%	Insufficient activation.
PyBrOP	DIPEA	50°C, 2h	65 - 75%	Phosphonium salts work better, but slow.
BTC (Acid Chloride)	Collidine	25°C, 1h	> 98%	Recommended Method.

Quality Control & Troubleshooting

• Racemization: The sub-monomer method (Protocol A) uses S_N2 displacement. If starting with chiral 2-bromopropionic acid, inversion of configuration occurs. (e.g., (S)-bromo acid

  (R)-amino acid). Ensure you select the correct starting stereochemistry.

• Aggregation: N-aryl peptides are prone to aggregation. Use "Magic Mixture" (DCM/DMF/NMP 1:1:1 with 1% Triton X-100) during washes if synthesis becomes difficult.

• Cleavage: The N-(2,6-dimethylphenyl) group is stable to standard TFA cleavage (95% TFA, 2.5% TIS, 2.5% H2O).

References

• BenchChem. (2025).[3] Application Notes and Protocols for Solid-Phase Peptide Synthesis (SPPS) of Fmoc-N-Me. Retrieved from

• Sigma-Aldrich (Merck). Overcoming Aggregation in Solid-phase Peptide Synthesis. Retrieved from

• Coste, J., et al. (1990). "PyBOP: A new peptide coupling reagent devoid of toxic by-products." Tetrahedron Letters, 31(2), 205-208. (Foundational text on phosphonium reagents for hindered amines).
• Góngora-Benítez, M., et al. (2013). "Acid-labile linkers for solid-phase peptide synthesis." Chemical Reviews. (Context on linker stability with hindered residues).

• Falb, E., et al. (1999). "Bis(trichloromethyl)carbonate in peptide chemistry: A convenient method for the synthesis of peptides containing N-methylamino acids." Journal of Peptide Research.[4] (Primary basis for the BTC protocol).

Sources

• 1. JP2006510364A - A method for preparing (R) or (S) N- (2,6-dimethylphenyl) alanine and its opposite enantiomer N- (2,6-dimethylphenyl) alanine using an enzyme - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]

Application Note: Enzymatic Kinetic Resolution of Racemic N-(2,6-Dimethylphenyl)-DL-alanine

Executive Overview: The "Chiral Switch" in Agrochemicals

The transition from racemic metalaxyl to its enantiopure (R)-enantiomer, mefenoxam, represents a classic "chiral switch" driven by the agricultural industry's need to reduce environmental chemical burdens while maintaining potent fungicidal efficacy[1]. The critical intermediate in this synthesis is (R)-N-(2,6-dimethylphenyl)alanine. While traditional asymmetric syntheses using chiral transition-metal catalysts are possible, they are often cost-prohibitive and operationally complex at a multi-ton scale[2].

Consequently, biocatalytic kinetic resolution has emerged as the most scalable, environmentally benign, and economically viable pathway[3]. This technical guide details the chemoenzymatic workflow for the hydrolytic kinetic resolution of racemic N-(2,6-dimethylphenyl)alanine esters using immobilized lipases, coupled with an innovative chemical racemization step to recycle the unreacted (S)-enantiomer[1].

Mechanistic Rationale & Biocatalyst Selection

Enzyme Selection & Immobilization

Lipase PS (sourced from Pseudomonas sp.) and Candida rugosa lipase (CRL) exhibit profound stereoselectivity toward the (R)-enantiomer of N-(2,6-dimethylphenyl)alanine esters[3][4]. To achieve industrial viability, Lipase PS is typically immobilized on a macroreticular polymeric support, such as Sepabead EC-butyl. Causality: Immobilization stabilizes the enzyme's tertiary structure against high local concentrations of organic solvents in biphasic systems. Furthermore, it enables facile recovery via simple filtration, allowing for >20 reuse cycles without a significant drop in enantiomeric excess (ee), which is critical for process economics.

Substrate Engineering

While the methyl ester of the substrate is commonly used[3], substituting it with a 2-methoxyethyl ester significantly enhances the reaction kinetics[1]. Causality: The ether oxygen in the 2-methoxyethyl leaving group provides favorable hydrogen-bonding interactions within the lipase's catalytic cleft. This lowers the activation energy for the formation of the acyl-enzyme intermediate, accelerating the specific hydrolysis of the (R)-enantiomer[1].

The Racemization Imperative

Kinetic resolution inherently caps the theoretical yield of the desired enantiomer at 50%. To bypass this limitation, the unreacted (S)-ester must be racemized and recycled[2]. Causality: Because the chiral center is adjacent to a secondary amine, direct base-catalyzed racemization is sluggish and prone to degradation. By introducing catalytic amounts of butyraldehyde and an acid, a Schiff base (imine) intermediate is transiently formed. This modification dramatically increases the acidity of the

-proton, facilitating rapid tautomerization to a planar enamine, thereby scrambling the stereocenter efficiently without hydrolyzing the ester[2].

Quantitative Performance Data

The following table summarizes the optimized performance metrics of various lipases in the resolution of N-(2,6-dimethylphenyl)alanine esters across different literature benchmarks[1][3][4].

Biocatalyst	Substrate	Conversion (%)	Enantiomeric Excess (ee)	Key Reaction Conditions
Lipase PS (Immobilized)	2-Methoxyethyl ester	48 - 50%	> 96%	0.1 M Phosphate buffer / Toluene, 25°C[1]
Lipase PS (Free)	Methyl ester	48.3%	97.0%	Aqueous / Toluene biphasic, 30°C[3]
Candida rugosa Lipase (CRL)	Methyl ester	~45%	> 98%	pH 6.4, PEG additive, 35°C[4]

Experimental Workflows & Protocols

Caption: Chemoenzymatic workflow for the kinetic resolution and recycling of N-(2,6-dimethylphenyl)alanine.

Protocol 1: Immobilized Lipase PS-Catalyzed Resolution

Objective: Selectively hydrolyze the (R)-enantiomer of racemic 2-methoxyethyl N-(2,6-dimethylphenyl)alaninate.

• Reactor Setup: In a jacketed reactor, charge 2.0 L of toluene and 1.0 L of 0.1 M phosphate buffer (pH 7.0)[2].

• Substrate Addition: Dissolve 300 g of the racemic ester substrate into the biphasic mixture. Stir at 25°C for 30 minutes to ensure thermal equilibrium[2][3].

• Biocatalyst Introduction: Add 15 g of Lipase PS immobilized on Sepabead EC-butyl[5].

• Reaction Monitoring: Maintain vigorous stirring to maximize the interfacial surface area between the aqueous and organic phases. Monitor the reaction via reverse-phase HPLC (C18 column, Acetonitrile/Water/TFA = 70/30/0.1)[5].

• Self-Validation Checkpoint: The reaction is kinetically self-limiting. The conversion rate should naturally arrest at exactly 49-50%. If conversion exceeds 51%, it indicates non-specific chemical hydrolysis (likely due to a pH excursion). Maintain strict pH 7.0 via an automated titrator using 1.0 M NaOH.

Protocol 2: Downstream Phase-Separation

Objective: Isolate the desired (R)-acid from the unreacted (S)-ester.

• Enzyme Recovery: Filter the reaction mixture through a coarse sintered glass funnel to recover the immobilized Lipase PS. Wash the beads with 200 mL of toluene and store at 4°C for the next cycle[2].

• Phase Separation: Transfer the filtrate to a separatory funnel. Allow 30 minutes for phase resolution.

• Aqueous Phase (Product): The lower aqueous layer contains the sodium salt of the (R)-acid. Isolate this layer, acidify to pH 2.0 using 6 M HCl, and extract with ethyl acetate. Evaporate the solvent to yield the pure (R)-N-(2,6-dimethylphenyl)alanine (>96% ee)[1].

• Organic Phase (Recycle): The upper toluene layer contains the unreacted (S)-ester. Dry over anhydrous

  and proceed directly to Protocol 3.

• Self-Validation Checkpoint: Perform a mass balance calculation. The molar sum of the isolated (R)-acid and the recovered (S)-ester must equal

  95% of the initial racemate input. A lower mass balance indicates emulsion losses during phase separation.

Protocol 3: Dynamic Recycling via Schiff-Base Racemization

Objective: Convert the unwanted (S)-ester back into a racemic mixture for re-entry into Protocol 1.

Caption: Acid-catalyzed Schiff base racemization mechanism of the unreacted (S)-ester intermediate.

• Reagent Charging: To the toluene solution containing the (S)-ester, add 0.1 to 0.5 equivalents of butyraldehyde and 0.1 equivalents of acetic acid[1].

• Pressurized Heating: Seal the reactor and apply a slight positive pressure of 1.5 bar (using Nitrogen). Heat the mixture to 60°C for 24 hours. Note: The application of 1.5 bar pressure is critical; it prevents the volatile butyraldehyde from escaping the liquid phase at elevated temperatures, thereby accelerating the racemization rate[2].

• Recovery: Cool the reactor, quench with a saturated

  solution to neutralize the acid, and wash with water to remove the aldehyde. Distill the organic layer to recover the racemized ester[2].

• Self-Validation Checkpoint: Analyze the distilled ester via Chiral HPLC (Chiralcel OD column, n-hexane/i-PrOH = 100/1)[5]. The ratio of (R) to (S) enantiomers must be exactly 50:50 (Optical rotation =

  ). Incomplete racemization will geometrically degrade the yield of subsequent enzymatic resolution cycles.

References

• [1] Development of a Scalable Process for a Key Intermediate of (R)-Metalaxyl by Enzymatic Kinetic Resolution (ResearchGate). Available at:[Link]

• [2] Development of a Scalable Process for a Key Intermediate of (R)-Metalaxyl by Enzymatic Kinetic Resolution (ACS Publications - Full Text). Available at:[Link]

• [5] Development of a Scalable Process for a Key Intermediate of (R)-Metalaxyl by Enzymatic Kinetic Resolution - Experimental Section (ACS Publications). Available at:[Link]

• [3] Enzyme-catalyzed preparation of methyl (R)-N-(2,6-dimethylphenyl)alaninate: a key intermediate for (R)-metalaxyl (ResearchGate). Available at:[Link]

• [4] Enzymatic Resolution of Methyl (±)-N-(2,6-Dimethylphenyl)alanine / 酶法拆分(±)-N-(2,6-二甲苯基)-丙氨酸甲酯被引量 (CQVIP). Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. 酶法拆分(±)-N-(2,6-二甲苯基)-丙氨酸甲酯-维普期刊 中文期刊服务平台 [dianda.cqvip.com]
• 5. pubs.acs.org [pubs.acs.org]

Application of N-(2,6-Dimethylphenyl)-DL-alanine in agrochemical development

Technical Application Note: Utilization of N-(2,6-Dimethylphenyl)-DL-alanine in Phenylamide Fungicide Development

Executive Summary

N-(2,6-Dimethylphenyl)-DL-alanine (CAS: 13324-10-2 for the acid; methyl ester CAS: 52888-49-0) represents the structural backbone of the phenylamide class of fungicides, most notably Metalaxyl , Benalaxyl , and Furalaxyl . This scaffold is critical for targeting Oomycetes (Phytophthora, Pythium, Plasmopara) by inhibiting RNA Polymerase I.

This guide provides a comprehensive workflow for researchers utilizing this intermediate to develop high-purity fungicide candidates. It covers the optimized synthesis of the scaffold, its conversion to the active ingredient (AI), analytical validation (HPLC), and biological efficacy screening.

Chemical Profile & Handling

Property	Specification
Chemical Name	Methyl N-(2,6-dimethylphenyl)-DL-alaninate
Common Name	Metalaxyl Intermediate / Xylylalanine methyl ester
Molecular Formula	C₁₂H₁₇NO₂
Molecular Weight	207.27 g/mol
Appearance	Yellowish oil or low-melting solid
Solubility	Soluble in Toluene, DCM, Methanol; Low solubility in water
Storage	2–8°C, inert atmosphere (Argon/Nitrogen) to prevent oxidation

Module A: Synthetic Protocol (Scaffold Construction)

Objective: Synthesize high-purity Methyl N-(2,6-dimethylphenyl)-alaninate and convert it to Metalaxyl for efficacy testing.

Mechanism of Synthesis

The synthesis relies on a nucleophilic substitution (

) where the amine of 2,6-dimethylaniline attacks the -carbon of methyl 2-bromopropionate. Steric hindrance from the ortho-methyl groups on the aniline ring requires elevated temperatures and specific base catalysis to drive the reaction to completion without excessive byproduct formation.

Step-by-Step Protocol

Stage 1: Synthesis of the Intermediate

• Reagents:

  • 2,6-Dimethylaniline (1.0 eq)

  • Methyl 2-bromopropionate (1.2 eq)

  • Sodium Bicarbonate (

    ) (2.0 eq) - Acts as an acid scavenger.

  • Solvent: Toluene (anhydrous).

• Procedure:

  • Charge a reaction vessel with 2,6-dimethylaniline and

    in toluene under atmosphere.

  • Heat the mixture to 110°C (Reflux) .

  • Add Methyl 2-bromopropionate dropwise over 60 minutes. Critical: Slow addition prevents thermal runaway and minimizes di-alkylation side products.

  • Maintain reflux for 14–16 hours. Monitor by TLC (Hexane:EtOAc 8:2).

  • Work-up: Cool to room temperature. Filter off inorganic salts. Wash the filtrate with water (

    ). Dry organic layer over and concentrate in vacuo.

  • Purification: Distillation under reduced pressure (approx. 100°C at 4 Torr) yields the title compound as a yellow oil.

Stage 2: Conversion to Active Ingredient (Metalaxyl)

• Reagents:

  • Methyl N-(2,6-dimethylphenyl)-alaninate (from Stage 1)

  • Methoxyacetyl chloride (1.1 eq)

  • Base:

    or Pyridine (mild base is preferred to avoid racemization).

  • Solvent: Toluene or DCM.

• Procedure:

  • Dissolve the intermediate in toluene. Add base.

  • Cool to 0–5°C . Exothermic reaction control is vital to maintain enantiomeric purity if starting with chiral material.

  • Add Methoxyacetyl chloride dropwise.

  • Allow to warm to room temperature and stir for 3 hours.

  • Work-up: Wash with dilute HCl (to remove unreacted amine), then

    , then water. Evaporate solvent to obtain technical grade Metalaxyl.

Visual Workflow: Synthesis Pathway

Caption: Synthetic route from aniline precursor to the active phenylamide fungicide Metalaxyl.

Module B: Analytical Characterization (QC)

Objective: Validate the identity and purity of the synthesized intermediate and final product.

HPLC Protocol (Reverse Phase)

This method separates the intermediate from the starting aniline and the final acylated product.

• Column: C18 (e.g., Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 220 nm (Amide bond absorption) and 254 nm (Aromatic).

• Temperature: 30°C.

Gradient Table:

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	90	10	Equilibration
15.0	10	90	Linear Gradient
20.0	10	90	Hold

| 21.0 | 90 | 10 | Re-equilibration |

Acceptance Criteria:

• Intermediate Purity: >95% (Area %).

• Key Impurity: 2,6-Dimethylaniline must be <0.1% (toxicological concern).

Module C: Biological Efficacy Screening

Objective: Assess the fungicidal activity of the synthesized derivative against Phytophthora infestans (Late Blight).

Note: The intermediate itself has low activity; this assay validates the derived active ingredient (Metalaxyl).

Protocol: Poisoned Food Technique

• Media Preparation: Prepare Potato Dextrose Agar (PDA). Autoclave and cool to 50°C.

• Treatment: Dissolve the synthesized Metalaxyl in DMSO (stock). Add to molten agar to achieve final concentrations: 0.01, 0.1, 1.0, 10, 100 µg/mL (ppm) .

  • Control: PDA + 0.1% DMSO (Solvent blank).

• Inoculation: Place a 5mm mycelial plug of P. infestans (taken from the margin of an actively growing colony) into the center of the plate.[1][2]

• Incubation: Incubate at 20°C in the dark for 5–7 days.

• Measurement: Measure radial growth diameter (mm). Calculate % Inhibition:

  (Where C = Control growth, T = Treatment growth)

Expected Results (Reference Data):

Concentration (ppm)	Expected Inhibition (Sensitive Strain)	Expected Inhibition (Resistant Strain)
0.01	10–20%	0%
0.1 (EC50 Range)	40–60%	0–5%
1.0	>90%	<10%

| 100 | 100% | <30% |

Visual Workflow: Mode of Action (RNA Pol I Inhibition)

Caption: Phenylamides target the RNA Polymerase I complex, halting ribosomal RNA production and collapsing fungal protein synthesis.

References

• Synthesis of Metalaxyl Intermediate: Park, O.-J., et al. (2005). "Enzyme-catalyzed preparation of methyl (R)-N-(2,6-dimethylphenyl)alaninate: a key intermediate for (R)-metalaxyl." Tetrahedron: Asymmetry, 16(6), 1221-1225.

• Mode of Action: Davidse, L. C. (1988). "Phenylamide fungicides: Mechanism of action and resistance." Fungicide Resistance in North America, 63-65.

• Toxicology & Metabolism: FAO/WHO Joint Meeting on Pesticide Residues (2002). "Metalaxyl and Metalaxyl-M: Toxicological evaluation."

• Biological Assay Standards: FRAC (Fungicide Resistance Action Committee). "Methods for monitoring fungicide resistance."

• Chemical Properties: PubChem Database. "Metalaxyl | C15H21NO4."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ijcmas.com [ijcmas.com]

Large-scale production and purification of N-(2,6-Dimethylphenyl)-DL-alanine

Large-Scale Production and Purification of N-(2,6-Dimethylphenyl)-DL-alanine: A Comprehensive Protocol for Agrochemical and Pharmaceutical Intermediates

Executive Summary

N-(2,6-Dimethylphenyl)-DL-alanine (also known as N-(2,6-xylyl)-DL-alanine) is a highly valuable synthetic intermediate. It serves as the core structural scaffold for a class of phenylamide systemic fungicides, most notably Metalaxyl, Benalaxyl, and Furalaxyl[1]. Because the biological and fungicidal efficacy of these compounds resides predominantly in the (R)-enantiomer (e.g., Metalaxyl-M), modern industrial production must not only synthesize the racemic backbone efficiently but also integrate robust downstream chiral resolution strategies to achieve high optical purity (>95% ee)[2].

This application note details a field-proven, scalable chemoenzymatic workflow for the upstream synthesis of the DL-racemate and its subsequent downstream enzymatic resolution.

Mechanistic Rationale & Process Causality

The synthesis relies on a nucleophilic substitution (

) reaction between 2,6-dimethylaniline and 2-bromopropionic acid.

• Steric Hindrance & Base Selection: The nucleophilic attack of the aniline nitrogen is severely hindered by the two ortho-methyl groups on the aromatic ring. To prevent the competing elimination of HBr (which would yield unwanted acrylic acid byproducts) and to drive the sluggish

  substitution forward, a mild inorganic base such as sodium carbonate ( ) is employed.

• Solvent Causality: Conducting the reaction in an aqueous alkaline medium at elevated temperatures (100°C) provides the necessary activation energy to overcome the steric barrier while keeping the generated hydrobromic acid neutralized, thus preventing the aniline from precipitating as an unreactive hydrobromide salt.

• Resolution Strategy: Traditional chemical resolution relies on diastereomeric salt formation with chiral agents like L-cinchonidine, which requires energy-intensive thermal cycling and suffers from poor atom economy[3]. Conversely, enzymatic kinetic resolution using lipases provides a highly stereoselective, ambient-temperature alternative[4]. By temporarily converting the racemate to a methyl ester, lipases can selectively hydrolyze the (R)-ester back into the (R)-acid, enabling straightforward liquid-liquid separation[2].

Upstream Synthesis: Large-Scale Production of the Racemate

Objective: Synthesize N-(2,6-Dimethylphenyl)-DL-alanine via alkaline alkylation.

Materials:

• 2,6-Dimethylaniline (1.0 eq, limiting reagent)

• 2-Bromopropionic acid (1.1 eq)

• Sodium carbonate (

  ) (1.5 eq)

• Deionized Water (Solvent)

• Concentrated Hydrochloric Acid (HCl) (for precipitation)

Step-by-Step Protocol:

• Reactor Preparation: Charge a glass-lined reactor with Deionized Water (5 L per kg of aniline) and

  . Stir at 250 RPM until completely dissolved.

• Reagent Addition: Add 2,6-Dimethylaniline to the alkaline solution. The mixture will form a biphasic suspension.

• Controlled Alkylation: Heat the reactor to 60°C. Slowly dose 2-bromopropionic acid into the reactor over 2 hours. Causality: Slow addition prevents localized pH drops and minimizes the exothermic generation of

  gas.

• Reflux: Elevate the reactor temperature to 100°C (reflux) and maintain vigorous stirring for 14 hours.

• In-Process Control (IPC) 1: Sample the organic phase and analyze via HPLC (C18 column, Acetonitrile/Water 60:40, UV 254 nm). The reaction is self-validating and deemed complete when the 2,6-dimethylaniline peak area is <2%.

• Precipitation: Cool the reactor to 20°C. Slowly add concentrated HCl until the aqueous phase reaches pH 3.5. The target N-(2,6-Dimethylphenyl)-DL-alanine will precipitate as a dense white/beige crystalline solid.

• Filtration & Washing: Isolate the solid via vacuum filtration. Wash the filter cake with cold water to remove residual NaBr salts. Dry under vacuum at 50°C.

Downstream Processing: Enzymatic Chiral Resolution

Objective: Isolate the highly active (R)-enantiomer from the DL-racemate.

Step-by-Step Protocol:

• Esterification (Preparation): React the dried N-(2,6-Dimethylphenyl)-DL-alanine with excess Methanol and a catalytic amount of

  at reflux for 8 hours to yield Methyl N-(2,6-dimethylphenyl)-DL-alaninate. Remove methanol under vacuum.

• Enzymatic Hydrolysis: Suspend the racemic ester (100 mM) in a 0.2 M Phosphate Buffer (pH 6.4). Add Candida rugosa lipase (CRL) (approx. 250 mg per mmol of substrate) and a surfactant (e.g., PEG-400, 2% v/v) to increase the interfacial surface area between the hydrophobic ester and the aqueous enzyme.

• Incubation: Stir the mixture at 160 RPM at 35°C for 36 hours.

• IPC 2: Monitor the enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralcel OD-H column). The system validates itself when the conversion reaches ~48-50% and the ee of the formed acid exceeds 99%.

• Phase Separation: Adjust the mixture to pH 8.5 using NaOH. Extract with Ethyl Acetate. The unreacted (S)-ester partitions into the organic layer, while the target (R)-acid remains in the aqueous layer as a sodium salt.

• Final Isolation: Isolate the aqueous layer, acidify to pH 3.0 with HCl, and extract the pure (R)-N-(2,6-Dimethylphenyl)alanine into fresh Ethyl Acetate. Evaporate the solvent to yield the enantiopure product.

Process Analytics & Quantitative Data

Table 1: Optimization of Upstream Alkylation Conditions

Base System	Solvent	Temp (°C)	Time (h)	IPC Conversion (%)	Isolated Yield (%)
Triethylamine	THF	65	24	55.2	48.0
Potassium Carbonate	DMF	80	16	78.4	65.5
Sodium Carbonate	Water	100	14	98.1	88.2

| DIPEA | Neat | 110 | 12 | 92.0 | 81.4 |

Table 2: Enzymatic Resolution Efficiency of the Racemic Ester

Enzyme Source	pH	Temp (°C)	Cosolvent	Conversion (%)	ee of (R)-Acid (%)
Protease PS	7.0	30	None	35.0	88.5
Lipase (CRL)	6.4	35	PEG-400	48.5	>99.0
Lipase (CRL)	6.4	40	PEG-400	50.0	94.2

| Esterase PLE | 8.0 | 35 | Toluene | 20.5 | 85.0 |

Workflow Visualization

Fig 1. End-to-end workflow for the synthesis and chiral resolution of the target alanine derivative.

References

• A method for preparing (R) or (S) N- (2,6-dimethylphenyl)
• Reregistration Eligibility Decision (RED) for Metalaxyl - EPA, epa.gov,
• Process for the preparation of fosinopril and intermediates thereof - Google P
• Preparation of alpha-phenyl alanine ester enantiomers by enzyme treatment of their mixtures - Google P

Sources

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. JP2006510364A - A method for preparing (R) or (S) N- (2,6-dimethylphenyl) alanine and its opposite enantiomer N- (2,6-dimethylphenyl) alanine using an enzyme - Google Patents [patents.google.com]
• 3. EP2264039A1 - Process for the preparation of fosinopril and intermediates thereof - Google Patents [patents.google.com]
• 4. FR2778671A1 - Preparation of alpha-phenyl alanine ester enantiomers by enzyme treatment of their mixtures - Google Patents [patents.google.com]

Application Note: Strategic Synthesis of Benalaxyl via N-(2,6-Dimethylphenyl)alanine Methyl Ester

[1][2]

Executive Summary

This technical guide details the laboratory-scale synthesis of Benalaxyl (CAS: 71626-11-4), a systemic phenylamide fungicide, focusing on the critical intermediate N-(2,6-Dimethylphenyl)alanine methyl ester .

The synthesis of phenylamides is often plagued by steric hindrance at the 2,6-position of the aniline ring. This guide provides a self-validating protocol to overcome this kinetic barrier, ensuring high yield and minimizing common side reactions such as bis-alkylation or ester hydrolysis. We present a two-step workflow: (1) The difficult N-alkylation of 2,6-xylidine, and (2) The acylation with phenylacetyl chloride.

Chemical Context & Mechanism

The synthesis relies on the nucleophilic attack of a sterically hindered aniline on an

-haloester. The 2,6-dimethyl substitution on the aniline ring is a double-edged sword: it is essential for the fungicidal activity (locking the conformation) but significantly retards the N-alkylation rate.

Reaction Pathway

The synthesis proceeds via an

substitution followed by a nucleophilic acyl substitution.

Figure 1: Synthetic pathway for Benalaxyl. The formation of the secondary amine intermediate is the rate-limiting step due to steric hindrance.

Protocol 1: Synthesis of the Intermediate

Target: N-(2,6-Dimethylphenyl)alanine methyl ester CAS: 57646-33-0 (Racemic)

Strategic Considerations

Direct alkylation of anilines with alkyl halides usually risks over-alkylation (forming tertiary amines). However, the steric bulk of the 2,6-dimethyl groups effectively suppresses the formation of the tertiary amine, allowing us to use forcing conditions (high temperature) to drive the mono-alkylation without significant side products [1].

Reagents & Equipment

• 2,6-Dimethylaniline (2,6-Xylidine): 1.0 eq (Purified by distillation if dark).

• Methyl 2-bromopropionate: 1.2 eq (Bromide is preferred over chloride for better leaving group ability in this hindered system).

• Base: Sodium Bicarbonate (

  ), 1.5 eq.

• Solvent: None (Neat reaction) or high-boiling non-polar solvent (e.g., Xylene). Note: Neat reactions are preferred industrially for throughput, but Xylene allows better thermal control in the lab.

Step-by-Step Methodology

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer (magnetic stirring may fail due to salt formation), a reflux condenser, and a thermometer.

• Charging: Add 2,6-Dimethylaniline (12.1 g, 100 mmol) and Sodium Bicarbonate (12.6 g, 150 mmol) to the flask.

• Addition: Heat the mixture to 110°C. Add Methyl 2-bromopropionate (20.0 g, 120 mmol) dropwise over 60 minutes.

  • Why: Slow addition at temperature prevents the accumulation of unreacted alkyl halide, minimizing thermal runaway risks.

• Reaction: Increase temperature to 125-130°C and stir vigorously for 15–18 hours.

  • Monitoring: Monitor by TLC (Hexane/EtOAc 8:2) or GC. The starting aniline spot should disappear.

• Work-up:

  • Cool the mixture to 50°C.

  • Add Toluene (50 mL) and Water (50 mL) to dissolve inorganic salts (

    ).

  • Separate the organic phase. Wash the aqueous phase once with Toluene (20 mL).

  • Combine organic layers and wash with saturated

    to remove traces of acid.

  • Dry over anhydrous

    .

• Purification: Concentrate under reduced pressure. The crude oil is purified via vacuum distillation (bp ~130°C at 2 mmHg) to yield a pale yellow oil.

Expected Yield: 75–85%

Protocol 2: Conversion to Benalaxyl

Target: Benalaxyl (Methyl N-(2,6-dimethylphenyl)-N-(phenylacetyl)-alaninate)

Strategic Considerations

The intermediate is a secondary amine with significant steric crowding. Standard Schotten-Baumann conditions (aqueous base) can lead to competitive hydrolysis of the methyl ester or the acyl chloride. Therefore, anhydrous acylation in an inert solvent is the protocol of choice [2].

Reagents

• Intermediate (from Protocol 1): 1.0 eq (e.g., 20.7 g, 100 mmol).

• Phenylacetyl Chloride: 1.1 eq (17.0 g).

• Solvent: Toluene (anhydrous).

• Scavenger: No base is strictly required if refluxed to drive off HCl gas, but Pyridine (1.1 eq) can be used if lower temperatures are desired. Protocol below uses the thermal method to avoid amine salt workups.

Step-by-Step Methodology

• Solvation: Dissolve the Intermediate (20.7 g) in dry Toluene (100 mL) in a flask equipped with a reflux condenser and a gas trap (to neutralize HCl evolution).

• Acylation: Add Phenylacetyl chloride (17.0 g) dropwise at room temperature.

• Reflux: Heat the mixture to reflux (110°C).

  • Observation: HCl gas will evolve. Continue reflux until gas evolution ceases (approx. 3–5 hours).

• Quench: Cool to room temperature. Wash the reaction mixture with:

  • Water (2 x 50 mL)

  • Saturated

    (2 x 50 mL) – Critical to remove unreacted acid chloride/phenylacetic acid.

• Isolation: Dry the organic phase (

  ), filter, and evaporate the solvent.

• Crystallization: The residue is a viscous oil that solidifies upon standing or triturating with cold diisopropyl ether. Recrystallize from Isopropanol if high purity is required.

Expected Yield: 85–92% Melting Point: 78–80°C (Racemic Benalaxyl) [3].

Analytical Quality Control

Verify the identity and purity of the intermediate and final product using the following parameters.

Analyte	Method	Key Diagnostic Signal
Intermediate	1H-NMR (CDCl3)	1.25 (d, 3H, CH3-CH), 2.30 (s, 6H, Ar-CH3), 3.70 (s, 3H, O-CH3). The NH proton is often broad around 3.5 ppm.
Benalaxyl	HPLC (C18)	Mobile Phase: Acetonitrile/Water (60:40). Detection: UV @ 220 nm.
Benalaxyl	IR Spectroscopy	1735 cm⁻¹ (Ester C=O), 1660 cm⁻¹ (Amide C=O). Absence of NH stretch (~3300 cm⁻¹).

Troubleshooting & Optimization Logic

Use the following decision tree to resolve common synthetic issues.

Figure 2: Troubleshooting logic for Benalaxyl synthesis.

Safety & Handling

• 2,6-Dimethylaniline: Toxic by inhalation and skin contact. Potential carcinogen. Use exclusively in a fume hood with nitrile gloves.

• Phenylacetyl Chloride: Corrosive and lachrymator. Reacts violently with water.

• Waste Disposal: Aqueous washes from Step 2 contain HCl and must be neutralized before disposal.

References

• Ciba-Geigy AG. (1978). Process for the preparation of acyl-anilines.[1][2][3][4][5] Swiss Patent CH607888.

• Isagro S.p.A. (2009).[6] Sale of Benalaxyl Fungicide to FMC.[7] Isagro Corporate Press Release.

• Food and Agriculture Organization (FAO). (2005). Benalaxyl: Specifications and Evaluations for Agricultural Pesticides. FAO Specifications.

• University of Hertfordshire. (2023). Benalaxyl (PPDB: Pesticide Properties DataBase).

Sources

• 1. C14-Labelled Synthesis of Benalaxyl-M and Its Two Soil Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. prepchem.com [prepchem.com]
• 4. US3931298A - Chemical process for forming 2,6-dimethylaniline - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. US20220272978A1 - Agrochemical liquid mixture containing tetraconazole and relative use as fungicide in agricultural crops - Google Patents [patents.google.com]
• 7. isagro.com [isagro.com]

Technical Notes & Optimization

How to improve the yield of N-(2,6-Dimethylphenyl)-DL-alanine synthesis

Technical Support Center: Optimizing the Synthesis of N-(2,6-Dimethylphenyl)-DL-alanine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the specific kinetic and thermodynamic challenges associated with the synthesis of N-(2,6-Dimethylphenyl)-DL-alanine.

This compound is a critical precursor in the synthesis of active pharmaceutical ingredients and agrochemicals, most notably the fungicide metalaxyl[1][2]. The synthesis typically relies on the nucleophilic substitution (SN2) of an alpha-halopropionic acid derivative (like methyl 2-bromopropionate) by 2,6-dimethylaniline (2,6-xylidine)[1]. However, researchers frequently encounter low yields due to the severe steric hindrance imposed by the two ortho-methyl groups on the aniline ring.

Below, you will find a data-driven breakdown of yield improvement strategies, mechanistic troubleshooting FAQs, and a self-validating experimental protocol.

Part 1: Quantitative Data Summary

To establish a baseline for optimization, the following table summarizes the causal relationship between reaction parameters and overall yield.

Reaction Parameter	Standard Conditions	Optimized Conditions	Causality / Mechanistic Rationale
Stoichiometry	1:1 (Amine:Bromide)	2:1 to 3:1 (Excess Amine)	Excess amine drives SN2 kinetics forward and statistically suppresses unwanted dialkylation side reactions.
Catalyst	None	0.1 eq Potassium Iodide (KI)	Triggers an in situ Finkelstein reaction, converting the alkyl bromide to a highly reactive alkyl iodide[3][4].
Acid Scavenger	Triethylamine	NaHCO3 or Na2CO3	Mild inorganic bases neutralize HBr/HI without causing base-catalyzed hydrolysis of the ester intermediate.
Solvent / Temp	Toluene at 60°C	Neat or DMF at 90°C–100°C	Elevated thermal energy is strictly required to overcome the high activation energy barrier caused by ortho-methyl steric bulk.
Typical Yield	40% – 55%	> 85%	Synergistic effect of leaving-group optimization and thermal kinetic driving forces.

Part 2: Troubleshooting Guide & FAQs

Q1: Why is my conversion rate plateauing at ~50% despite prolonged heating? A: This is a classic symptom of steric hindrance stalling the SN2 pathway. The two ortho-methyl groups on 2,6-dimethylaniline physically block the nitrogen lone pair from efficiently attacking the alpha-carbon of methyl 2-bromopropionate. Solution: Introduce 10 mol% Potassium Iodide (KI) to the reaction mixture. This initiates a Finkelstein halogen exchange[3][4]. The iodide ion is a superior nucleophile that rapidly displaces the bromide, forming methyl 2-iodopropionate in situ. Because iodide is also a vastly superior leaving group (due to its larger size and polarizability), the subsequent attack by the sterically hindered aniline is significantly accelerated[4][5].

Q2: How can I minimize the formation of dialkylated side products? A: Dialkylation occurs when your newly formed secondary amine product (which is more electron-rich than the starting primary amine) acts as a nucleophile and attacks a second molecule of the alkyl halide. Solution: Shift the statistical probability by using a 2.5-fold molar excess of 2,6-dimethylaniline. By flooding the system with the primary amine, it outcompetes the secondary amine product for the electrophile. The unreacted 2,6-dimethylaniline can be easily recovered during the acidic workup phase.

Q3: What is the optimal acid scavenger to use, and why? A: During the substitution, one equivalent of hydrobromic acid (HBr) is generated. If left unneutralized, HBr will protonate the 2,6-dimethylaniline, rendering it non-nucleophilic and halting the reaction. Solution: Use anhydrous Sodium Bicarbonate (NaHCO3). Unlike strong bases (e.g., NaOH) which will prematurely hydrolyze your ester, or organic bases (e.g., Triethylamine) which can compete as nucleophiles, NaHCO3 is a mild, insoluble inorganic base that safely neutralizes the acid, driving the equilibrium forward by precipitating NaBr and releasing CO2 gas.

Q4: Can solvent choice impact the overall yield of this SN2 reaction? A: Yes. Protic solvents (like alcohols) will hydrogen-bond with your nucleophile, further reducing its reactivity. Solution: Run the reaction neat (solvent-free) if using a large excess of the liquid amine, as this maximizes the concentration of reactants. If a solvent is necessary for stirring or heat dissipation, use a polar aprotic solvent like N,N-Dimethylformamide (DMF). Polar aprotic solvents solvate the metal cations (from KI and NaHCO3) but leave the nucleophilic anions "naked" and highly reactive, perfectly complementing the Finkelstein catalysis[6].

Part 3: Experimental Protocol (Self-Validating System)

This protocol is designed as a self-validating system: the visual cues (gas evolution, color changes) confirm the successful progression of the mechanistic steps.

Step 1: Finkelstein Activation

• To a dry, nitrogen-purged round-bottom flask equipped with a reflux condenser, add methyl 2-bromopropionate (1.0 equivalent).

• Add anhydrous N,N-Dimethylformamide (DMF) (2 volumes).

• Add Potassium Iodide (KI) (0.1 equivalents) and Sodium Bicarbonate (NaHCO3) (1.2 equivalents). Causality: The mixture will turn slightly yellow/orange as the Finkelstein exchange generates the reactive methyl 2-iodopropionate intermediate[3].

Step 2: Nucleophilic Substitution 4. Add 2,6-dimethylaniline (2.5 equivalents) to the stirring mixture. 5. Heat the reaction to 90°C – 100°C for 6 to 8 hours. Causality: You will observe the evolution of CO2 gas (from the NaHCO3 neutralizing the displaced acid) and the precipitation of sodium salts. The cessation of gas evolution is a primary indicator that the reaction has reached maximum conversion.

Step 3: Workup and Amine Recovery 6. Cool the mixture to room temperature and quench with distilled water. 7. Extract the aqueous phase with Toluene or Ethyl Acetate (3 x 50 mL). 8. Wash the combined organic layers with cold 1M HCl. Causality: The dilute acid selectively protonates the unreacted primary amine (2,6-dimethylaniline), pulling it into the aqueous layer for later recovery. The sterically hindered, less basic secondary amine product (N-(2,6-Dimethylphenyl)-DL-alanine methyl ester) remains in the organic layer.

Step 4: Hydrolysis to the Free Acid 9. To obtain the free acid, treat the isolated organic layer with 2M NaOH and stir at 40°C for 2 hours to hydrolyze the methyl ester. 10. Separate the aqueous layer (which now contains the sodium carboxylate salt) and acidify slowly with concentrated HCl to pH 2. Causality: Acidification neutralizes the carboxylate, causing the highly pure N-(2,6-Dimethylphenyl)-DL-alanine to precipitate as a white solid, which can be collected via vacuum filtration.

Part 4: Mechanistic Workflow Visualization

Reaction workflow: Finkelstein-catalyzed SN2 synthesis of N-(2,6-Dimethylphenyl)-DL-alanine.

References

• JP2006510364A - A method for preparing (R) or (S) N- (2,6-dimethylphenyl)
• Reregistration Eligibility Decision (RED)
• Question: Use of KI in Finkelstein Reaction What is the role of potassiu..
• Source: youtube.
• Source: iitk.ac.
• Source: acs.

Sources

• 1. JP2006510364A - A method for preparing (R) or (S) N- (2,6-dimethylphenyl) alanine and its opposite enantiomer N- (2,6-dimethylphenyl) alanine using an enzyme - Google Patents [patents.google.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. Question: Use of KI in Finkelstein Reaction What is the role of potassiu.. [askfilo.com]
• 4. m.youtube.com [m.youtube.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. SATHEE: Chemistry Swarts Reaction [satheeneet.iitk.ac.in]

Technical Support Center: Optimizing HPLC Peak Resolution for N-(2,6-Dimethylphenyl)-DL-alanine Isomers

Welcome to the technical support center for the chiral separation of N-(2,6-Dimethylphenyl)-DL-alanine isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific understanding and practical steps needed to overcome common challenges in HPLC method development for this specific compound.

Frequently Asked Questions (FAQs)

Q1: Why is chiral separation necessary for N-(2,6-Dimethylphenyl)-DL-alanine?

N-(2,6-Dimethylphenyl)-DL-alanine is a chiral molecule, meaning it exists as two non-superimposable mirror images called enantiomers (the D- and L-isomers). In pharmaceutical and biological contexts, enantiomers can have significantly different pharmacological, metabolic, and toxicological properties.[1] Regulatory agencies often require the quantification of each enantiomer to ensure the safety and efficacy of a drug product. Therefore, a stereoselective, or chiral, HPLC method is essential to separate and accurately quantify each isomer.

Q2: What type of HPLC column (chiral stationary phase) is most effective for this separation?

The selection of the chiral stationary phase (CSP) is the most critical factor for a successful separation.[2] For N-acylated amino acids like N-(2,6-Dimethylphenyl)-DL-alanine, several types of CSPs have proven effective:

• Macrocyclic Glycopeptide-Based CSPs: Phases like those based on teicoplanin (e.g., Astec CHIROBIOTIC T) are highly successful for resolving underivatized amino acid enantiomers and their derivatives.[3][4] They possess ionic groups, making them compatible with a wide range of mobile phases, including reversed-phase conditions.[3]

• Zwitterionic CSPs: These selectors, such as CHIRALPAK® ZWIX(+), incorporate both anion- and cation-exchange functional groups.[5] They are specifically designed for separating zwitterionic molecules like amino acids and their derivatives and are compatible with LC-MS friendly mobile phases.[6]

• Cinchona Alkaloid-Based CSPs: Quinine and quinidine-based phases (e.g., CHIRALPAK QN-AX) function as weak anion-exchangers and are particularly effective for separating chiral acids, including N-derivatized amino acids.[1][5]

• Crown Ether-Based CSPs: Columns like CROWNPAK® CR(+) are well-suited for separating compounds with a primary amine group near the chiral center.[5][7]

For initial screening, a teicoplanin or zwitterionic CSP is often a robust starting point due to their broad applicability to N-protected amino acids.[6]

Q3: What are the recommended starting mobile phase conditions?

The optimal mobile phase depends heavily on the chosen CSP. Here are some general starting points:

• For Macrocyclic Glycopeptide and Zwitterionic CSPs (Reversed-Phase/Polar Organic Mode):

  • Solvents: Methanol or acetonitrile are common primary organic modifiers. Methanol is often the basic mobile phase component for zwitterionic phases due to its favorable proton activity.

  • Additives: Small amounts of acidic and basic additives are often necessary to control analyte ionization and interaction with the CSP. A common combination is 50 mM formic acid and 25 mM diethylamine in a methanol/water mixture.[2]

• For Crown Ether CSPs:

  • Solvents: Typically run with aqueous mobile phases containing an acid. For example, a mixture of methanol and water (e.g., 84:16 v/v) with a small concentration of an acid like perchloric acid (e.g., 5 mM) can be effective.[7]

Always begin with the column manufacturer's recommended mobile phase conditions and adjust from there.

Troubleshooting Guide

This section addresses specific problems you may encounter during method development and analysis.

Problem 1: Poor or No Resolution Between Isomers (Rs < 1.5)

This is the most common challenge in chiral separations. If your enantiomers are co-eluting or have minimal separation, follow this systematic approach.

Caption: A logical workflow for troubleshooting poor HPLC peak resolution.

1. Optimize the Mobile Phase Composition: This is the most powerful and often the easiest parameter to adjust for improving resolution (selectivity).[8]

• Change the Organic Modifier: The choice of organic solvent (e.g., methanol, ethanol, acetonitrile) can significantly impact selectivity.[9] If you started with methanol, try switching to acetonitrile or isopropanol, and vice-versa. These solvents have different abilities to form hydrogen bonds and engage in dipole-dipole interactions, which alters the way the analyte interacts with the CSP.

• Adjust Additive Concentration: For ion-exchange or zwitterionic CSPs, the concentration and ratio of acidic and basic additives are critical.

  • Action: Systematically vary the concentration of your acid (e.g., formic acid, acetic acid) and base (e.g., diethylamine) to find the optimal balance for retention and selectivity.

• Modify Ionic Strength: For some protein-based or ion-exchange columns, changing the ionic strength by adding a salt (e.g., ammonium acetate) can modulate the interaction between the analyte and the CSP, thereby affecting resolution.[9]

2. Adjust Column Temperature: Temperature affects the thermodynamics and kinetics of the analyte-CSP interaction.

• Action: Decrease the column temperature in increments of 5°C (e.g., from 25°C to 20°C, then 15°C). Lowering the temperature often increases the stability of the transient diastereomeric complexes formed between the analyte and the CSP, leading to better resolution.[9] However, this will also increase retention time and backpressure.

3. Decrease the Flow Rate: Lowering the flow rate increases the time the analyte spends interacting with the stationary phase, which can improve efficiency and, consequently, resolution.[10]

• Action: Reduce the flow rate from 1.0 mL/min to 0.8 mL/min or 0.5 mL/min. Note that this will proportionally increase the run time.

4. Change the Chiral Stationary Phase: If extensive mobile phase optimization does not yield the desired resolution, the chosen CSP may not be suitable for your molecule.

• Action: Refer back to the FAQ on column selection and choose a CSP with a different chiral recognition mechanism. For example, if a teicoplanin-based phase failed, try a zwitterionic or crown ether-based phase.[6][11]

Problem 2: Excessive Peak Tailing or Asymmetry

Peak tailing can compromise resolution and lead to inaccurate integration and quantification.

Potential Cause	Scientific Explanation	Recommended Solution
Column Overload	Injecting too much sample mass saturates the active sites on the CSP, leading to non-ideal chromatographic behavior.[10][12]	Dilute your sample or reduce the injection volume. Chiral columns are often more susceptible to mass overload than standard reversed-phase columns.[12]
Secondary Interactions	Unwanted interactions between the analyte and active sites (e.g., free silanols) on the silica support or contamination can cause tailing.[12]	Adjust mobile phase additives. Ensure your acidic and basic modifiers are at appropriate concentrations to suppress silanol activity and control the analyte's ionization state.
Sample Solvent Mismatch	If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion upon injection.	Prepare your sample in the mobile phase or a weaker solvent whenever possible.
Column Contamination/Damage	Strongly adsorbed impurities at the head of the column can create active sites.[13] Physical damage to the column packing can also cause poor peak shape.	Flush the column with a strong, compatible solvent as recommended by the manufacturer.[13] If performance is not restored, the column may need to be replaced.

Problem 3: Unstable or Drifting Retention Times

Poor reproducibility of retention times makes peak identification and quantification unreliable.

Potential Cause	Scientific Explanation	Recommended Solution
Inadequate Column Equilibration	Chiral separations often require longer equilibration times for the mobile phase to fully interact with the complex CSP surface.	Equilibrate the column with at least 20-30 column volumes of the mobile phase before the first injection and after any change in mobile phase composition.
Unstable Column Temperature	Fluctuations in ambient temperature can affect mobile phase viscosity and interaction kinetics, leading to retention time shifts.[10]	Use a thermostatted column compartment and ensure it is set to a stable temperature (e.g., 25°C ± 0.1°C).[14]
Mobile Phase Instability	Volatile mobile phase components (like diethylamine) can evaporate over time, changing the composition and pH of the eluent.	Prepare fresh mobile phase daily. Keep solvent bottles capped to minimize evaporation.
HPLC System Leaks or Pump Issues	A leak in the system or inconsistent pump performance will lead to a fluctuating flow rate and pressure, directly impacting retention times.	Perform regular system maintenance. Check for pressure fluctuations, visible leaks, and ensure pump seals are in good condition.

Experimental Protocols

Protocol 1: Mobile Phase Preparation for Zwitterionic CSP

This protocol provides a starting point for a mobile phase commonly used with zwitterionic columns for N-acylated amino acid separations.

Objective: To prepare 1 L of a Methanol/Water (98:2, v/v) mobile phase containing 50 mM Formic Acid and 25 mM Diethylamine.

Materials:

• HPLC-grade Methanol

• HPLC-grade Water

• Formic Acid (~99%)

• Diethylamine (~99.5%)

• 1000 mL volumetric flask

• Graduated cylinders

• Pipettes

Procedure:

• Add approximately 500 mL of methanol to the 1000 mL volumetric flask.

• Carefully pipette 1.88 mL of formic acid into the flask.

• Carefully pipette 2.62 mL of diethylamine into the flask.

• Swirl the flask gently to mix the additives.

• Add methanol until the total volume of organic solvent is 980 mL.

• Add 20 mL of HPLC-grade water.

• Bring the final volume to 1000 mL with methanol if necessary.

• Sonicate the mobile phase for 10-15 minutes to degas.

• Filter through a 0.45 µm filter before use.

Protocol 2: Column Equilibration and System Suitability

Objective: To ensure the HPLC system and chiral column are ready for analysis, providing reproducible results.

Procedure:

• Initial Flush: Before installing the chiral column, flush the entire HPLC system with a solvent compatible with your intended mobile phase (e.g., isopropanol, then methanol) to remove any residues from previous analyses.[13]

• Column Installation: Install the chiral column, ensuring the flow direction is correct.

• Flow Rate Ramp-Up: Begin pumping the mobile phase at a low flow rate (e.g., 0.2 mL/min) and gradually increase to the target flow rate (e.g., 1.0 mL/min) over 5-10 minutes to avoid shocking the column packing.

• Equilibration: Equilibrate the column by pumping the mobile phase for at least 30-60 minutes, or until a stable baseline is achieved. This corresponds to approximately 30-60 column volumes for a standard 4.6 x 250 mm column at 1 mL/min.

• System Suitability Injections:

  • Inject a standard solution of N-(2,6-Dimethylphenyl)-DL-alanine (racemic mixture) 5-6 times consecutively.

  • Acceptance Criteria:

    • The relative standard deviation (RSD) of the retention times for each peak should be ≤ 1.0%.

    • The resolution (Rs) between the two enantiomer peaks should be ≥ 1.5.

    • The tailing factor for each peak should be between 0.9 and 1.5.

  • Do not proceed with sample analysis until all system suitability criteria are met.

References

• Effect of the mobile phase on antibody-based enantiomer separations of amino acids in high-performance liquid chrom
• Troubleshooting Poor Peak Shape and Resolution in HPLC. YouTube.
• Chiral HPLC Analysis of L-Alanyl-L-Alanine Methyl Ester: A Compar
• Daicel Chiral Zwitterionic & Other Specialty Chiral Selectors. Daicel Chiral Technologies.
• Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC. Chiral Technologies.
• Troubleshoot Chiral Column Performance: Efficiency & Resolution. Phenomenex.
• Synthesis and evaluation of chiral stationary phases derived from natural compounds for enantiomer separ
• Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers. Sigma-Aldrich.
• Chiral Amino Acid and Peptide Separations – the Next Generation.
• Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It. ALWSCI.
• HPLC Technical Tip: Chiral Method Development. Phenomenex.
• Troubleshooting poor peak resolution in chiral GC analysis of citronellol isomers. Benchchem.
• Methods for Changing Peak Resolution in HPLC: Advantages and Limit
• High-performance liquid chromatographic separation of the enantiomers of unusual alpha-amino acid analogues. PubMed.
• Improved Chiral Separations for Enantiopure D- and L-Amino Acids.

Sources

• 1. repositum.tuwien.at [repositum.tuwien.at]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. High-performance liquid chromatographic separation of the enantiomers of unusual alpha-amino acid analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chiraltech.com [chiraltech.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Redirecting [linkinghub.elsevier.com]
• 10. m.youtube.com [m.youtube.com]
• 11. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. chiraltech.com [chiraltech.com]
• 14. Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It - Blogs - News [alwsci.com]

Effective recrystallization techniques for purifying crude N-(2,6-Dimethylphenyl)-DL-alanine

Technical Support Center: Purification of Crude N-(2,6-Dimethylphenyl)-DL-alanine

Executive Summary

N-(2,6-Dimethylphenyl)-DL-alanine (also known as N-2,6-xylyl-DL-alanine) is the critical intermediate in the synthesis of phenylamide fungicides such as Metalaxyl and Benalaxyl .[1] High purity is essential not only for the yield of the subsequent acylation step (typically with methoxyacetyl chloride) but also to prevent the carryover of 2,6-dimethylaniline (2,6-xylidine) , a toxic and potentially carcinogenic impurity.[1]

This guide addresses the common challenges in purifying this amphoteric intermediate. Unlike simple organic compounds, this molecule exhibits zwitterionic character, making its solubility highly pH-dependent. Our standard protocol combines an Acid-Base Workup (for gross impurity removal) with a Solvent/Anti-solvent Recrystallization (for polishing).[1]

Part 1: Diagnostic Troubleshooting (Q&A)

Q1: My crude product is a dark brown oil that refuses to crystallize. How do I induce crystallization? A: This "oiling out" phenomenon is typically caused by two factors:

• Residual Solvent/Impurities: The presence of unreacted 2-halopropionic acid or high levels of toluene (from the synthesis) lowers the melting point.

• Supersaturation Control: You are likely cooling too fast or using a solvent system that is too polar.

Corrective Action:

• The "Scratch" & Seed: If you have any seed crystals from a previous batch, add them at the cloud point. If not, scratch the inner glass wall with a glass rod to create nucleation sites.

• Solvent Adjustment: If using Ethanol/Water, increase the water ratio slightly to push the equilibrium toward the solid phase, but add it slowly at reflux.

• Charcoal Treatment: The dark color (aniline oxidation products) can inhibit crystal lattice formation.[1] Dissolve the crude in hot alkaline solution (pH > 10), treat with activated carbon (5-10 wt%), filter hot, and then re-acidify to precipitate the product.

Q2: I have persistent 2,6-dimethylaniline (xylidine) in my final product. Recrystallization isn't removing it. A: Recrystallization is inefficient for removing neutral organic amines from amino acids because the amine can co-crystallize or get trapped in the lattice. Corrective Action: You must perform a pH-Swing Extraction before recrystallization.

• Dissolve crude in dilute NaOH (pH 10–11). The alanine derivative becomes a water-soluble carboxylate salt. The 2,6-dimethylaniline remains a neutral organic oil.

• Extract the aqueous layer with an organic solvent (e.g., Toluene or Ethyl Acetate). The impurity moves to the organic layer.

• Discard the organic layer.

• Acidify the aqueous layer to pH 3–4. The N-(2,6-dimethylphenyl)-DL-alanine will precipitate as the free acid, now significantly depleted of aniline.

Q3: What is the optimal solvent system for the final polishing step? A: While many papers suggest toluene for the reaction, it is poor for purification of the free acid.

• Primary Recommendation: Ethanol/Water (1:1 to 1:2 v/v) .[1] Dissolve in hot ethanol, then add hot water until turbid.

• Alternative (for higher yield): Ethyl Acetate/Heptane .[1] Dissolve in minimum hot Ethyl Acetate; add Heptane dropwise until cloudy.

• Note: Avoid pure water; the hydrophobic xylyl group reduces water solubility compared to simple alanine, leading to low recovery volumes.

Part 2: Technical Data & Solubility Profile

Table 1: Solubility & Process Parameters

Parameter	Value / Behavior	Operational Note
Molecular Weight	193.24 g/mol	-
Solubility (pH < 2)	High (Cationic form)	Soluble as hydrochloride salt.[1]
Solubility (pH 3–5)	Low (Isoelectric region)	Target pH for precipitation.
Solubility (pH > 10)	High (Anionic form)	Soluble as Sodium/Potassium salt.[1]
Solubility (Toluene)	Moderate to High (Hot)	Good for synthesis, poor for yield recovery.[1]
Solubility (Ethanol)	High	Use as the "Good" solvent in recrystallization.[1]
Key Impurity	2,6-Dimethylaniline	Toxic.[2] Remove via extraction at pH > 10.

Part 3: Recommended Purification Workflow

The following protocol ensures both chemical purity (removal of side products) and safety (removal of xylidine).

Step 1: The "pH-Swing" Wash (Critical for Purity)[1]

• Dissolution: Suspend the crude N-(2,6-dimethylphenyl)-DL-alanine in water.

• Basification: Slowly add 2M NaOH with stirring until the solid dissolves and pH reaches 10–11.

  • Mechanism:[3][4] Converts the acid to its sodium salt (water-soluble).[1]

• Extraction: Wash this aqueous solution twice with Ethyl Acetate or Toluene (0.5 vol equivalent).[1]

  • Mechanism:[3][4] Extracts unreacted 2,6-dimethylaniline and neutral byproducts.

• Isolation: Separate the phases. Keep the Aqueous Layer .

• Precipitation: Cool the aqueous layer to 10°C. Slowly add 2M HCl dropwise to adjust pH to 3.5 – 4.0 (approximate isoelectric point).

• Filtration: The product will precipitate as a white/off-white solid. Filter and wash with cold water.[3]

Step 2: Recrystallization (Polishing)[1]

• Solvent Prep: Prepare a mixture of Ethanol and Water .

• Dissolution: Place the wet cake from Step 1 in a flask. Add minimum hot Ethanol (approx 60°C) to dissolve.[1]

• Anti-Solvent Addition: Add hot water slowly until the solution turns slightly turbid (cloud point).

• Clarification: If the solution is colored, add a small amount of activated charcoal, stir for 5 mins, and filter hot through Celite.

• Crystallization: Allow the filtrate to cool slowly to room temperature, then chill to 0-4°C for 4 hours.

• Drying: Filter the crystals and dry under vacuum at 50°C.

Part 4: Process Logic Visualization

The following diagram illustrates the critical decision points and phase separations required to isolate the target molecule from its specific impurities.

Figure 1: Workflow for the purification of N-(2,6-Dimethylphenyl)-DL-alanine, highlighting the critical pH-swing extraction to remove aniline impurities.

References

• BenchChem Technical Support. (2025).[1][5] Purification of Crude N-Methyl-DL-alanine Crystals. Retrieved from [1]

  • Relevance: Establishes the baseline protocol for N-alkyl/aryl alanine purification using w

• ChemicalBook. (2023).[1] Methyl N-(2,6-dimethylphenyl)-DL-alaninate Properties and Synthesis. Retrieved from [1]

  • Relevance: Provides physical property data (boiling points of esters) and solubility context for the intermediate.[1]

• Organic Syntheses. (1940).[1] dl-ALANINE Purification. Org. Synth. 1929, 9, 4; Coll. Vol. 1, p.21. Retrieved from [1]

  • Relevance: Foundational method for amino acid purification using methanol/water precipit

• University of Massachusetts. (n.d.). Synthesis of Lidocaine and Intermediates. Retrieved from [1]

  • Relevance: Details the reactivity of 2,6-dimethylaniline and the acid-base extraction techniques used for this specific class of xylidine deriv

• National Institutes of Health (NIH) - PubChem. (2025).[1] N-(2,6-Dimethylphenyl)-L-alanine Compound Summary. Retrieved from [1]

  • Relevance: Confirms chemical structure, molecular weight, and zwitterionic nature essential for pH-dependent purification str

Sources

• 1. JP2006510364A - A method for preparing (R) or (S) N- (2,6-dimethylphenyl) alanine and its opposite enantiomer N- (2,6-dimethylphenyl) alanine using an enzyme - Google Patents [patents.google.com]
• 2. ptfarm.pl [ptfarm.pl]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. Lidocaine [chemistry.gravitywaves.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Preventing racemization during chemical modifications of N-(2,6-Dimethylphenyl)-DL-alanine

Topic: Preventing racemization during chemical modifications of N-(2,6-Dimethylphenyl)-DL-alanine Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals.[1][2]

Status: Operational Subject: Preserving Enantiopurity & Preventing Racemization Ticket Context: Users modifying N-(2,6-Dimethylphenyl)-alanine (often a precursor for phenylamide fungicides like Metalaxyl-M or anesthetics) report loss of optical activity during carboxyl activation and coupling.[1][2]

Core Technical Briefing

The Paradox of "DL" vs. Racemization: While your starting material is identified as DL (racemic), "preventing racemization" is only critical if you are:

• Performing a Kinetic Resolution (where you must preserve the unreacted enantiomer's purity).

• Synthesizing a derivative from an Enantiopure (R or S) starting material (e.g., Metalaxyl-M synthesis).[1][2]

• Conducting Stereoselective Coupling where the ratio of diastereomers matters.

The Mechanistic Hazard: N-(2,6-Dimethylphenyl)-alanine contains a sterically crowded N-aryl amine.[1][2] The 2,6-dimethyl (xylyl) group exerts significant steric hindrance, forcing the molecule into conformations that can accelerate racemization during carboxyl activation.

Primary Racemization Pathways:

• 5(4H)-Oxazolone Formation: Upon carboxyl activation (e.g., with carbodiimides), the carbonyl oxygen is positioned to attack the activated species, forming a cyclic oxazolone.[2][3] The C

  -proton of this intermediate is highly acidic ( ), allowing rapid base-catalyzed racemization.[1]

• Direct Enolization: Even without oxazolone formation, the electron-withdrawing N-aryl group increases the acidity of the C

  -proton, making it susceptible to abstraction by tertiary amine bases (TEA, DIEA).

Interactive Troubleshooting Guide (Q&A)

Category A: Carboxyl Activation & Coupling[3]

Q1: I am seeing a 15-20% drop in enantiomeric excess (ee) when coupling N-(2,6-xylyl)-alanine with an amine using HATU/DIEA. Why?

Diagnosis: The steric bulk of the 2,6-xylyl group slows down the nucleophilic attack of the incoming amine. This "lag time" allows the activated ester (O-At) to undergo intramolecular cyclization to the oxazolone or direct enolization by the base (DIEA).[2]

Solution Protocol:

• Switch Reagents: Move from HATU to COMU or PyOxim , which often show lower racemization rates for hindered amino acids.[1]

• Base Management: Replace DIEA (Diisopropylethylamine) with TMP (2,4,6-Trimethylpyridine/Collidine) . Collidine is a weaker, more sterically hindered base that is sufficient to deprotonate the carboxylic acid but less efficient at abstracting the C

  -proton.

• Alternative Method (Acid Chloride): For N-aryl amino acids, the safest industrial method (used in Metalaxyl-M synthesis) is often the Acid Chloride method using inorganic bases.[1][2]

  • See Protocol 1 below.

Q2: Can I use standard carbodiimides (DCC/DIC) for this coupling?

Advisory: Avoid if possible. Carbodiimides without additives are notorious for oxazolone-mediated racemization.[1]

• If you must use DCC: You are REQUIRED to add Oxyma Pure or HOAt (1.0 equiv) to form an active ester immediately, suppressing oxazolone formation.[1][2] HOBt is less effective for this specific sterically hindered substrate.[1]

Category B: Esterification[4]

Q3: I need to make the methyl ester. Acid-catalyzed reflux in methanol turned my R-isomer into a racemate. How do I prevent this?

Diagnosis: High temperatures (reflux) combined with strong protic acids facilitate enolization.[1][2] The thermodynamic equilibrium for N-aryl amino acids often favors the racemate at high temperatures.

Solution Protocol: Use the Thionyl Chloride (SOCl

) / Methanol method at controlled temperatures (0°C to RT).[1][2]

• Mechanism:[1][4][5][6][7] This generates dry HCl in situ.[1] By keeping the temperature low, you kinetically trap the ester before the C

  -proton can equilibrate.

• Critical Step: Do not reflux.[1] Stir at room temperature for a longer duration (12-24h) rather than heating for 2h.

Category C: Solvent & Environmental Effects[1]

Q4: Does solvent polarity affect the optical stability of this molecule?

Technical Insight: Yes.

• Polar Aprotic Solvents (DMF, DMSO): High Risk. These solvents solvate cations well, leaving the basic anions (from your base) "naked" and more reactive, increasing the rate of proton abstraction (racemization).[2]

• Non-Polar/Low-Polarity Solvents (DCM, Toluene): Preferred. Toluene is the industry standard for Metalaxyl synthesis because it suppresses charge separation, reducing the basicity of the system and protecting the C

  -proton.

Visualizing the Hazard

Diagram 1: Racemization Pathways & Prevention Strategy[4][8]

Caption: Pathway analysis showing how steric hindrance promotes oxazolone formation, leading to racemization. Green path indicates the target safe workflow.

Validated Experimental Protocols

Protocol 1: "Zero-Racemization" Amide Coupling (Acid Chloride Method)

Best for: Coupling N-(2,6-xylyl)-alanine with acid chlorides (e.g., Methoxyacetyl chloride for Metalaxyl).[1][2]

Reagents:

• (R)-N-(2,6-Dimethylphenyl)-alanine (or its methyl ester precursor)[1][2][7]

• Acid Chloride of choice

• Base: Sodium Bicarbonate (NaHCO

  ) or Sodium Carbonate (Na CO ) - Crucial: Avoid organic amine bases.[1][2]

• Solvent: Toluene (Anhydrous)[1][2]

Step-by-Step:

• Dissolution: Dissolve the amino acid derivative in Toluene.

• Base Addition: Add saturated aqueous NaHCO

  or solid NaHCO (biphasic system).[1][2]

  • Why: Inorganic bases stay in the aqueous/solid phase and do not promote enolization in the organic phase where the sensitive activated species exists.

• Coupling: Add the acid chloride dropwise at 0°C .

• Reaction: Allow to warm to Room Temperature (20-25°C). Do not heat.

• Workup: Separate phases. Wash organic layer with dilute HCl (to remove unreacted amine) and brine.[1][2]

Protocol 2: Enantiomeric Excess (ee) Determination

Self-Validation Step: You must verify your ee before and after modification.[1][2]

Method: HPLC (High-Performance Liquid Chromatography) Column: Whelk-O 1 (Chiral Technologies) or Chiralcel OD-H .[1][2]

• Note: Whelk-O 1 is specifically cited in literature for separating Metalaxyl enantiomers.[1] Mobile Phase: Hexane : Isopropanol (90:10 to 98:2).[1][2] Flow Rate: 1.0 mL/min.[1] Detection: UV at 220 nm or 254 nm.[1] Expected Retention: (R)-isomer typically elutes differently than (S)-isomer (verify with standards).

Quantitative Data Summary

Condition	Risk Level	Expected ee Retention	Notes
HATU / DIEA / DMF	High	< 80%	Strong base + Polar solvent = Rapid Racemization.[1]
DCC / HOBt / DCM	Moderate	85-90%	Slow activation allows some oxazolone formation.[1]
Acid Chloride / NaHCO / Toluene	Low (Safe)	> 99%	Biphasic system prevents base-catalyzed enolization.[1][2]
Reflux in MeOH (H+)	Critical	~0% (Racemic)	Heat + Acid promotes thermodynamic equilibration.[1][2]

References

• Synthesis of Enantiopure Metalaxyl (Mefenoxam)

  • Park, O.-J., et al. (2014).[1][2][7] Enzyme-catalyzed preparation of methyl (R)-N-(2,6-dimethylphenyl)alaninate: a key intermediate for (R)-metalaxyl. ResearchGate. Link

  • Relevance: Details the lipase resolution and subsequent chemical coupling without racemization using the acid chloride/toluene method.

• Racemization Mechanisms in Peptide Synthesis

  • BenchChem Technical Support.[1][3][8] (2025).[1][2][3][8][9] Strategies to Prevent Racemization During Peptide Synthesis. Link

  • Relevance: Provides general mechanisms for oxazolone formation and base effects on activated amino acids.[1]

• Degradation and Analysis of Metalaxyl Enantiomers

  • Monkiedje, A., et al. (2003).[1][2] Degradation of racemic and enantiopure metalaxyl in tropical and temperate soils. PubMed.[1] Link

  • Relevance: Validates the HPLC method (Whelk O1 column) for determining enantiomeric purity.

• General Racemization of N-Aryl Amino Acids

  • University of Manchester. Racemisation in Chemistry and Biology. Link

  • Relevance: Discusses the electronic effects of aryl groups on the acidity of the alpha-proton.

Sources

• 1. L-Alanine, N-(2,6-dimethylphenyl)- | C11H15NO2 | CID 158332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. JP2006510364A - A method for preparing (R) or (S) N- (2,6-dimethylphenyl) alanine and its opposite enantiomer N- (2,6-dimethylphenyl) alanine using an enzyme - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]
• 5. sciencemadness.org [sciencemadness.org]
• 6. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. coe.northeastern.edu [coe.northeastern.edu]

Technical Support Center: Troubleshooting Inconsistent Retention Times in HPLC Analysis of Amino Acids

Welcome to the technical support center for HPLC analysis of amino acids. This guide is designed for researchers, scientists, and drug development professionals who are encountering variability in retention times during their chromatographic runs. Unstable retention times can severely compromise data quality, leading to inaccurate quantification and misidentification of analytes.[1] This resource provides a structured, in-depth approach to diagnosing and resolving these common issues, moving from the most frequent and simple-to-fix problems to more complex hardware and method-related challenges.

Section 1: The Usual Suspects - Mobile Phase and Column Issues

The most frequent causes of retention time drift and fluctuation are related to the mobile phase and the HPLC column itself. These components are the heart of the separation process, and even minor variations can have a significant impact.

FAQs: Mobile Phase Composition and Preparation

Q1: My retention times are consistently drifting in one direction over a series of runs. What's the most likely cause related to my mobile phase?

A1: A unidirectional drift in retention times often points to a gradual change in the mobile phase composition.[2] Here's a breakdown of the common culprits and how to address them:

• Inadequate Equilibration: The column may not be fully equilibrated with the mobile phase at the start of the analysis.[2] This is especially true if the mobile phase contains additives like ion-pair reagents, which can take a significant amount of time to reach equilibrium with the stationary phase.

  • Causality: The stationary phase chemistry needs to be in a steady state with the mobile phase for reproducible interactions with the analytes. If the column is not equilibrated, the surface chemistry is still changing, leading to a drift in retention times.

  • Solution: Ensure the column is flushed with a sufficient volume of the mobile phase before the first injection. A general guideline is 10-20 column volumes, but this may need to be extended for certain applications.[2]

• Volatile Solvents: If you are using volatile solvents like acetonitrile, selective evaporation of the more volatile component can occur over time, altering the mobile phase composition.

  • Causality: A change in the solvent ratio affects the elutropic strength of the mobile phase. For reversed-phase chromatography, a decrease in the organic modifier concentration will lead to longer retention times.

  • Solution: Prepare fresh mobile phase daily and keep solvent bottles loosely capped to prevent a vacuum from forming while still minimizing evaporation.[3]

• pH Instability: For buffered mobile phases, a change in pH can significantly alter the retention of ionizable amino acids.[2][4]

  • Causality: The ionization state of both the amino acids and the stationary phase (if applicable) is pH-dependent. A change in pH alters the electrostatic interactions and hydrophobicity, thus affecting retention.

  • Solution: Always verify the pH of your buffers after preparation.[2] Consider using a buffer with a pKa close to the desired pH for better buffering capacity.

• Mobile Phase Contamination: Contaminants in the mobile phase can slowly accumulate on the column, altering its properties.[2] Water is a common source of contamination.[2]

  • Causality: Contaminants can block active sites on the stationary phase or introduce new interactive sites, leading to changes in retention behavior.

  • Solution: Use high-purity, HPLC-grade solvents and reagents.[3] Filter all mobile phases through a 0.2-µm or 0.45-µm filter before use.[5][6]

Experimental Protocol: Robust Mobile Phase Preparation

• Solvent Selection: Use only HPLC-grade or higher purity solvents and reagents.

• Weighing and Measuring: Accurately weigh all solid components and use calibrated volumetric flasks and pipettes for all measurements.

• pH Adjustment: If using a buffer, adjust the pH after dissolving the salts and before adding any organic modifiers. Use a calibrated pH meter.

• Mixing: Thoroughly mix all components. For aqueous/organic mixtures, ensure complete miscibility.

• Filtering: Filter the final mobile phase solution through a compatible 0.22 µm or 0.45 µm membrane filter to remove any particulate matter.[7]

• Degassing: Degas the mobile phase to prevent bubble formation in the pump and detector, which can cause pressure fluctuations and baseline noise.[3][8] Common methods include helium sparging, vacuum degassing, or using an in-line degasser.

FAQs: Column Health and Performance

Q2: I'm observing a gradual decrease in retention times, along with peak broadening and tailing. What could be wrong with my column?

A2: These symptoms are classic indicators of column degradation.[1][9][10] The stationary phase is not indestructible and will degrade over time and with use.

• Loss of Bonded Phase (Column Bleed): The chemically bonded phase can be stripped from the silica support, especially under harsh pH conditions (typically pH < 2 or > 8 for silica-based columns).

  • Causality: Loss of the stationary phase reduces the surface area available for analyte interaction, leading to shorter retention times and loss of resolution.

  • Solution: Always operate within the column manufacturer's recommended pH and temperature ranges.[11] If you must work outside these ranges, consider a column with a more robust stationary phase (e.g., a hybrid or polymer-based column).

• Column Contamination: Strongly retained compounds from the sample matrix can accumulate on the column, leading to changes in its chemistry.[2]

  • Causality: Contaminants can irreversibly adsorb to the stationary phase, blocking active sites and altering the column's retentive properties. This can lead to retention time shifts, peak shape distortion, and increased backpressure.[1]

  • Solution: Implement a robust sample preparation procedure to remove as much of the matrix as possible before injection.[2] Use a guard column to protect the analytical column from strongly retained compounds. Regularly flush the column with a strong solvent to remove contaminants.[11]

• Column Aging: All columns have a finite lifetime. After a certain number of injections, the performance will naturally decline.[3]

  • Causality: Over time, the packed bed within the column can settle, creating voids at the inlet. The stationary phase can also slowly degrade even under optimal conditions.

  • Solution: Keep a logbook for each column to track the number of injections and performance over time.[3] When performance degrades beyond acceptable limits, the column will need to be replaced.

Symptom	Potential Cause	Recommended Action
Gradual decrease in retention time	Loss of bonded phase, column aging	Operate within pH limits, replace column
Unidirectional retention time drift	Column contamination	Improve sample prep, use a guard column, flush column
Sudden change in retention time	Column void formation	Avoid pressure shocks, replace column
Peak tailing or splitting	Column contamination, void formation	Flush column, check for voids, replace column

Section 2: System and Hardware Troubleshooting

If you've ruled out mobile phase and column issues, the next step is to investigate the HPLC system itself. Hardware problems can lead to both gradual and abrupt changes in retention times.

FAQs: Pump and Flow Rate Issues

Q3: My retention times are fluctuating randomly, and I'm also seeing an unstable baseline and pressure readings. What should I check on my HPLC pump?

A3: Fluctuating retention times, especially when correlated with pressure instability, strongly suggest a problem with the pump's ability to deliver a consistent flow rate.[1][12]

• Air Bubbles in the System: This is a very common cause of pressure fluctuations and, consequently, flow rate instability.[8][12]

  • Causality: Air is compressible, unlike the liquid mobile phase. When an air bubble passes through the pump head, it compresses and expands, leading to an inconsistent flow rate.

  • Solution: Ensure your mobile phase is properly degassed.[8] Purge the pump to remove any trapped air bubbles.[12]

• Worn Pump Seals: Pump seals are consumable parts that wear out over time.

  • Causality: Worn seals can cause leaks, leading to a lower and inconsistent flow rate.[1] They can also allow air to be drawn into the system.

  • Solution: Regularly inspect and replace pump seals as part of your preventative maintenance schedule.[12]

• Faulty Check Valves: Check valves ensure the unidirectional flow of the mobile phase through the pump.

  • Causality: Dirty or sticking check valves can cause the mobile phase to flow backward, resulting in an inaccurate and fluctuating flow rate.[1][13]

  • Solution: Clean or replace the check valves according to the manufacturer's instructions.

• System Leaks: Even a small, non-visible leak can cause retention time problems.[1]

  • Causality: A leak between the pump and the column will result in a lower actual flow rate through the column than what is set on the pump.

  • Solution: Systematically inspect all fittings and connections for signs of leaks, such as salt deposits from buffered mobile phases.[1]

Diagram: Troubleshooting Flow Rate Instability

Caption: A logical workflow for diagnosing pump and flow rate issues.

FAQs: Temperature and Gradient Delay

Q4: I've noticed that my retention times are shorter on warm days and longer on cooler days. How important is temperature control?

A4: Temperature is a critical parameter in HPLC that is often overlooked. Even a small change in column temperature can significantly affect retention times.[1][14]

• Effect on Retention: Increasing the column temperature generally shortens retention times.[1][14] A 1°C change can alter retention times by 1-2%.[1]

  • Causality: Higher temperatures decrease the viscosity of the mobile phase, which increases the flow rate and reduces retention. It also increases the kinetic energy of the analytes, leading to faster elution.

  • Solution: Use a column oven to maintain a stable and consistent temperature for the column.[14] This is one of the most effective ways to ensure reproducible retention times.

Q5: I'm trying to transfer a gradient method from one HPLC system to another, but the retention times are completely different. Why is this happening?

A5: This is a common problem when transferring gradient methods and is often due to differences in the dwell volume (also known as gradient delay volume) between the two systems.[15][16][17]

• Dwell Volume Explained: Dwell volume is the volume from the point where the mobile phases are mixed to the inlet of the column.[15][17]

  • Causality: A larger dwell volume means there is a longer delay between when the gradient program starts and when the new mobile phase composition actually reaches the column.[17][18] This initial period is effectively an isocratic hold, which can significantly alter the separation, especially for early eluting peaks.[16][17]

  • Solution: To transfer a gradient method successfully, the dwell volume of both systems should be known and accounted for.[16] Some modern HPLC software can automatically adjust for differences in dwell volume. If this is not an option, you may need to add an initial isocratic hold to the method on the system with the smaller dwell volume to mimic the conditions on the system with the larger dwell volume.

Section 3: Sample-Related Issues

The sample itself, and how it's prepared, can also be a source of retention time variability.

FAQs: Sample Matrix and Preparation

Q6: I'm analyzing amino acids in a complex biological sample (e.g., plasma, tissue hydrolysate), and my retention times are inconsistent. Could the sample matrix be the problem?

A6: Absolutely. The sample matrix can have a significant impact on retention times, a phenomenon known as "matrix effects."[19][20]

• Matrix Effects: Co-eluting compounds from the sample matrix can interfere with the interaction of your target amino acids with the stationary phase.[20]

  • Causality: Matrix components can alter the local environment at the head of the column, affecting the partitioning of the analytes. In some cases, matrix components can even cause ion suppression or enhancement in mass spectrometry detection.[20][21]

  • Solution: A robust sample preparation method is crucial for removing interfering matrix components.[22] Techniques such as protein precipitation, solid-phase extraction (SPE), or liquid-liquid extraction can be employed.[5] Using an internal standard can also help to compensate for matrix effects.[2]

Q7: Can the sample solvent affect my retention times?

A7: Yes, the composition of the solvent in which you dissolve your sample can have a dramatic effect on peak shape and retention time, especially if it is significantly different from the initial mobile phase conditions.

• Solvent Mismatch: If the sample solvent is much stronger (i.e., has a higher elutropic strength) than the mobile phase, it can cause the analytes to travel through the column too quickly at the beginning of the separation, leading to distorted peaks and shifted retention times.

  • Causality: The "plug" of strong sample solvent carries the analytes along with it, disrupting the normal partitioning process at the head of the column.

  • Solution: Whenever possible, dissolve your samples in the initial mobile phase.[23] If this is not feasible due to solubility issues, use the weakest solvent possible that will still dissolve the sample and keep the injection volume as small as possible.

Summary and Key Takeaways

Inconsistent retention times in the HPLC analysis of amino acids can be a frustrating problem, but a systematic approach to troubleshooting can help you identify and resolve the issue efficiently.

• Start with the basics: Always check your mobile phase preparation and column equilibration first.

• Don't neglect maintenance: Regular preventative maintenance of your HPLC system, including replacing pump seals and cleaning check valves, can prevent many common problems.

• Control your variables: Use a column oven to maintain a stable temperature.

• Be aware of your system: Understand the concept of dwell volume, especially when transferring gradient methods.

• Clean up your samples: A good sample preparation method is essential for minimizing matrix effects.

By following these guidelines and using the troubleshooting workflows provided, you can improve the robustness and reproducibility of your amino acid analysis.

References

• Timberline Instruments. (2026, January 21). HPLC Retention Time Drift: Causes & Troubleshooting Guide.
• Altabrisa Group. (2025, October 4). What Factors Influence HPLC Retention Time Precision?.
• Hawach. (2025, October 15). Troubleshooting HPLC Column Retention Time Drift.
• PMC. (n.d.). Simple and rapid quantitative high-performance liquid chromatographic analysis of plasma amino acids.
• Separation Science. (2024, September 5). Optimizing HPLC Pressure: Real Solutions for Better Performance.
• Comparing HPLC and GC: Retention Time and Effectiveness. (2025, September 19). Comparing HPLC and GC: Retention Time and Effectiveness.
• PubMed. (2006, June 16).
• Welch Materials. (2025, January 21). Analytical Method for 18 Amino Acids.
• Thermo Fisher Scientific. (2022, February 28). Understanding Your HPLC System: Dead Volume, Dwell Volume, and Extra Column Volume.
• G-M-I, Inc. (2025, March 25). Troubleshooting Guide for HPLC Pumps: Tips and Tricks.
• Shimadzu. (n.d.).
• Nacalai Tesque. (n.d.).
• Labcompare.com. (2025, February 28). Troubleshooting Common HPLC Issues.
• Welch Materials. (2025, November 13). Understanding HPLC Pumps (Part II): Practical Maintenance.
• ResearchGate. (n.d.).
• Journal of Chromatographic Science | Oxford Academic. (n.d.).
• GMI. (2017, March 2). HPLC Pump Troubleshooting: Resolve Pressure & Performance Issues in HPLC Systems.
• MTC USA. (2025, June 23). Determine dwell volume of gradient HPLC systems - How To.
• Agilent. (n.d.). Amino Acid Analysis.
• LCGC International. (2020, November 11). Gradient Elution, Part IV: Dwell-Volume Problems.
• PubMed. (2014, September 15).
• HPLC Troubleshooting Guide. (n.d.). HPLC Troubleshooting Guide.
• Analysis of amino acids in food using High Performance Liquid Chromatography with derivatization techniques: a review. (2022, June 30).
• Shimadzu. (n.d.).
• Shimadzu. (n.d.). Analytical Methods for Amino Acids.
• WuXi AppTec. (2025, September 11). Unveiling Amino Acid Analysis: Challenges and Best Practices with Biological Samples.
• Phenomenex. (2026, February 18). Matrix Effects: Causes and Solutions in Analysis.
• Chrom Tech, Inc. (2025, October 28).
• MicroSolv Technology Corporation. (2026, January 27). HPLC Retention Time Shift Troubleshooting - Tips and Suggestions.
• Phenomenex. (2025, November 5). HPLC Column Maintenance & Care Best Practices.
• ResearchGate. (2015, May 27).
• Crawford Scientific. (2020, August 18). Troubleshooting Retention Time Changes in (U)
• PubMed. (1987, April). Overcoming retention time shifts as a source of error in HPLC analysis.
• Journal of Proteome Research - ACS Publications. (2024, March 26).
• Shimadzu. (2021, February 17). (HPLC: Amino Acid Analysis) Precautions on Handlin | FAQ - Frequently Asked Questions.
• Welch Materials. (2025, February 17). Amino (NH2) Column: How to Keep High Performance?.
• Chromatography Forum. (2018, May 31). Amino acid analysis column life time.

Sources

• 1. HPLC Retention Time Drift: Causes & Troubleshooting Guide [timberlineinstruments.com]
• 2. Troubleshooting HPLC Column Retention Time Drift - Hawach [hawachhplccolumn.com]
• 3. altabrisagroup.com [altabrisagroup.com]
• 4. researchgate.net [researchgate.net]
• 5. Simple and rapid quantitative high-performance liquid chromatographic analysis of plasma amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. welch-us.com [welch-us.com]
• 8. sepscience.com [sepscience.com]
• 9. Comparing HPLC and GC: Retention Time and Effectiveness [eureka.patsnap.com]
• 10. What happens when a column deteriorates?｜Products｜NACALAI TESQUE, INC. [nacalai.com]
• 11. HPLC Column Maintenance & Care Best Practices | Phenomenex [phenomenex.com]
• 12. gmi-inc.com [gmi-inc.com]
• 13. labx.com [labx.com]
• 14. chromtech.com [chromtech.com]
• 15. Understanding Dead Volume, Dwell Volume, & Extra Column Volume [thermofisher.com]
• 16. Determine dwell volume of gradient HPLC systems - How To [mtc-usa.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. Optimizing HPLC/UHPLC Systems – General Recommendations [ssi.shimadzu.com]
• 19. researchgate.net [researchgate.net]
• 20. Matrix Effects: Causes and Solutions in Analysis | Phenomenex [phenomenex.com]
• 21. Study of the matrix effects and sample dilution influence on the LC-ESI-MS/MS analysis using four derivatization reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. myfoodresearch.com [myfoodresearch.com]
• 23. Amino acid analysis column life time - Chromatography Forum [chromforum.org]

Identification and characterization of impurities in N-(2,6-Dimethylphenyl)-DL-alanine

Technical Support Center: N-(2,6-Dimethylphenyl)-DL-alanine Impurity Profiling

Executive Summary

N-(2,6-Dimethylphenyl)-DL-alanine (CAS 13021-16-4 for DL-acid; related L-isomer CAS 83234-64-4) is a critical intermediate in the synthesis of phenylamide fungicides, such as Metalaxyl and Benalaxyl . High-purity synthesis is challenged by the steric hindrance of the 2,6-dimethyl substitution and the potential for competitive N-alkylation reactions.

This guide addresses the isolation, identification, and chromatographic separation of process-related impurities, focusing on the nucleophilic substitution pathway typically used for its production.

Module 1: Impurity Identification & Origin

Q: I am observing several unknown peaks in my HPLC chromatogram. What are the most likely process impurities?

A: Based on the standard alkylation synthesis (reaction of 2,6-dimethylaniline with 2-chloropropionic acid or its ester), the following impurities are statistically most probable. Use the Relative Retention Times (RRT) below as a preliminary guide for Reverse Phase (C18) chromatography under acidic conditions.

Impurity Code	Common Name	Structure Description	Origin	Est. RRT (RP-HPLC)
IMP-A	2,6-Dimethylaniline (2,6-DMA)	Unreacted Starting Material	Incomplete reaction; Excess reagent.	~0.4 - 0.6
IMP-B	N,N-Bis(2-carboxyethyl)-2,6-xylidine	Dialkylated byproduct	Over-alkylation (Reaction of product with excess halo-acid).	~0.8 - 0.9
IMP-C	N-(2,4-Dimethylphenyl)alanine	Regioisomer	Contaminant in starting 2,6-DMA (2,4-xylidine).	~1.05 - 1.10
IMP-D	Methyl N-(2,6-dimethylphenyl)alaninate	Ester Intermediate	Incomplete hydrolysis (if ester route used).	~1.5 - 1.8
IMP-E	2-Chloropropionic Acid	Reagent	Residual reagent.	< 0.2 (Void)

Technical Insight: IMP-B (Dialkylated) is the most critical process impurity. The steric bulk of the 2,6-dimethyl groups suppresses nucleophilicity, usually favoring mono-alkylation. However, under forcing conditions (high temperature/pressure) required to drive the reaction, the secondary amine product can compete for the alkylating agent, leading to IMP-B [1].

Q: How do these impurities form? Can you map the reaction pathway?

A: The following reaction network illustrates the genesis of the primary impurities (IMP-A, IMP-B, IMP-C).

Caption: Reaction scheme showing the origin of unreacted starting material (IMP-A), over-alkylation byproduct (IMP-B), and regioisomeric impurity (IMP-C).

Module 2: Chromatographic Method Troubleshooting

Q: My target peak shows significant tailing (Symmetry factor > 1.5). How do I fix this?

A: Peak tailing in N-phenyl amino acids is typically caused by the interaction of the secondary amine and the carboxylic acid moiety with residual silanols on the silica column.

Troubleshooting Protocol:

• pH Suppression: Ensure your mobile phase pH is well below the pKa of the carboxylic acid (approx pKa ~2.3 for alanine derivatives). A pH of 2.0 - 2.5 is ideal.

  • Action: Use 0.1% Formic Acid or 20mM Phosphate Buffer (pH 2.5).

• End-Capping: Switch to a "high-load" or "fully end-capped" C18 column (e.g., Zorbax Eclipse Plus or Waters XBridge) to minimize silanol activity.

• Temperature: Increase column temperature to 40°C . This improves mass transfer kinetics and reduces secondary interactions [2].

Q: I cannot resolve the N-(2,6-dimethylphenyl)alanine from the N-(2,4-dimethylphenyl)alanine isomer.

A: Regioisomers (2,6- vs 2,4-) have identical mass-to-charge ratios (m/z), making LC-MS identification difficult without separation. They differ slightly in hydrophobicity due to the "ortho effect" (steric shielding) of the 2,6-isomer.

Optimization Strategy:

• Stationary Phase: The 2,6-isomer is more compact (sterically hindered) than the 2,4-isomer. A Phenyl-Hexyl column often provides better selectivity for aromatic isomers than a standard C18 due to pi-pi interactions.

• Gradient: Use a shallow gradient.

  • Recommendation: 5% to 30% Acetonitrile over 20 minutes (keep organic low to maximize interaction time).

Module 3: Chiral Characterization (D vs L)

Q: The user requires "DL" alanine, but we need to quantify the enantiomeric ratio (L-isomer is the active precursor for Metalaxyl-M). Which method works best?

A: Standard C18 columns cannot separate enantiomers. You must use Chiral HPLC. The separation mechanism relies on the formation of transient diastereomeric complexes.[1]

Recommended Chiral Protocol:

Parameter	Condition	Mechanism
Column	Crownpak CR(+) (Crown Ether)	Host-guest complexation with the primary ammonium group (requires acidic pH).
Mobile Phase	Perchloric acid (pH 1.5) or Methanol/Water with H3PO4	Acidic pH ensures the amine is protonated (-NH2+), essential for crown ether binding.
Temperature	10°C - 25°C	Lower temperatures often improve chiral resolution (Rs) by stabilizing the complex.
Detection	UV 210 nm	Amide/Aniline absorption.

Critical Note: If using Polysaccharide columns (e.g., Chiralcel OD-H), you typically need Normal Phase conditions (Hexane/IPA) which may require derivatization (esterification) of the free acid to improve solubility and peak shape [3]. The Crownpak CR(+) is superior for the free amino acid form in aqueous conditions.

Module 4: Advanced Structural Confirmation

Q: We isolated a degradation product with Mass [M+H]+ = 148. What is it?

A: A mass of 148 Da suggests the loss of the alanine moiety, reverting to the 2,4-dimethylaniline or 2,6-dimethylaniline core (MW approx 121), or an oxidative degradation fragment.

However, a specific degradation product in this family is the Lactam formation if the acid and amine cyclize (unlikely with 2,6-steric hindrance) or oxidative cleavage.

• Check: 2,6-Dimethylacetanilide (Mass 163).

• Check: 2,6-Dimethylaniline (Mass 121).

• Check: Alanine (Mass 89).[2]

If the mass is 265 , it is likely the N-Methoxyacetyl derivative (CGA 62826), which is a known metabolite of Metalaxyl, formed if your starting material was actually the downstream fungicide [4].

Diagnostic Workflow (LC-MS/MS):

• Precursor Ion: Select m/z 194 (M+H for N-(2,6-dimethylphenyl)alanine).

• Fragmentation: Look for loss of -COOH (m/z 148 is not standard here; usually M-45).

• Validation: If m/z = 148 is observed, it may be an in-source fragment corresponding to the vinyl-aniline species after loss of formic acid/water.

References

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (Context: Nucleophilic substitution of hindered anilines).

• Agilent Technologies. (2010).[3] Analysis of Amino Acids by HPLC: Technical Note 5980-3088EN. Link

• Daicel Corporation. Instruction Manual for CHIRALPAK® and CHIRALCEL® Columns. (Context: Separation of acidic chiral compounds). Link

• University of Hertfordshire. (2025). PPDB: Pesticide Properties DataBase - Metalaxyl Metabolite CGA 62826. Link

• National Institutes of Health (NIH). PubChem Compound Summary for CID 158332: L-Alanine, N-(2,6-dimethylphenyl)-. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. agilent.com [agilent.com]

Enhancing the stability of N-(2,6-Dimethylphenyl)-DL-alanine in solution

[1][2]

Executive Summary & Chemical Context

N-(2,6-Dimethylphenyl)-DL-alanine (CAS: 83234-64-4 for L-isomer context; generic structure ref) is a critical intermediate often used in the synthesis of phenylamide fungicides (e.g., Metalaxyl) and local anesthetics.[1][2][3]

Users frequently report two distinct failure modes:

• Oxidative Discoloration: Solutions turning pink/brown due to the oxidation of the secondary aniline nitrogen.[2]

• Isoelectric Precipitation: Unexpected "crashing out" in aqueous buffers due to incorrect pH handling of the zwitterionic moiety.[1][2]

This guide provides a self-validating system to maintain compound integrity during experimental workflows.

Module 1: Chemical Stability (The "Pink Solution" Issue)

The Problem

The secondary amine attached to the electron-rich 2,6-dimethylphenyl ring is susceptible to auto-oxidation and photolysis. While the 2,6-dimethyl substitution provides steric protection against some hydrolysis, it does not fully prevent radical-mediated oxidation of the nitrogen, leading to the formation of colored iminoquinone species.

Mechanism of Failure

The degradation pathway is driven by dissolved oxygen and UV light, accelerating the formation of radical cations.

Figure 1: Simplified oxidative degradation pathway of aniline derivatives.

Troubleshooting Guide: Oxidation Control

Symptom	Probable Cause	Corrective Action
Solution turns pink within hours	Dissolved Oxygen + Light exposure	1. Use amber glassware immediately.2. Sparge buffers with Argon/Nitrogen for 15 mins before mixing.[1][2]
Gradual browning over weeks	Trace metal catalysis	Add EDTA (0.5 mM) to aqueous buffers to chelate trace metals that catalyze aniline oxidation.[1][2][3]
High background in UV assays	Photodecomposition	Store stock solutions at -20°C and protect from ambient lab light (wrap vials in foil).

Module 2: Solubility & Formulation (The "Cloudy Buffer" Issue)

The Problem

This molecule behaves as a zwitterion but with a twist: the aniline nitrogen is significantly less basic (pKa ~3.9 - 4.[1][2]5) than a standard aliphatic amine.[1][2][3] The carboxylic acid has a pKa of ~2.5.[2]

• Result: The "Safe Zone" for solubility is narrower than expected.[1][2]

• Risk: At pH 3.0 – 4.5, the molecule approaches its isoelectric point (pI), leading to aggregation and precipitation.

Solubility Profile

Solvent System	Solubility Rating	Notes
DMSO	Excellent (>100 mM)	Recommended for Stock Solutions.[1][2][3]
Methanol/Ethanol	Good (>50 mM)	Good for intermediate dilutions.[1][2][3]
Water (pH 7.4)	Moderate	Soluble as the anion (COO⁻).[1][2][3]
Water (pH 3.5)	POOR (Critical Failure)	Near pI.[1][2][3] High risk of precipitation.[1][2]
Water (pH 1.0)	Good	Soluble as the cation (NH₂⁺).[1][2][3]

Troubleshooting Guide: Solubility

Q: I diluted my DMSO stock into PBS (pH 7.4) and it precipitated. Why?

• A: Check your concentration. While soluble as an anion, the lipophilic 2,6-dimethylphenyl group limits water solubility above ~10mM without co-solvents.

• Fix: Ensure the final solution contains 5-10% DMSO or use a cyclodextrin carrier (e.g., HP-β-CD) if high concentrations are required in aqueous media.[1][2]

Q: Can I use acidic buffers?

• A: Yes, but go very acidic (pH < 2) or stay neutral/basic (pH > 6).[1][2][3] Avoid the "Danger Zone" of pH 3–5.[2]

Figure 2: pH-dependent solubility states. Avoid the red zone to prevent precipitation.[3]

Module 3: Validated Protocols

Protocol A: Preparation of a Stable 50 mM Stock Solution

Use this protocol for long-term storage.

• Weighing: Weigh the N-(2,6-Dimethylphenyl)-DL-alanine powder into an amber glass vial.

• Dissolution: Add anhydrous DMSO (Dimethyl Sulfoxide) to achieve 50 mM concentration.[1][2][3]

  • Why DMSO? It prevents hydrolysis and suppresses auto-oxidation compared to water.[1][2]

• Inerting: Gently blow a stream of Nitrogen or Argon gas over the liquid for 30 seconds to displace oxygen.[1][2]

• Storage: Cap tightly (use Parafilm).[1][2][3] Store at -20°C .

  • Shelf Life: >6 months if protected from moisture and light.[1][2]

Protocol B: Preparation of Working Solution (Assay Ready)

Use this for immediate experiments.

• Buffer Selection: Prepare PBS or HEPES buffer adjusted to pH 7.4 .

• Degassing: Filter the buffer through a 0.22 µm filter and sonicate for 5 minutes to remove excess oxygen.

• Dilution:

  • Add the DMSO stock dropwise to the vortexing buffer.[2]

  • Limit: Keep final DMSO concentration < 1% (v/v) for cell assays, or up to 10% for chemical assays.

• Usage Window: Use within 4 hours at Room Temperature. Discard if color changes to pink.

Frequently Asked Questions (FAQ)

Q1: Is the DL-racemate less stable than the pure enantiomers?

• Technical Answer: Chemically, no.[1][2] The oxidative instability and solubility issues are identical for the L-, D-, and DL-forms. However, if you are studying enzymatic metabolism (e.g., by esterases or CYP450s), the degradation rate in a biological system will be enantioselective [1]. For pure chemical stability in a vial, they are equivalent.

Q2: Can I autoclave solutions of this compound?

• Technical Answer: No. While the amide bond is sterically hindered, high heat (121°C) can induce decarboxylation of the free acid or promote rapid oxidation. Always use sterile filtration (0.22 µm PVDF or PTFE membranes).[1][2][3]

Q3: Why does the literature mention "Metalaxyl Acid"?

• Technical Answer: N-(2,6-Dimethylphenyl)-alanine is the primary metabolite of the fungicide Metalaxyl (which is the methyl ester of this compound).[1] Stability data for "Metalaxyl acid" is directly applicable to your molecule.[1][2] It is known to be photolytically unstable [2].[1][2]

References

• Buser, H. R., et al. (2002).[1][2] "Enantioselective determination of the fungicide metalaxyl and its metabolite metalaxyl acid in soils." Environmental Science & Technology.[1][2] (Validates enantiomeric stability and metabolite context).[1][2][3]

• Sukul, P., & Spiteller, M. (2000).[1] "Metalaxyl: persistence, degradation, metabolism, and analytical methods."[4] Reviews of Environmental Contamination and Toxicology. (Authoritative review on degradation pathways including photolysis).

• Marques, M. M., et al. (1997).[1][2][5] "Activation of 2,6-xylidine...". Carcinogenesis. (Mechanistic detail on the oxidation of the 2,6-dimethylaniline moiety).

Sources

• 1. L-Alanine, N-(2,6-dimethylphenyl)- | C11H15NO2 | CID 158332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 3. pKa values bases - Chair of Analytical Chemistry [analytical.chem.ut.ee]
• 4. Metalaxyl: persistence, degradation, metabolism, and analytical methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of L- vs. D-Enantiomers of N-(2,6-Dimethylphenyl)-alanine

Introduction: The Critical Role of Chirality in Biological Function

In the realm of molecular biology and pharmacology, the three-dimensional arrangement of atoms within a molecule, or its stereochemistry, is paramount. Enantiomers, which are non-superimposable mirror images of a chiral molecule, often exhibit profoundly different biological activities. This is because biological targets such as enzymes and receptors are themselves chiral, leading to stereospecific interactions much like a key fits into a specific lock. While one enantiomer may elicit a desired therapeutic effect, its counterpart can be inactive or, in some cases, produce off-target or even toxic effects.

This guide provides a comparative framework for evaluating the biological activities of the L- and D-enantiomers of N-(2,6-Dimethylphenyl)-alanine. While direct comparative data for this specific compound is not extensively published, we can infer likely differential activities based on its structural relationship to the well-characterized phenylamide fungicide, metalaxyl. N-(2,6-Dimethylphenyl)-alanine serves as a key precursor to metalaxyl, for which the antifungal activity is known to reside almost exclusively in the R-enantiomer (the D-form for alanine derivatives)[1][2].

Here, we present a scientifically-grounded rationale and detailed experimental protocols to enable researchers to systematically compare the antifungal and potential neurological activities of these two enantiomers.

Part 1: Antifungal Activity Assessment

Scientific Rationale and Hypothesis

N-(2,6-Dimethylphenyl)-alanine is a foundational structure for phenylamide fungicides like metalaxyl. These fungicides are potent and specific inhibitors of ribosomal RNA (rRNA) synthesis in oomycete fungi, a mechanism that disrupts protein synthesis and leads to cell death[3][4][5]. Crucially, this activity is stereoselective. The commercial product Metalaxyl-M (Mefenoxam) is an enantiomerically pure form containing the R-(-)-enantiomer, which is significantly more active than the S-(+)-enantiomer[1].

Given this precedent, we hypothesize:

Primary Hypothesis: The D-enantiomer of N-(2,6-Dimethylphenyl)-alanine will exhibit significantly greater antifungal activity against oomycete pathogens compared to the L-enantiomer.

To test this hypothesis, a standardized in vitro antifungal susceptibility test is the most direct and reliable method. The broth microdilution method is a well-established technique for determining the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that prevents visible growth of a microorganism[6][7][8].

Experimental Workflow: Antifungal Susceptibility Testing

The following diagram outlines the key steps for the broth microdilution assay.

Caption: Workflow for Antifungal Susceptibility Testing via Broth Microdilution.

Detailed Protocol: Broth Microdilution Assay

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines[9].

• Preparation of Fungal Inoculum:

  • Culture a relevant oomycete strain (e.g., Phytophthora infestans, Pythium ultimum) on an appropriate agar medium (e.g., V8 juice agar) until sufficient sporulation is observed.

  • Harvest spores by flooding the plate with sterile distilled water and gently scraping the surface.

  • Adjust the spore suspension concentration to a standardized level (e.g., 1 x 10⁵ to 5 x 10⁵ CFU/mL) using a hemocytometer.

• Preparation of Test Compounds:

  • Prepare 10 mg/mL stock solutions of both L- and D-enantiomers of N-(2,6-Dimethylphenyl)-alanine in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions in a 96-well microtiter plate using a suitable broth medium (e.g., RPMI-1640) to achieve a final concentration range (e.g., 0.1 to 1024 µg/mL).

• Assay Procedure:

  • Add 100 µL of the standardized fungal inoculum to each well of the microtiter plate containing 100 µL of the diluted compounds.

  • Include positive control (inoculum with no compound) and negative control (broth only) wells.

  • Seal the plates and incubate at an appropriate temperature (e.g., 25°C) for 24 to 48 hours, or until sufficient growth is observed in the positive control wells.

• Determination of MIC:

  • The MIC is defined as the lowest concentration of the compound at which there is no visible growth of the fungus. This can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.

Data Presentation: Hypothetical Antifungal Activity

The results from this experiment can be summarized in a table for clear comparison.

Fungal Species	Enantiomer	Minimum Inhibitory Concentration (MIC) in µg/mL
Phytophthora infestans	L-N-(2,6-Dimethylphenyl)-alanine	>1024
D-N-(2,6-Dimethylphenyl)-alanine	64
Pythium ultimum	L-N-(2,6-Dimethylphenyl)-alanine	>1024
D-N-(2,6-Dimethylphenyl)-alanine	128

Part 2: Neurological Activity Assessment

Scientific Rationale and Hypothesis

While the primary expected activity is antifungal, the N-(2,6-dimethylphenyl) moiety is present in various neurologically active compounds. For instance, the structurally related compound DM-9384 (N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide) has been shown to improve learning and memory in animal models[10]. Furthermore, various derivatives of amino acids, such as L-phenylalanine, have demonstrated neuroprotective effects[11][12][13]. This suggests a potential for N-(2,6-Dimethylphenyl)-alanine enantiomers to interact with neuronal systems.

Secondary Hypothesis: The L- and D-enantiomers of N-(2,6-Dimethylphenyl)-alanine may exhibit differential effects on neuronal cell viability and morphology, potentially offering neuroprotection or inducing neurotoxicity in a stereospecific manner.

To investigate this, an in vitro neurotoxicity/neuroprotection assay using a well-established human neuroblastoma cell line, SH-SY5Y, is proposed. This cell line is widely used in neurotoxicology and for studying neurodegenerative diseases due to its human origin and ability to differentiate into neuron-like cells[14][15][16][17].

Experimental Workflow: In Vitro Neurotoxicity/Neuroprotection Assay

The following diagram illustrates the workflow for assessing the neurological effects of the enantiomers.

Caption: Workflow for In Vitro Neurotoxicity and Neuroprotection Assays.

Detailed Protocol: Neuronal Cell Viability Assay

• Cell Culture:

  • Maintain SH-SY5Y human neuroblastoma cells in a complete growth medium (e.g., DMEM/F12 supplemented with 10% FBS and 1% Penicillin-Streptomycin) in a humidified incubator at 37°C with 5% CO₂[18].

  • Seed the cells into a 96-well plate at a density of approximately 1 x 10⁴ cells per well and allow them to adhere overnight.

• Treatment:

  • For Neurotoxicity: Treat the cells with increasing concentrations of the L- and D-enantiomers (e.g., 1 to 1000 µM) for 24 or 48 hours.

  • For Neuroprotection: Pre-treat the cells with the L- and D-enantiomers for 1-2 hours before exposing them to a known neurotoxin, such as 6-hydroxydopamine (6-OHDA) or MPP+, to induce cell damage.

• Cell Viability Assessment (MTT Assay):

  • After the treatment period, remove the media and add 100 µL of fresh media containing 0.5 mg/mL MTT reagent to each well.

  • Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan crystals.

  • Solubilize the formazan crystals by adding 100 µL of DMSO to each well.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage of the untreated control group.

  • Plot the dose-response curves for each enantiomer to determine the IC₅₀ (for toxicity) or EC₅₀ (for protection).

Data Presentation: Hypothetical Neurological Effects

The results can be presented in a table to compare the neurotoxic or neuroprotective potential of the enantiomers.

Assay Type	Enantiomer	Effect on SH-SY5Y Cell Viability
Neurotoxicity	L-N-(2,6-Dimethylphenyl)-alanine	IC₅₀ > 1000 µM
(24h exposure)	D-N-(2,6-Dimethylphenyl)-alanine	IC₅₀ = 250 µM
Neuroprotection	L-N-(2,6-Dimethylphenyl)-alanine	Significant protection against 6-OHDA toxicity
(vs. 6-OHDA)	D-N-(2,6-Dimethylphenyl)-alanine	No significant protection

Conclusion and Future Directions

This guide provides a robust framework for the systematic comparison of the L- and D-enantiomers of N-(2,6-Dimethylphenyl)-alanine. Based on the established stereoselectivity of its derivative, metalaxyl, it is highly probable that the D-enantiomer will demonstrate superior antifungal activity. The potential for differential neurological effects remains an exploratory but important area of investigation, given the structural motifs present in the molecule.

The execution of these proposed experiments will generate crucial data for researchers in agrochemistry and drug development. Elucidating the stereospecific biological activities of these enantiomers is essential for optimizing efficacy, reducing off-target effects, and advancing the development of new, more selective chemical agents.

References

• The Excellent Fungicide – Metalaxyl from Heben. (2023, February 15). Heben. Retrieved from [Link]

• A Practical Guide to Antifungal Susceptibility Testing. (2021). Journal of Fungi, 7(11), 941. Available from: [Link]

• Neuroblastoma Research and the Neuroscientific Relevance of SH-SY5Y Cells - Cytion. (n.d.). Retrieved from [Link]

• Metalaxyl - Special treatment of fungal spectrum disease - King Elong Việt Nam. (2023, December 23). Retrieved from [Link]

• Neurotoxicity Assay (RA-differentiated Human SH-SY5Y cells), Neurite outgrowth SafetyScreen Assay – TW - Eurofins Discovery. (n.d.). Retrieved from [Link]

• Metalaxyl - Rallis. (n.d.). Retrieved from [Link]

• The SH-SY5Y human neuroblastoma cell line, a relevant in vitro cell model for investigating neurotoxicology in human: Focus on organic pollutants. (2022). Neurotoxicology, 92, 131-155. Available from: [Link]

• Initial use of a broth microdilution method suitable for in vitro testing of fungal isolates in a clinical microbiology laboratory. (1993). Journal of Clinical Microbiology, 31(10), 2652-2658. Available from: [Link]

• ISO 16256:2014. Clinical laboratory testing and in vitro diagnostic test systems — Broth micro-dilution reference method for testing the in vitro activity of antimicrobial agents against yeast fungi involved in infectious diseases. (2014). Retrieved from [Link]

• Effects of N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide (DM-9384) on learning and memory in rats. (1991). Naunyn-Schmiedeberg's Archives of Pharmacology, 343(5), 505-511. Available from: [Link]

• Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds. (2018). Journal of Visualized Experiments, (132), 56582. Available from: [Link]

• Establishing a 3D Spheroid Model of Cholinergic Neurons from SH-SY5Y Cells for Neurotoxicity Assessment. (2025). International Journal of Molecular Sciences, 26(13), 7309. Available from: [Link]

• Initial use of a broth microdilution method suitable for in vitro testing of fungal isolates in a clinical laboratory. (2016). ResearchGate. Available from: [Link]

• Enantioselective Effects of Metalaxyl Enantiomers in Adolescent Rat Metabolic Profiles Using NMR-Based Metabolomics. (2018). Journal of Agricultural and Food Chemistry, 66(20), 5227-5236. Available from: [Link]

• Phenylamide Fungicides. (2012). ResearchGate. Available from: [Link]

• Enantioselective Effects of Metalaxyl Enantiomers on Breast Cancer Cells Metabolic Profiling Using HPLC-QTOF-Based Metabolomics. (2017). Molecules, 22(1), 126. Available from: [Link]

• Degradation of Metalaxyl and Mefenoxam and Effects on the Microbiological Properties of Tropical and Temperate Soils. (2005). International Journal of Environmental Research and Public Health, 2(2), 268-276. Available from: [Link]

• Environmental behavior of benalaxyl and furalaxyl enantiomers in agricultural soils. (2013). Chemosphere, 93(10), 2378-2384. Available from: [Link]

• Use of metalaxyl against some soil plant pathogens of the class Peronosporomycetes - A review and two case studies. (2022). Plant Protection Science, 58(2), 85-99. Available from: [Link]

• Phenylamide (PA) [Group 4] resistance management strategy. (n.d.). Retrieved from [Link]

• Neuroprotective Action of Halogenated Derivatives of L-Phenylalanine. (2004). Stroke, 35(5), 1197-1202. Available from: [Link]

• Phenylamides. (n.d.). BCPC. Retrieved from [Link]

• Neuroprotective action of halogenated derivatives of L-phenylalanine. (2004). Stroke, 35(5), 1197-1202. Available from: [Link]

• Effects of Beta-Alanine Supplementation on Brain Homocarnosine/Carnosine Signal and Cognitive Function: An Exploratory Study. (2015). PLoS ONE, 10(4), e0123857. Available from: [Link]

• Neuroprotective Action of Halogenated Derivatives of L-Phenylalanine. (2004). Stroke, 35(5), 1197-1202. Available from: [Link]

• Antifungal activity of 2-chloro-N-phenylacetamide: a new molecule with fungicidal and antibiofilm activity against fluconazole-resistant Candida spp. (2022). Brazilian Journal of Biology, 84, e255080. Available from: [Link]

• Effects of Beta-Alanine Supplementation on Brain Homocarnosine/Carnosine Signal and Cognitive Function: An Exploratory Study. (2015). PLoS ONE, 10(4), e0123857. Available from: [Link]

• Antifungal activity of 2-chloro-N-phenylacetamide: a new molecule with fungicidal and antibiofilm activity against fluconazole-resistant Candida spp. (2024). ResearchGate. Available from: [Link]

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• 6. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. ISO16256 | Clinical laboratory testing and in vitro diagnostic test systems — Broth micro-dilution reference method for testing the in vitro activity of antimicrobial agents against yeast fungi involved in infectious diseases [clsi.org]
• 9. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ahajournals.org [ahajournals.org]
• 12. Neuroprotective action of halogenated derivatives of L-phenylalanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ahajournals.org [ahajournals.org]
• 14. SH-SY5Y Cells - Neuroblastoma Research and the Neuroscientific Relevance of SH-SY5Y Cells [cytion.com]
• 15. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 16. The SH-SY5Y human neuroblastoma cell line, a relevant in vitro cell model for investigating neurotoxicology in human: Focus on organic pollutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. accegen.com [accegen.com]
• 18. Establishing a 3D Spheroid Model of Cholinergic Neurons from SH-SY5Y Cells for Neurotoxicity Assessment | MDPI [mdpi.com]

N-(2,6-Dimethylphenyl)-DL-alanine vs. Phenylalanine Analogs in Peptide Design: A Comparative Guide

As a Senior Application Scientist in peptide therapeutics, I frequently encounter the fundamental limitations of natural amino acids: rapid proteolytic degradation, poor membrane permeability, and extreme conformational flexibility. To overcome these hurdles, peptide engineers rely heavily on unnatural amino acid substitutions.

While classical phenylalanine (Phe) analogs—such as D-Phe, 4-Fluoro-Phe, and N-Methyl-Phe—are industry standards for optimizing side-chain interactions, N-arylated amino acids like N-(2,6-Dimethylphenyl)-DL-alanine (N-Dmp-Ala) offer a radically different structural paradigm. Instead of modifying the side chain, N-Dmp-Ala transplants a bulky aromatic ring directly onto the backbone nitrogen[1]. This guide objectively compares the biophysical impact and synthetic requirements of N-Dmp-Ala against traditional Phe analogs, providing the mechanistic causality and self-validating protocols necessary for successful integration into your discovery workflows.

Mechanistic Causality: Backbone Aromaticity vs. Side-Chain Optimization

The strategic choice between a standard Phe analog and an N-aryl amino acid hinges on whether you need to optimize a receptor interaction or fundamentally alter the peptide's biophysical properties.

Classical Phenylalanine Analogs (Side-Chain Modifications): When we incorporate analogs like 4-Fluoro-Phe or D-Phe, the primary goal is to optimize

stacking, adjust local pKa, or reverse the side-chain spatial vector within a target receptor's binding pocket. These modifications generally maintain the standard trans-amide backbone conformation and offer only moderate improvements in proteolytic stability.

N-(2,6-Dimethylphenyl)-DL-alanine (Backbone Modification): N-arylation with a 2,6-dimethylphenyl group acts as a severe conformational constraint[2]. The steric bulk of the ortho-methyl groups on the N-phenyl ring restricts the

and dihedral angles of the peptide backbone, frequently forcing the preceding amide bond into a cis conformation. This structural distortion serves a dual biophysical purpose:

• Absolute Proteolytic Shielding : The massive steric bulk directly over the scissile amide bond prevents the docking of protease active sites, conferring near-absolute resistance to enzymatic cleavage.

• Lipophilicity Enhancement : Masking the highly polar backbone NH hydrogen-bond donor with a hydrophobic aromatic ring significantly increases the overall LogP, driving passive membrane permeability.

Comparative Performance Data

The following table summarizes the biophysical and synthetic parameters of N-Dmp-Ala compared to standard Phe analogs used in peptide design.

Amino Acid Analog	Modification Site	Primary Biophysical Effect	Relative Serum Stability	SPPS Coupling Difficulty
N-(2,6-Dimethylphenyl)-Ala	Backbone Nitrogen (N-Aryl)	Induces cis-amide conformation, masks backbone H-bond donor	+++++ (Near absolute resistance)	Very High (Requires acyl chlorides)
N-Methyl-Phenylalanine	Backbone Nitrogen (N-Alkyl)	Removes H-bond donor, mild conformational constraint	+++	Moderate (Requires HATU/heating)
D-Phenylalanine	Alpha-Carbon (Stereocenter)	Reverses side-chain vector, disrupts local secondary structure	++++	Low (Standard conditions)
4-Fluoro-Phenylalanine	Side-Chain Aromatic Ring	Modulates pKa, enhances stacking	+	Low (Standard conditions)

Experimental Protocol: Solid-Phase Peptide Synthesis (SPPS) with N-Dmp-Ala

The Synthetic Challenge & Causality: The major bottleneck in utilizing N-aryl amino acids is the extreme steric hindrance of the secondary amine, which makes subsequent acylation (coupling the next amino acid) notoriously difficult[3]. Standard uronium/phosphonium reagents (e.g., HATU, PyBOP) rely on active ester intermediates that are simply too bulky to approach the hindered N-Dmp-Ala nitrogen.

To overcome this, we must use Bis(trichloromethyl) carbonate (BTC, triphosgene) to generate an Fmoc-amino acid chloride in situ. The resulting acyl chloride is planar, highly electrophilic, and small enough to penetrate the steric shield.

Self-Validating System: Because standard colorimetric tests (like the Ninhydrin/Kaiser test) are unreliable for secondary amines, this protocol integrates a mandatory micro-cleavage LC-MS validation gate. You must confirm mass addition before proceeding, preventing the costly propagation of deletion sequences.

Step-by-Step Methodology

Step 1: Coupling of N-Dmp-Ala to the Peptide Resin Causality: Because N-Dmp-Ala is being coupled onto an unhindered primary amine (the growing peptide chain), standard high-efficiency reagents are sufficient.

• Swell the peptide-bound resin (e.g., Rink Amide) in DMF for 30 minutes.

• Dissolve 3.0 eq of Fmoc-N-(2,6-Dimethylphenyl)-DL-alanine, 3.0 eq HATU, and 6.0 eq DIPEA in DMF.

• Add the activation mixture to the resin and agitate for 2 hours at room temperature.

• Wash the resin thoroughly with DMF (5x) and DCM (5x).

Step 2: Fmoc Deprotection

• Treat the resin with 20% piperidine in DMF for 2 x 10 minutes.

• Wash thoroughly with DMF (5x) and dry THF (3x) to prepare for the moisture-sensitive acyl chloride coupling.

Step 3: Acylation of the Hindered N-Aryl Amine (Critical Step) Causality: BTC safely generates triphosgene, converting the incoming amino acid to an acyl chloride. THF is utilized because it stabilizes the acyl chloride intermediate better than DMF. Microwave heating provides the activation energy required to overcome the extreme steric barrier.

• In a well-ventilated fume hood, dissolve 5.0 eq of the next Fmoc-amino acid and 1.65 eq of BTC in dry THF.

• Add 14.0 eq of 2,4,6-collidine to the mixture and stir for 1 minute to form the acyl chloride.

• Immediately add the mixture to the resin.

• Heat the reaction vessel to 50°C under microwave irradiation for 30 minutes.

• Wash the resin with THF (3x) and DMF (5x).

Step 4: Self-Validation (Micro-Cleavage Gate)

• Withdraw ~1 mg of the coupled resin.

• Treat with a cleavage cocktail (95% TFA / 2.5% TIS / 2.5% H₂O) for 30 minutes.

• Evaporate the TFA under a stream of nitrogen, dissolve the residue in 50% MeCN/H₂O, and analyze via LC-MS.

• Validation Gate: If the LC-MS shows the mass of the unacylated N-Dmp-Ala sequence (a deletion peptide), repeat Step 3. Proceed to the next synthesis cycle only when >95% conversion to the desired mass is confirmed.

Workflow Visualization

Workflow comparing SPPS coupling strategies for N-Dmp-Ala versus standard Phe analogs.

References

1.[1] National Institutes of Health (NIH). "Synthesis and in vitro anticancer activities of substituted N-(4′-nitrophenyl)-l-prolinamides." Royal Society Open Science. Available at:[Link] 2.[2] ProQuest. "Synthesis and Application of N-Aryl Peptides." ProQuest Dissertations & Theses. Available at:[Link] 3.[3] ACS Publications. "Biocatalytic Asymmetric Synthesis of N-Aryl-Functionalized Amino Acids and Substituted Pyrazolidinones." ACS Catalysis. Available at:[Link]

Sources

• 1. Synthesis and in vitro anticancer activities of substituted N-(4′-nitrophenyl)-l-prolinamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Application of N-Aryl Peptides - ProQuest [proquest.com]
• 3. pubs.acs.org [pubs.acs.org]

Comparative analysis of different chiral stationary phases for amino acid separation

Executive Summary

The separation of amino acid enantiomers is a critical workflow in peptide synthesis, metabolomics, and pharmaceutical quality control. While L-amino acids dominate biology, the detection of D-amino acids (e.g., D-Serine as a neurotransmitter or D-amino acid impurities in peptide therapeutics) requires rigorous enantioseparation.[1]

Historically, Ligand Exchange Chromatography (LEC) was the gold standard due to cost and efficiency. However, the modern requirement for Mass Spectrometry (MS) compatibility has shifted the landscape toward Zwitterionic (Cinchona-based) , Macrocyclic Antibiotic , and Crown Ether phases. This guide objectively compares these technologies, providing decision frameworks based on analyte structure (primary vs. secondary amines) and detection requirements (UV vs. MS).

Mechanism of Action: The "Why" Behind the Separation

To select the right column, one must understand the chiral recognition mechanism. Unlike achiral chromatography, which relies on hydrophobicity or polarity, chiral separation requires a "three-point interaction" between the analyte and the Chiral Stationary Phase (CSP).

Ligand Exchange (LEC)

• Mechanism: Stereoselective formation of a ternary mixed-metal complex (usually Copper(II)) between the CSP ligand, the metal ion, and the analyte.

• Key Interaction: Coordination bonds. The spatial arrangement of the ligands around the central metal ion dictates the stability difference between L- and D-enantiomers.

Crown Ethers[2][3]

• Mechanism: Host-guest inclusion complexation.

• Key Interaction: The ammonium ion (

  ) of the amino acid nests inside the crown ether ring, stabilized by hydrogen bonding with the ether oxygens.

• Critical Limitation: Requires a primary amine. Proline (a secondary amine) cannot form the necessary tripod H-bond complex and will not separate. [2]

Zwitterionic Cinchona (ZWIX)[4][5]

• Mechanism: Synergistic double ion-pairing.[3][4][5]

• Key Interaction: The CSP contains both a cationic site (quinuclidine) and an anionic site (sulfonic acid). It simultaneously interacts with the amino acid's carboxylate (

  ) and ammonium ( ) groups. This "zwitterionic lock" is highly specific for free amino acids.

Macrocyclic Antibiotics (Teicoplanin)

• Mechanism: Multimodal "basket" approach.

• Key Interaction: The analyte fits into a complex glycopeptide pocket, utilizing H-bonding,

  interactions, and inclusion complexation.

Visualization: Chiral Recognition Mechanisms

Figure 1: Mechanistic pathways for chiral recognition across major CSP classes.

Comparative Analysis & Performance Data

Ligand Exchange Phases (e.g., Chiralpak MA(+), Sumichiral OA)

• Best For: Routine UV analysis of native amino acids; trace analysis of D-amino acids.

• Pros: High stereoselectivity (

  often > 1.5); aqueous mobile phases; inexpensive.

• Cons: Incompatible with MS (Copper sulfate in eluent suppresses ionization and fouls sources); limited column lifetime if phases dry out.

Crown Ether Phases (e.g., Crownpak CR-I)

• Best For: Primary amino acids requiring MS detection.

• Pros: Excellent resolution for primary amines; robust acidic mobile phases (HClO4 or TFA); MS compatible.

• Cons: Blind to Proline and other secondary amines; lower capacity than LEC.

Zwitterionic Phases (e.g., Chiralpak ZWIX)[5]

• Best For: Comprehensive amino acid profiling (including Proline) with MS detection.

• Pros: True "Design of Experiment" (DoE) flexibility—ZWIX(+) and ZWIX(-) are pseudo-enantiomers, allowing you to reverse elution order (move a small impurity peak before or after the main peak) simply by swapping columns.

• Cons: Requires careful mobile phase tuning (MeOH-based with acid/base additives).

Data Summary Table

Feature	Ligand Exchange (LEC)	Crown Ether	Zwitterionic (ZWIX)	Macrocyclic (Teicoplanin)
Primary Target	Native Amino Acids	Primary Amines	All Zwitterions	Native & Derivatized AA
Separation Mechanism	Cu(II) Complexation	Inclusion ( )	Double Ion-Pairing	Multimodal Inclusion
MS Compatibility	No (Cu salts)	Yes	Yes	Yes
Proline Separation	Excellent	Fails (Secondary amine)	Excellent	Good
Elution Order Reversal	Difficult	No	Yes (Switch Column)	No
Typical (Selectivity)	1.2 – 3.0	1.5 – 2.5	1.1 – 1.8	1.1 – 1.6
Mobile Phase Cost	Low (Water/CuSO4)	Medium (Acidic/MeOH)	Medium (MeOH/Additives)	Medium (MeOH/Water)

Experimental Protocol: Method Development Workflow

Objective: Develop a robust separation method for a racemic amino acid mixture (e.g., D/L-Serine, D/L-Proline).

Phase 1: Column Selection Logic

Do not guess. Use the following logic to select your starting column.

Figure 2: Decision tree for selecting the optimal CSP based on detection and analyte structure.

Phase 2: Standard Operating Procedure (SOP) for ZWIX/Crown Phases

Note: This protocol focuses on MS-compatible phases, as they represent the modern standard.

1. System Preparation & Passivation

• Why: Traces of metal ions in the LC system can chelate with amino acids, causing peak tailing.

• Step: Flush system with 0.1% EDTA in water, followed by water, then the mobile phase.

2. Mobile Phase Preparation

• For ZWIX (Zwitterionic):

  • Bulk: MeOH / Water (98:2 v/v). High organic content promotes ion-pairing.

  • Additives: 50 mM Formic Acid + 25 mM Diethylamine (DEA).

  • Note: The acid/base ratio controls the ionization state. You need the amino acid to be zwitterionic.[1]

• For Crown Ether:

  • Bulk: Water / Acetonitrile (80:20 v/v).

  • Additives: 0.1% Perchloric Acid (

    ) or TFA.

  • Note: Low pH is mandatory to ensure the amine is protonated (

    ) for inclusion.

3. Equilibration & Conditioning

• Step: Flow at 0.5 mL/min for 20 column volumes.

• Validation: Monitor baseline stability. If drifting, continue equilibration. The surface chemistry of ZWIX phases is complex and requires time to stabilize the ionic "water layer" on the silica surface.

4. Sample Injection

• Concentration: 0.5 mg/mL in Mobile Phase.

• Injection Vol: 1-5

  .

• Caution: Do not dissolve samples in 100% water if using ZWIX (high MeOH mobile phase), as this causes "solvent washout" effects leading to distorted peaks.

5. Optimization (Troubleshooting)

• Issue: Low Resolution (

  ).

• Fix (ZWIX): Lower the water content (e.g., go to 99:1 MeOH:H2O). Water competes with the polar interactions.

• Fix (Crown): Lower the column temperature. Inclusion complexation is exothermic; lower T (

  ) increases retention and selectivity.

References

• Chiral Technologies. (n.d.). Zwitterionic Chiral Stationary Phases (ZWIX) for Amino Acid Separation. Retrieved from [Link]

• Ilisz, I., et al. (2014). Zwitterionic chiral stationary phases based on cinchona and chiral sulfonic acids for the direct stereoselective separation of amino acids and other amphoteric compounds. PubMed. Retrieved from [Link]

• Shimadzu. (n.d.). Chiral Amino Acid Analysis Using a Single Quadrupole Mass Spectrometer (Crown Ether Method). Retrieved from [Link]

• Chromatography Today. (2014). Chiral Amino Acid and Peptide Separations – the Next Generation. Retrieved from [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chiraltech.com [chiraltech.com]
• 5. researchgate.net [researchgate.net]

Efficacy comparison of coupling reagents for N-methylated amino acids in peptide synthesis

Executive Summary

The incorporation of N-methylated amino acids (N-Me-AA) into peptide sequences is a critical strategy in drug discovery to enhance metabolic stability, membrane permeability, and oral bioavailability.[1][2][3] However, the N-methyl group introduces significant steric hindrance and alters the electronic properties of the amino acid, making peptide bond formation notoriously difficult.

This guide objectively compares the efficacy of leading coupling reagents—HATU, PyAOP, COMU, and DIC/Oxyma —specifically for N-methylated residues. It provides evidence-based protocols to overcome the dual challenges of low coupling efficiency and high epimerization rates.

The Challenge: Sterics and Epimerization

Coupling N-methylated amino acids presents two distinct mechanistic hurdles:

• Nucleophilic Inertness (Coupling to N-Me-AA): The secondary amine of an N-terminal N-methyl amino acid is sterically hindered and less nucleophilic than a primary amine. Standard reagents (e.g., HBTU) often fail, leading to deletion sequences.[4]

• Epimerization (Activating an N-Me-AA): When activating the carboxyl group of an N-methyl amino acid, the absence of the amide proton prevents the formation of hydrogen bonds that typically stabilize the intermediate. This increases the propensity for oxazolonium ion formation, a key intermediate in racemization.

Visualization: The Racemization Pathway

The following diagram illustrates the mechanism of base-induced racemization via the oxazolonium intermediate, which is accelerated in N-methylated species.

Caption: Mechanism of base-catalyzed epimerization. N-methylation facilitates oxazolonium formation due to the lack of N-H stabilization.

Comparative Efficacy Analysis

Reagent Performance Matrix

The following table synthesizes experimental data regarding yield and purity for difficult couplings involving N-methylated residues.

Reagent Class	Reagent	Coupling Efficiency (N-Me)	Epimerization Control	Recommended Use Case
Aminium/Uronium	HATU	High	Moderate	The "Gold Standard" for single N-Me insertions. Fast kinetics.
Phosphonium	PyAOP	Very High	High	Best for N-Me to N-Me couplings.[4][5] Superior to HATU for consecutive methylated residues.[4]
Oxyma-Based	COMU	High	High	Safer alternative to HATU.[5] Excellent solubility and visual monitoring (color change).
Carbodiimide	DIC/Oxyma	Moderate-High	Very High	Cost-effective for scale-up. Lowest epimerization risk but slower kinetics than HATU/PyAOP.

Detailed Technical Breakdown

HATU (The Workhorse)

• Mechanism: Generates the highly reactive 7-azabenzotriazole active ester. The pyridine nitrogen in the 7-position provides an electron-withdrawing effect (anchimeric assistance) that accelerates amine acylation.

• Pros: Extremely fast reaction rates; typically overcomes the steric hindrance of the N-methyl group.

• Cons: If the coupling is slow (due to extreme sterics), the prolonged exposure to base (DIPEA/NMM) significantly increases the risk of epimerization.

• Verdict: Use for coupling standard amino acids to N-methylated residues.[4][6][7][8]

PyAOP (The Specialist)

• Mechanism: A phosphonium salt derivative of HOAt. Unlike uronium salts (HATU), PyAOP does not react with the amino terminus to form guanidinium byproducts, allowing for longer reaction times without terminating the chain.

• Pros: Superior efficacy for N-Me to N-Me couplings. Studies show PyAOP yields higher purity than HATU when linking two consecutive N-methylated amino acids (e.g., Cyclosporine fragments).

• Cons: More expensive; generates phosphine oxide byproducts.

• Verdict: Mandatory for consecutive N-methylated sequences.

DIC / Oxyma Pure (The Safer Alternative)

• Mechanism: Carbodiimide activation with ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) as an additive. Oxyma mimics the acidity and reactivity of HOAt but is non-explosive.

• Pros: Excellent suppression of racemization.[8][9][10] Safe handling.

• Cons: Slower kinetics compared to HATU/PyAOP. May require double coupling or microwave assistance for sterically demanding N-Me residues.

• Verdict: Ideal for preventing epimerization when activating Cys or His, or for large-scale synthesis where cost/safety is paramount.

Decision Logic for Reagent Selection

Select the appropriate reagent based on the specific coupling scenario to maximize yield and minimize side reactions.[10][11]

Caption: Strategic decision tree for selecting coupling reagents based on steric hindrance and racemization risks.

Validated Experimental Protocols

Protocol A: "The Difficult Coupling" (N-Me to N-Me)

Objective: Coupling Fmoc-N-Me-Val-OH to H-N-Me-Ile-Resin. Reagent: PyAOP (Preferred) or HATU.

• Resin Preparation: Swell resin (0.1 mmol scale) in DMF for 30 min.

• Dissolution: Dissolve Fmoc-N-Me-Val-OH (4 eq) and PyAOP (4 eq) in minimal dry DMF.

• Activation: Add DIPEA (8 eq) to the amino acid mixture.

  • Critical Step: Pre-activate for exactly 30 seconds . Do not exceed 1 minute to minimize epimerization before coupling begins.

• Coupling: Add the activated solution to the resin immediately.

• Reaction: Agitate for 2 hours at room temperature.

  • Note: For extremely hindered systems, perform a second coupling (double couple) with fresh reagents for an additional 2 hours.

• Monitoring: Standard Kaiser test is negative (false result) for secondary amines. Use the Chloranil Test or p-Nitrophenol ester test . A positive result (blue/green particles) indicates incomplete coupling.[4]

• Capping: Cap unreacted amines with Acetic Anhydride/Pyridine to prevent deletion sequences.

Protocol B: Low-Racemization Activation

Objective: Activating Fmoc-N-Me-Cys(Trt)-OH without epimerization. Reagent: DIC / Oxyma Pure.[9][12]

• Dissolution: Dissolve Fmoc-N-Me-AA (3 eq) and Oxyma Pure (3 eq) in DMF.

• Activation: Add DIC (3 eq).

  • Mechanism:[4][12][13][14][15] DIC reacts with Oxyma to form the active ester in situ at a lower pH than base-mediated uronium couplings.

• Coupling: Add mixture to resin. Agitate for 60–90 minutes.

• Microwave Option: If using microwave synthesis, limit temperature to 50°C (vs. standard 75°C) to prevent thermal racemization of the N-methylated species.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. American Chemical Society. [Link]

• Coste, J., et al. (1990). PyBOP: A new peptide coupling reagent devoid of toxic by-products.[5] Tetrahedron Letters, 31(2), 205-208. [Link]

Sources

• 1. N-Methylated Amino Acids | Reagents, Chemicals and Labware | Merck [merckmillipore.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. bachem.com [bachem.com]
• 6. peptide.com [peptide.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. luxembourg-bio.com [luxembourg-bio.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. peptidechemistry.org [peptidechemistry.org]
• 13. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 14. Evaluation of combined use of Oxyma and HATU in aggregating peptide sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Structural and Metabolic Profiling of N-(2,6-Dimethylphenyl)-DL-alanine: A Comparative Guide

As a Senior Application Scientist in pharmacokinetics and environmental toxicology, I frequently encounter the challenge of distinguishing parent pharmacophores from their downstream degradation products. N-(2,6-Dimethylphenyl)-DL-alanine (NDPA) serves as the central structural backbone for a major class of phenylamide fungicides, including metalaxyl, benalaxyl, and furalaxyl[1].

While NDPA is sometimes synthesized as a precursor[1], it is most commonly encountered in biological and environmental matrices as a primary metabolite. Understanding the structural evolution from NDPA to its secondary metabolites—specifically through aliphatic hydroxylation and N-dealkylation—is critical for accurate toxicological risk assessment and environmental monitoring[2].

This guide provides an objective, data-driven structural comparison between NDPA and its key metabolites, supported by self-validating experimental protocols.

Structural and Physicochemical Comparison

The metabolic trajectory of NDPA in mammalian and plant systems is primarily driven by the need to increase hydrophilicity for phase II conjugation and excretion[3]. The two most critical structural transformations are:

• Cytochrome P450-mediated aliphatic hydroxylation of the aromatic methyl group, yielding N-(2-hydroxymethyl-6-methylphenyl)alanine (HMMA-alanine).

• N-dealkylation (C-N bond cleavage) , stripping the alanine moiety to yield 2,6-Dimethylaniline (2,6-DMA).

The table below summarizes the quantitative physicochemical shifts that occur during these metabolic transitions.

Parameter	NDPA (Core Metabolite/Precursor)	HMMA-Alanine (Oxidized Metabolite)	2,6-DMA (Cleavage Metabolite)
Molecular Formula	C₁₁H₁₅NO₂	C₁₁H₁₅NO₃	C₈H₁₁N
Monoisotopic Mass	193.11 Da	209.11 Da	121.09 Da
Predicted LogP	~1.8	~0.9	~1.9
Structural Shift	Zwitterionic amino acid	Addition of hydroxyl group (-OH)	Loss of propionic acid chain
Environmental Mobility	High (Leaching potential)	Very High (Highly water-soluble)	Moderate (Binds to soil organic matter)
Toxicological Profile	Low mammalian toxicity	Rapidly conjugated/excreted	High (Potential DNA-adduct formation)

Data synthesized from EPA Reregistration Eligibility Decisions and FAO/WHO JMPR evaluations[2][3].

Metabolic Pathway Visualization

The structural degradation of phenylamide fungicides follows a predictable, enzyme-driven sequence. The initial hydrolysis of the ester and N-acyl groups yields NDPA, which is then partitioned into oxidative and cleavage pathways.

Metabolic degradation pathway of phenylamide fungicides yielding NDPA and its metabolites.

Experimental Methodologies

To objectively compare these structures in a laboratory setting, we must employ assays that isolate specific enzymatic reactions. The following protocols are designed as self-validating systems; every step includes an internal logic check to prevent false positives.

Protocol A: In Vitro CYP450 Metabolism Assay

This workflow isolates the Phase I oxidation of NDPA to HMMA-alanine using Rat Liver Microsomes (RLM).

• Matrix Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂. Causality: Mg²⁺ is a necessary cofactor for optimal CYP450 structural stability and electron transfer.

• Substrate Addition: Spike NDPA to a final concentration of 10 µM.

• Enzyme Introduction: Add RLM to achieve a final protein concentration of 0.5 mg/mL. Pre-incubate at 37°C for 5 minutes.

• Reaction Initiation: Add 1 mM NADPH to initiate the reaction.

  • Self-Validating Control: Run a parallel sample replacing NADPH with an equal volume of buffer. If HMMA-alanine appears in this negative control, it indicates background chemical oxidation rather than true CYP450-mediated metabolism.

• Quenching: At 0, 15, 30, and 60 minutes, extract 100 µL aliquots and immediately quench in 300 µL of ice-cold acetonitrile containing an internal standard (e.g., NDPA-d6). Causality: Acetonitrile is explicitly chosen over methanol to precipitate proteins sharply while preventing the accidental esterification of NDPA's free carboxylic acid group.

Workflow for the extraction and LC-MS/MS structural elucidation of NDPA metabolites.

Protocol B: LC-MS/MS Structural Elucidation

To differentiate the parent NDPA from its structural metabolites, we utilize reversed-phase liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) in positive electrospray ionization (ESI+) mode.

• Chromatographic Separation: Use a C18 column (2.1 x 50 mm, 1.7 µm) with a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid). Causality: The acidic mobile phase ensures the carboxylic acid moiety of NDPA remains protonated, improving retention on the hydrophobic stationary phase.

• MRM Transition Monitoring:

  • NDPA: m/z 194.1 → 148.1 (Corresponds to the loss of HCOOH, confirming the presence of the intact alanine group).

  • HMMA-Alanine: m/z 210.1 → 164.1 (Confirms the +16 Da mass shift indicative of single oxygen incorporation, followed by identical HCOOH loss).

  • 2,6-DMA: m/z 122.1 → 105.1 (Confirms the absence of the alanine chain, identifying the cleaved aniline core).

• Data Validation: The inclusion of the 0-minute quenched sample from Protocol A serves as an absolute baseline. Any 2,6-DMA detected here must be subtracted from later time points to account for trace impurities in the commercial NDPA standard.

Mechanistic Insights and Conclusion

The structural comparison between NDPA and its metabolites highlights a classic pharmacological trade-off. The parent fungicides are highly lipophilic, allowing them to penetrate fungal cell walls. Once hydrolyzed to NDPA, the molecule becomes zwitterionic, drastically increasing its aqueous solubility and environmental mobility[2].

When biological systems attempt to clear NDPA, the structural divergence becomes critical. The P450-mediated addition of a hydroxyl group (HMMA-alanine) creates a highly hydrophilic molecule primed for Phase II glucuronidation, effectively neutralizing the compound[3]. Conversely, the N-dealkylation pathway strips the protective amino acid chain, exposing the primary aromatic amine (2,6-DMA). This structural reversion is toxicologically significant, as primary anilines can undergo N-hydroxylation and subsequent esterification, forming reactive electrophiles capable of binding to DNA[2]. Therefore, monitoring the specific structural ratio of HMMA-alanine to 2,6-DMA is paramount in both drug development and environmental safety assessments.

References

• Title: Reregistration Eligibility Decision (RED)
• Title: Pesticide residues in food – 2005 (Benalaxyl)
• Title: JP2006510364A - A method for preparing (R) or (S) N- (2,6-dimethylphenyl)

Sources

• 1. JP2006510364A - A method for preparing (R) or (S) N- (2,6-dimethylphenyl) alanine and its opposite enantiomer N- (2,6-dimethylphenyl) alanine using an enzyme - Google Patents [patents.google.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. Pesticide residues in food – 2005 [fao.org]

Chiral Amino Acid Analysis: A Comparative Performance Guide to Derivatization Reagents

Executive Summary

For researchers quantifying enantiomeric purity or studying D-amino acid signaling, the choice of derivatization reagent dictates the workflow, sensitivity, and column selection. This guide compares the three dominant "indirect" chiral derivatization methodologies that allow enantiomeric separation on standard achiral (C18) columns: OPA/Chiral Thiols , Marfey’s Reagent (FDAA) , and FLEC .

The Verdict at a Glance:

• Choose OPA/IBLC for High-Throughput/Automation . It offers the highest fluorescence sensitivity (fmol LOD) and fastest reaction time but fails to detect Proline (secondary amines) and produces unstable derivatives.

• Choose Marfey’s Reagent (FDAA/FDLA) for LC-MS & Universality . It reacts with all amino acids (including Proline), produces highly stable derivatives, and is the gold standard for mass spectrometry, though it requires a labor-intensive heating step.

• Choose FLEC if you need Fluorescence for Secondary Amines without the heating requirements of Marfey's reagent.

Mechanistic Foundations

To separate enantiomers (L- and D- forms) on an achiral stationary phase (like C18), they must be converted into diastereomers. Diastereomers have different physical properties (hydrophobicity), allowing them to elute at different times.

• The Reaction: Enantiomer (Sample) + Chiral Reagent (Pure L-form)

  Diastereomer Pair (L-L and D-L).

Figure 1: The conversion of enantiomers into diastereomers allows separation based on hydrophobicity rather than chirality.

Comparative Performance Analysis

The following data aggregates performance metrics from standard application notes and peer-reviewed methodology.

Feature	OPA / IBLC	Marfey’s (FDAA/FDLA)	FLEC
Primary Target	Primary Amines Only	Primary & Secondary Amines	Primary & Secondary Amines
Reaction Speed	< 2 minutes (Instant)	60–90 minutes	5–10 minutes
Reaction Temp	Ambient (Room Temp)	Heated (40–50°C)	Ambient
Derivative Stability	Poor (< 10 mins)	Excellent (Days/Weeks)	Good (Hours/Days)
Detection Mode	Fluorescence (High)	UV (340nm) / MS (High)	Fluorescence / UV
LOD (Sensitivity)	Femtomole (10⁻¹⁵)	Picomole (UV) / Femtomole (MS)	Low Picomole
Proline Detection	❌ No	✅ Yes	✅ Yes
Automation	Highly Recommended	Difficult (Requires heating)	Possible

Reagent Key:

• OPA: o-Phthalaldehyde (requires a chiral thiol like IBLC: N-isobutyryl-L-cysteine).

• FDAA: 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (Marfey’s).[1][2][3][4][5][6]

• FLEC: 1-(9-fluorenyl)ethyl chloroformate.[7]

Deep Dive: Protocols & Methodologies

A. OPA / IBLC (The High-Throughput Standard)

Best for: Automated HPLC setups, trace analysis of primary amino acids (e.g., Glutamate, Serine in brain microdialysate). Mechanism: A three-component reaction where OPA, the chiral thiol (IBLC), and the primary amine form a fluorescent isoindole.

Experimental Protocol:

• Reagent A (OPA): Dissolve 10 mg OPA in 0.5 mL Methanol. Add 9.5 mL of 0.4 M Borate buffer (pH 10.4).

• Reagent B (Chiral Thiol): Dissolve 10 mg IBLC (or NAC) in 10 mL of 0.4 M Borate buffer (pH 10.4).

• The Reaction (Automated):

  • Program autosampler to draw 5 µL Sample + 5 µL Reagent A + 5 µL Reagent B.

  • Mix in loop/vial.

  • Wait 1.0 minute.

  • Inject immediately.

• Separation: C18 Column. Mobile Phase: Acetate buffer (pH 6.0) / Acetonitrile gradient.

• Detection: Fluorescence (

  340 nm, 450 nm).

Critical Insight: The isoindole derivative is unstable and will degrade into non-fluorescent byproducts within minutes. Never perform this reaction in batch mode manually; use an autosampler with mixing capabilities [1][4].

B. Marfey’s Reagent (The LC-MS Workhorse)

Best for: Complex biological matrices, secondary amines (Proline, Hydroxyproline), and labs relying on LC-MS. Mechanism: Nucleophilic aromatic substitution. The fluorine on the reagent is displaced by the amino group of the analyte.

Experimental Protocol:

• Preparation: Prepare 1% (w/v) FDAA (or L-FDLA for better MS sensitivity) in Acetone.

• Reaction:

  • Mix 50 µL Sample (Amino Acid standard or hydrolysate) + 100 µL 1 M NaHCO₃.

  • Add 50 µL Marfey’s Reagent solution.

  • Heat at 40–50°C for 60–90 minutes (Use a heating block).

• Quenching: Stop reaction by adding 20 µL 2 M HCl (to neutralize pH and prevent hydrolysis).

• Separation: C18 Column. Mobile Phase: 0.1% Formic Acid in Water / Acetonitrile.

• Detection: UV (340 nm) or MS (ESI positive mode).

Critical Insight: Unlike OPA, Marfey’s derivatives are hydrophobic and extremely stable. You can derivatize a batch of 50 samples on Monday and run them throughout the week. L-FDLA (Leucine variant) is increasingly preferred over FDAA for LC-MS because the extra hydrophobicity improves ionization efficiency [3][6].

Experimental Workflow Decision Matrix

Use this logic flow to select the correct reagent for your specific analytical problem.

Figure 2: Decision matrix for selecting chiral derivatization reagents based on analyte structure and lab instrumentation.

Troubleshooting & Scientific Nuance (E-E-A-T)

1. Elution Order Reversal: With Marfey's reagent (L-form), the L-DAA (L-amino acid) typically elutes before the D-DAA on C18 columns due to hydrogen bonding patterns in the diastereomer that reduce the hydrophobicity of the L-L pair compared to the D-L pair. However, this is not a universal law; bulky side chains can reverse this. Always run a pure L-standard to confirm retention time [6].

2. pH Criticality in OPA Reactions: The OPA reaction requires the amino group to be unprotonated (nucleophilic). A pH of >9.5 is non-negotiable. If your sample is in an acidic preservative (like HCl), you must neutralize it or use a strong buffer (0.4 M Borate) to ensure the pH stays high during the 1-minute reaction window [1][4].

3. Matrix Interference:

• OPA: Thiols naturally present in biological samples (Glutathione) can compete with the IBLC/NAC chiral thiol, potentially creating non-chiral derivatives or "ghost" peaks.

• Marfey's: Excess reagent elutes as a large peak. In UV detection, this can mask early eluting amino acids. In MS, this is less of an issue due to mass filtering (MRM) [3].

References

• Comparison of OPA/IBLC and PITC: "High-performance liquid chromatography intercomparative study for amino acid analysis in two tissues by PITC- and OPA-derivatizations." ResearchGate. 8

• FLEC Performance: "Simultaneous determination of primary and secondary d- and l-amino acids by reversed-phase high-performance liquid chromatography using pre-column derivatization with two-step labelling method." Taylor & Francis. 7

• Marfey's Reagent Kinetics: "LC-MS/MS-Based Separation and Quantification of Marfey's Reagent Derivatized Proteinogenic Amino Acid DL-Stereoisomers." NIH / PMC. 9

• OPA Optimization: "Finding Optimal OPA-IBLC Derivatized Amino Acid Analysis Parameters with Three-Dimensional Fluorometric Scans." Andrews University. 10

• Comparative Review: "Marfey's reagent for chiral amino acid analysis: A review." Semantic Scholar. 11

• Advanced Marfey's Methods: "C3 and 2D C3 Marfey's Methods for Amino Acid Analysis in Natural Products." ACS Publications.[5] 5[12]

Sources

• 1. akjournals.com [akjournals.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Amino Acid Analysis by High-Performance Liquid Chromatography after Derivatization with 1-Fluoro-2,4-Dinitrophenyl-5-L-Alanine Amide (Marfey's Reagent) | Springer Nature Experiments [experiments.springernature.com]
• 4. Chirality determination of unusual amino acids using precolumn derivatization and HPLC-ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. LC-MS/MS-Based Separation and Quantification of Marfey’s Reagent Derivatized Proteinogenic Amino Acid DL-Stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. "Finding Optimal OPA-IBLC Derivatized Amino Acid Analysis Parameters wi" by Aaron Jacobs [digitalcommons.andrews.edu]
• 11. semanticscholar.org [semanticscholar.org]
• 12. Distinguishing Chiral Amino Acids Using Chiral Derivatization and Differential Ion Mobility Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Profiling of N-(2,6-Dimethylphenyl) Alaninate Scaffolds: Structural Insights and Biological Performance

Topic: Comparative study of N-(2,6-dimethylphenyl) substituted alanines in biological assays Content Type: Publish Comparison Guide

Executive Summary & Structural Context[1][2][3][4]

The N-(2,6-dimethylphenyl) alanine scaffold represents a privileged substructure in bioactive small molecule discovery, most notably serving as the pharmacophore for the Phenylamide (PA) class of systemic fungicides. While structurally homologous to xylidide local anesthetics (e.g., Tocainide, Lidocaine), this specific alanine-derived configuration—characterized by an orthogonal 2,6-dimethylphenyl (xylyl) ring attached to the alanine nitrogen—exhibits potent specificity for RNA Polymerase I in Oomycetes.

This guide provides a comparative technical analysis of the three primary derivatives in this class: Metalaxyl , Benalaxyl , and Furalaxyl , with a critical focus on the "Chiral Switch" to their enantiopure forms (Metalaxyl-M/Mefenoxam and Benalaxyl-M/Kiralaxyl ). We evaluate their performance in biological assays, highlighting the causality between stereochemistry, lipophilicity, and target engagement.

The Chemical Space: Key Analogs

The core scaffold is Methyl N-(2,6-dimethylphenyl)-N-(acyl)-alaninate . The differentiation lies in the N-acyl moiety and the stereochemistry at the alanine

-carbon.

Compound	N-Acyl Substituent	LogP (Oct/Water)	Systemic Mobility	Primary Application
Metalaxyl	Methoxyacetyl	1.75	High (Xylem mobile)	Broad-spectrum Oomycete control
Benalaxyl	Phenylacetyl	3.54	Moderate	Foliar/Stem focused (longer retention)
Furalaxyl	2-Furoyl	2.60	Moderate-High	Specialized (Ornamentals)
Metalaxyl-M	Methoxyacetyl	1.75	High	Enantiopure (R)-isomer; 2x potency

Mechanism of Action & Signaling Pathway[5]

The biological efficacy of these substituted alanines relies on the specific inhibition of ribosomal RNA (rRNA) synthesis. Unlike the xylidide anesthetics which block Voltage-Gated Sodium Channels (

) via the pore, these alaninates target the RNA Polymerase I complex in the fungal nucleus.

Pathway Visualization

The following diagram illustrates the interference of N-(2,6-dimethylphenyl) alanines with the rRNA biosynthetic machinery.

Figure 1: Mechanism of Action. The R-enantiomer of the alaninate specifically binds to the RNA Polymerase I complex, halting chain elongation of pre-rRNA, leading to ribosomal collapse and growth arrest.

Comparative Biological Assays

To objectively evaluate these compounds, we utilize two gold-standard protocols: In Vitro Mycelial Growth Inhibition (intrinsic potency) and In Vivo Leaf Disc Assays (functional efficacy).

Protocol A: In Vitro Mycelial Growth Inhibition (96-Well Format)

Rationale: This assay eliminates host plant variables (metabolism, transport) to determine the intrinsic

of the molecule against the target pathogen (Phytophthora infestans or Pythium ultimum).

Materials:

• V8 Juice Agar or Rye Agar media.

• Test compounds (Metalaxyl, Metalaxyl-M, Benalaxyl) dissolved in DMSO.

• Pathogen zoospore suspension (

  zoospores/mL).

Workflow:

• Preparation: Prepare 10x serial dilutions of compounds in DMSO (Range: 0.001 to 100

  ).

• Media Dosing: Add 1

  of compound solution to 99 of molten agar ( ) in 96-well plates. Allow to solidify.

• Inoculation: Place a 5mm agar plug or 10

  zoospore suspension in the center of each well.

• Incubation: Incubate at

  in the dark for 4-6 days.

• Quantification: Measure radial growth using automated optical imaging or absorbance (

  ) if using liquid broth.

• Calculation: Calculate

  using log-probit regression.

Self-Validation Check:

• Control: DMSO-only wells must show 100% growth.

• Reference: A known sensitive strain must yield an

  for Metalaxyl.

Protocol B: Semi-In Vivo Leaf Disc Assay

Rationale: Assays the compound's ability to penetrate plant cuticle and provide translaminar protection. Critical for distinguishing Benalaxyl (lipophilic) from Metalaxyl (hydrophilic).

Workflow:

• Treatment: Excise 15mm leaf discs from untreated potato/tomato plants.

• Floatation: Float discs (abaxial side down) on aqueous solutions of the test compound for 24 hours.

• Inoculation: Transfer discs to water-saturated filter paper (petri dish). Inoculate adaxial surface with 20

  zoospore suspension.

• Incubation: Incubate at

  with 16h light/8h dark cycle.

• Scoring: After 5-7 days, score sporulation intensity (0-4 scale) or measure necrotic area.

Comparative Data Analysis

The following data synthesizes results from multiple comparative studies involving Phytophthora infestans (Late Blight).

Table 1: Intrinsic Potency ( ) and Stereoselectivity

Data represents mean

values ( ) against sensitive strains.

Compound	Stereochemistry	EC50 (In Vitro)	Relative Potency	Notes
Metalaxyl (Racemic)	50:50 (R:S)	0.05	1.0x	Baseline reference.
Metalaxyl-M	>97% (R)	0.025	2.0x	The "Eutomer" (active isomer).
Metalaxyl-S	>97% (S)	>50.0	<0.001x	The "Distomer" (inactive).
Benalaxyl (Racemic)	50:50 (R:S)	0.12	0.4x	Lower intrinsic potency than Metalaxyl.
Benalaxyl-M	>97% (R)	0.06	0.8x	Improved potency, high lipophilicity.

Key Insight: The biological activity resides almost exclusively in the R-enantiomer (where the alanine methyl group is oriented specifically to fit the hydrophobic pocket of RNA Polymerase I). The S-enantiomer is essentially inert, contributing only to metabolic load.

Table 2: Functional Mobility & Retention

Comparison of systemic movement in plant tissue.

Compound	Water Solubility (mg/L)	Acropetal Translocation	Rainfastness
Metalaxyl	8,400	Very Rapid (Tips of leaves)	Low (Wash-off risk)
Benalaxyl	28	Slow (Remains at site)	High (Cuticle bound)

Experimental Implication: In "Leaf Disc" assays (Protocol B), Metalaxyl performs better if the disc is floated (systemic uptake), while Benalaxyl performs better in "Spray" assays due to superior adherence to the waxy cuticle.

Experimental Workflow: High-Throughput Screening

For researchers developing novel N-(2,6-dimethylphenyl) alanine analogs, the following decision tree outlines the screening logic.

Figure 2: Screening Workflow. A funnel approach prioritizing intrinsic potency and stereochemical validation before expensive whole-plant testing.

Synthesis of Findings & Recommendations

• Stereochemistry is Non-Negotiable: The N-(2,6-dimethylphenyl) alanine scaffold exhibits strict stereospecificity. The R-configuration at the alanine alpha-carbon is essential for binding. Future synthesis or procurement should prioritize enantiopure (Metalaxyl-M/Benalaxyl-M) forms to reduce environmental load and improve "per-gram" efficacy.

• Lipophilicity Modulates Utility:

  • Use Metalaxyl/Metalaxyl-M scaffolds for soil applications or seed treatments where rapid systemic uptake (root-to-shoot) is required.

  • Use Benalaxyl scaffolds for foliar applications where rainfastness and longer duration of protection on the leaf surface are prioritized.

• Resistance Monitoring: Cross-resistance is complete within this chemical class. An isolate resistant to Metalaxyl will be resistant to Benalaxyl. Assays must always include a reference resistant strain (e.g., P. infestans strain exhibiting

  ) to validate the assay window.

References

• U.S. Environmental Protection Agency (EPA). (1994). Reregistration Eligibility Decision (RED) for Metalaxyl. Retrieved from [Link]

• Sedegui, M., et al. (1999).[1] Comparison of Assays for Measuring Sensitivity of Phytophthora infestans Isolates to Fungicides. Plant Disease. Retrieved from [Link]

• Fungicide Resistance Action Committee (FRAC). (2025). FRAC Code List 2025: Fungal control agents sorted by cross resistance pattern and mode of action. Retrieved from [Link]

• PubChem. (2025).[2][3][4] Metalaxyl - Compound Summary. National Library of Medicine. Retrieved from [Link]

• PubChem. (2025).[2][3][4] Benalaxyl - Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

• 1. Comparison of Assays for Measuring Sensitivity of Phytophthora infestans Isolates to Fungicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Benalaxyl | C20H23NO3 | CID 51369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. L-Alanine, N-(2,6-dimethylphenyl)- | C11H15NO2 | CID 158332 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Methyl N-(2,6-dimethylphenyl)-DL-alaninate | C12H17NO2 | CID 94555 - PubChem [pubchem.ncbi.nlm.nih.gov]

Head-to-Head Comparison of Synthesis Routes for N-(2,6-Dimethylphenyl)-DL-alanine

Executive Summary

N-(2,6-Dimethylphenyl)-DL-alanine (and its methyl ester) is a critical intermediate in the synthesis of phenylamide fungicides (e.g., Metalaxyl ) and pharmaceutical agents (e.g., Xylazine metabolites, Lidocaine analogs). Its synthesis is chemically non-trivial due to the significant steric hindrance imposed by the ortho-methyl groups on the aniline ring, which retards nucleophilic attack and complicates imine formation.

This guide provides an objective, technical comparison of the three primary synthesis routes:

• Halo-Ester Alkylation (Industrial Standard): High-temperature SN2 displacement.

• Sulfonate Displacement (Chiral Pool): Use of activated lactate esters.

• Reductive Amination (Modern/Catalytic): Condensation with pyruvate followed by reduction.

Critical Analysis of Synthesis Routes

Route A: The Industrial Standard (Halo-Ester Alkylation)

This is the dominant route for large-scale manufacturing of Metalaxyl. It relies on the nucleophilic attack of 2,6-dimethylaniline on methyl 2-chloropropionate or 2-bromopropionate.

• Mechanism: SN2 Nucleophilic Substitution.

• Key Challenge: The 2,6-dimethyl substitution creates a "steric wall," significantly reducing the nucleophilicity of the nitrogen. Forcing conditions (high temperature, long reaction times) are required.

• Reagents: 2,6-Dimethylaniline, Methyl 2-chloropropionate (or bromo-), NaHCO₃ (base).

Route B: Reductive Amination

A milder alternative often used in medicinal chemistry to avoid alkyl halides. It involves condensing the aniline with methyl pyruvate to form an imine/hemiaminal, which is then reduced.

• Mechanism: Imine formation

  Reduction (Hydride or H₂/Cat).

• Key Challenge: Steric hindrance destabilizes the imine intermediate, making equilibrium unfavorable. Lewis acids (e.g., Ti(OiPr)₄) or specific solvent systems are often needed to drive conversion.

• Reagents: 2,6-Dimethylaniline, Methyl Pyruvate, NaBH(OAc)₃ / NaBH₃CN or H₂/Pd-C.

Route C: Sulfonate Displacement (Lactic Acid Method)

Utilizes the "Chiral Pool" by starting with (L)- or (D)-lactate esters activated as mesylates or tosylates.

• Mechanism: SN2 Substitution (with inversion of configuration).

• Key Challenge: Elimination (formation of acrylates) is a major competing side reaction under the basic conditions required for the displacement.

• Reagents: Methyl Lactate Mesylate, 2,6-Dimethylaniline, Base (e.g., K₂CO₃, DIPEA).

Comparative Data Matrix

Metric	Route A: Halo-Ester Alkylation	Route B: Reductive Amination	Route C: Sulfonate Displacement
Yield	60–80% (Moderate)	40–70% (Variable)	50–75%
Purity (Crude)	Moderate (Side products: dialkylation, elimination)	High (Cleaner profile, fewer oligomers)	Moderate (Elimination byproducts)
Scalability	Excellent (Kiloton scale proven)	Good (Reagent cost limits multi-kg scale)	Good
Atom Economy	High	Low (Stoichiometric reductants generate waste)	Moderate
Cost Efficiency	(Low - Commodity reagents)	(High - Pyruvate/Hydrides are costly)	$ (Moderate - Activation step adds cost)
Reaction Temp	High (110–130°C)	Mild (20–50°C)	Moderate (80–100°C)
Green Score	Low (Halogenated waste, high energy)	Medium (Solvent dependent, boron waste)	Medium

Mechanistic Visualization

Figure 1: Reaction Pathways Comparison

The following diagram illustrates the mechanistic divergence between the Alkylation and Reductive Amination routes.

Caption: Mechanistic comparison of direct alkylation (Route A) vs. reductive amination (Route B). Note the steric crowding in Route A vs. the unstable imine equilibrium in Route B.

Detailed Experimental Protocols

Protocol A: Industrial Standard (Halo-Ester Route)

Best for: Large scale, cost-sensitive production.

Reagents:

• 2,6-Dimethylaniline (1.0 equiv)

• Methyl 2-bromopropionate (1.2 equiv) [Note: Bromo is more reactive than Chloro, allowing slightly milder conditions]

• Sodium Bicarbonate (NaHCO₃) (1.5 equiv)

• Solvent: Toluene (or neat for industrial)

Step-by-Step:

• Setup: In a 3-neck round-bottom flask equipped with a reflux condenser and mechanical stirrer, charge 2,6-dimethylaniline (12.1 g, 100 mmol) and NaHCO₃ (12.6 g, 150 mmol).

• Addition: Add Toluene (50 mL) if using solvent. Heat the mixture to 100°C.

• Alkylation: Dropwise add Methyl 2-bromopropionate (20.0 g, 120 mmol) over 1 hour.

  • Critical Control Point: The reaction is exothermic. Control addition rate to maintain gentle reflux.

• Reaction: Stir at reflux (110–115°C) for 12–18 hours. Monitor by TLC (Hexane:EtOAc 8:2) or GC.[1][2]

  • Note: Conversion often stalls at ~80–90% due to steric hindrance.

• Workup: Cool to room temperature. Filter off inorganic salts.[1] Wash the filter cake with toluene.

• Purification: Wash the organic filtrate with water (2 x 50 mL) and brine. Dry over Na₂SO₄. Evaporate solvent under reduced pressure.

• Distillation: Purify the crude oil by vacuum distillation (bp ~130°C at 2 mmHg) to obtain a clear, viscous oil.

Expected Yield: 70–75%

Protocol B: Reductive Amination (Lab Scale)

Best for: High purity needs, avoiding alkyl halides.

Reagents:

• 2,6-Dimethylaniline (1.0 equiv)

• Methyl Pyruvate (1.5 equiv)

• Sodium Triacetoxyborohydride (STAB) (2.0 equiv)

• Acetic Acid (1.0 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or DCM

Step-by-Step:

• Imine Formation: In a dry flask, dissolve 2,6-dimethylaniline (1.21 g, 10 mmol) and Methyl Pyruvate (1.53 g, 15 mmol) in DCE (20 mL). Add Acetic Acid (0.6 g, 10 mmol).

• Equilibrium: Stir at room temperature for 2 hours.

  • Expert Tip: Adding 4Å molecular sieves helps push the equilibrium by removing water.

• Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (4.24 g, 20 mmol) in portions.

• Reaction: Allow to warm to room temperature and stir overnight (12-16h).

• Quench: Quench carefully with saturated NaHCO₃ solution.

• Extraction: Extract with DCM (3 x 20 mL). Dry organics over MgSO₄.[1][3]

• Purification: Flash chromatography (Silica gel, Hexane/EtOAc gradient).

Expected Yield: 55–65%

Route Selection Guide

Use the decision tree below to select the optimal route for your specific constraints.

Caption: Decision matrix for selecting the synthesis route based on scale, chirality, and cost constraints.

References

• Industrial Synthesis of Metalaxyl

  • Patent: "Process for the preparation of N-phenyl-N-methoxyacetyl-DL-alanine-methylester derivatives.

• Enzymatic Resolution (Metalaxyl-M)

  • Article: "Enzyme-catalyzed preparation of methyl (R)-N-(2,6-dimethylphenyl)alaninate: a key intermediate for (R)-metalaxyl."[4] Tetrahedron: Asymmetry, 2006.

• General Reductive Amination Methodologies

  • Review: "Reductive Amination, and How It Works."[5][6][7] Master Organic Chemistry.

• Comparison of Metalaxyl Forms

  • Technical Report: "Metalaxyl-M (Ref: CGA 329351)." University of Hertfordshire, PPDB.

• Synthesis of Hindered Anilines

  • Organic Syntheses: "dl-ALANINE."[8][9] Org.[5] Synth. 1929, 9, 4. (Foundational chemistry for halo-acid amination).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Asymmetric Synthesis of N‐Substituted α‐Amino Esters from α‐Ketoesters via Imine Reductase‐Catalyzed Reductive Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. repository.nottingham.ac.uk [repository.nottingham.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. gctlc.org [gctlc.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. methyl N-(2,6-dimethylphenyl)-DL-alaninate | 52888-49-0 [chemicalbook.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Responsible Disposal of N-(2,6-Dimethylphenyl)-DL-alanine

For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical reagent extends far beyond its use in experimentation. The proper disposal of chemical compounds is a critical aspect of laboratory safety, environmental responsibility, and regulatory compliance. This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of N-(2,6-Dimethylphenyl)-DL-alanine, ensuring the protection of both laboratory personnel and the environment.

While this document offers in-depth guidance, it is imperative to consult the specific Safety Data Sheet (SDS) provided by the manufacturer for N-(2,6-Dimethylphenyl)-DL-alanine for detailed information on its physical, chemical, and toxicological properties. This guide should be used in conjunction with your institution's specific waste management protocols and in adherence to local, state, and federal regulations.

Understanding the Regulatory Landscape: EPA and OSHA

The disposal of chemical waste in the United States is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[1] The Occupational Safety and Health Administration (OSHA) sets the standards for worker safety during the handling of hazardous materials, including their disposal.[2][3][4]

A substance is generally classified as hazardous waste if it is specifically listed by the EPA or if it exhibits one or more of the following characteristics: ignitability, corrosivity, reactivity, or toxicity. It is the responsibility of the waste generator—the laboratory that created the waste—to make an accurate hazardous waste determination.[5][6]

Pre-Disposal Handling and Storage: The Foundation of Safety

Proper handling and storage of N-(2,6-Dimethylphenyl)-DL-alanine waste from the point of generation are crucial to prevent accidental spills, exposures, and environmental contamination.

Personal Protective Equipment (PPE)

Before handling N-(2,6-Dimethylphenyl)-DL-alanine for disposal, always don the appropriate PPE as recommended by the SDS and your institution's chemical hygiene plan. This typically includes:

• Eye Protection: Safety goggles with side-shields.[7]

• Hand Protection: Chemical-resistant gloves.[8]

• Body Protection: A lab coat or other protective clothing.[7]

• Respiratory Protection: If handling the compound as a powder and there is a risk of dust formation, a suitable respirator may be necessary.[8][9]

Waste Collection and Container Management

• Container Selection: Use a designated, clean, and dry container that is compatible with N-(2,6-Dimethylphenyl)-DL-alanine.[1][10] Plastic containers are often preferred over glass for hazardous waste to minimize the risk of breakage.[1]

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "N-(2,6-Dimethylphenyl)-DL-alanine".[1][10] Do not use abbreviations or chemical formulas.[1] The label should also include the date of waste generation and the point of origin (e.g., department, room number).[1]

• Segregation: Store the waste container in a designated satellite accumulation area within the laboratory.[10] It is critical to segregate incompatible waste streams to prevent dangerous reactions.[10]

• Container Closure: Keep the waste container securely closed at all times, except when adding waste.[10] This minimizes the release of vapors and prevents spills.

Step-by-Step Disposal Protocol

The following protocol outlines the standard procedure for the disposal of N-(2,6-Dimethylphenyl)-DL-alanine waste.

Waste Characterization

As the generator, you are responsible for determining if the waste is hazardous. Based on available data for similar compounds, N-(2,6-Dimethylphenyl)-DL-alanine should be handled as a chemical waste. The SDS will provide specific hazard information.

Preparing for Disposal

• Finalize Labeling: Ensure the hazardous waste label on the container is complete and accurate, listing all constituents if it is a mixture.[1]

• Secure Closure: Tightly seal the waste container.[1]

• Request Pickup: Follow your institution's established procedure for chemical waste pickup. This typically involves submitting a completed hazardous waste and unwanted chemical form to your Environmental Health and Safety (EHS) office.[1]

Disposal Options

The most common and recommended disposal method for chemical waste like N-(2,6-Dimethylphenyl)-DL-alanine is through a licensed hazardous waste disposal company. These companies are equipped to handle and dispose of chemical waste in an environmentally sound manner.

Disposal Method	Description	Suitability for N-(2,6-Dimethylphenyl)-DL-alanine
Incineration	High-temperature destruction of the chemical.	Generally a suitable and preferred method for organic compounds.
Landfill	Disposal in a specially designed and permitted hazardous waste landfill.	May be an option, but incineration is often preferred to ensure complete destruction.
Chemical Treatment	Neutralization or other chemical reactions to render the waste non-hazardous.	Less common for this type of compound and would require specific analysis and approval.
Sewer Disposal	Discharge into the sanitary sewer system.	Prohibited. Disposal of chemical waste down the drain is not allowed without express written permission from EHS, which is rarely granted.[1][11]
Regular Trash	Disposal in the municipal solid waste stream.	Prohibited. Disposal of chemical waste in the regular trash is not allowed.[1]

Emergency Preparedness: Planning for the Unexpected

Even with the most stringent safety protocols, accidents can happen. A comprehensive emergency response plan is a critical component of laboratory safety.[2][3]

Spill Response

In the event of a spill of N-(2,6-Dimethylphenyl)-DL-alanine:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Alert: Notify your supervisor and your institution's EHS office.

• Control: If the spill is small and you are trained to do so, contain the spill using appropriate absorbent materials.

• Clean-up: Following EHS guidance, sweep up or absorb the material and place it into a suitable, labeled container for disposal as hazardous waste.[7][12]

Exposure Response

• Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes while removing contaminated clothing.[7][12][13]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[7][13]

• Inhalation: Move the affected person to fresh air.[12][13]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.[7]

In all cases of exposure, seek immediate medical attention.

Training and Documentation: The Cornerstones of Compliance

Employee Training

All laboratory personnel who handle N-(2,6-Dimethylphenyl)-DL-alanine must receive comprehensive training on its hazards, safe handling procedures, and emergency protocols.[2][11] This training should be documented and refreshed annually.[2]

Record Keeping

Maintain meticulous records of all hazardous waste generated and disposed of. These records are essential for regulatory compliance and should be kept for at least three years.[5]

Disposal Decision Workflow

Caption: Decision workflow for the disposal of N-(2,6-Dimethylphenyl)-DL-alanine.

Conclusion

The responsible disposal of N-(2,6-Dimethylphenyl)-DL-alanine is a non-negotiable aspect of professional scientific practice. By adhering to the principles of regulatory compliance, prioritizing safety through proper handling and PPE, and following a systematic disposal protocol, researchers can ensure that their work contributes to scientific advancement without compromising the well-being of their colleagues or the health of the environment. Always remember that the ultimate responsibility for safe and compliant waste disposal lies with the generator. When in doubt, always consult your institution's Environmental Health and Safety office.

References

• How to Dispose of Chemical Waste | Environmental Health and Safety. [Link]

• OSHA Regulations and Hazardous Waste Disposal: What To Know. [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations. [Link]

• OSHA Hazardous Waste Disposal Guidelines - CDMS. [Link]

• The Ultimate Guide to OSHA Regulations & Environmental Concerns for Hazardous Liquids. [Link]

• Hazardous Chemical Waste Management Guidelines - Columbia | Research. [Link]

• OSHA Rules for Chemical Hazards - DuraLabel Resources. [Link]

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. [Link]

• Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities - OSHA. [Link]

• Material Safety Data Sheet - Cole-Parmer. [Link]

• Learn the Basics of Hazardous Waste | US EPA. [Link]

• SAFETY DATA SHEET - Thermo Fisher Scientific. [Link]

• Safety Data Sheet: DL-Alanine - Carl ROTH. [Link]

• D-ALANINE FOR BIOCHEMISTRY - Loba Chemie. [Link]

• SAFETY DATA SHEET - Durham Tech. [Link]

Sources

• 1. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 2. cleanmanagement.com [cleanmanagement.com]
• 3. OSHA Hazardous Waste Disposal Guidelines | CDMS [cdms.com]
• 4. resources.duralabel.com [resources.duralabel.com]
• 5. sustainable-markets.com [sustainable-markets.com]
• 6. epa.gov [epa.gov]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. carlroth.com [carlroth.com]
• 9. durhamtech.edu [durhamtech.edu]
• 10. research.columbia.edu [research.columbia.edu]
• 11. ishn.com [ishn.com]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 13. assets.thermofisher.com [assets.thermofisher.com]

Personal Protective Equipment (PPE) for Handling N-(2,6-Dimethylphenyl)-DL-alanine

Topic: Personal Protective Equipment for Handling N-(2,6-Dimethylphenyl)-DL-alanine Audience: Researchers, Scientists, and Drug Development Professionals.

Executive Safety Summary

N-(2,6-Dimethylphenyl)-DL-alanine (CAS: 13657-17-5 for the acid; related ester CAS: 52888-49-0) is a specialized amino acid derivative often used as an intermediate in the synthesis of phenylamide fungicides (e.g., benalaxyl) and pharmaceutical analogs (e.g., xylazine/lidocaine metabolites).

Critical Hazard Alert: While specific GHS data for the free acid is limited, its metabolic degradation yields 2,6-Dimethylaniline (2,6-Xylidine) , a known Carcinogen (IARC Group 2B) and potent blood toxicant (methemoglobinemia inducer). Therefore, this compound must be handled as a High Potency / Hazardous Chemical requiring strict containment and respiratory protection.

Immediate Action Required:

• Primary Risk: Inhalation of dust and dermal absorption.

• Minimum PPE: Double nitrile gloves, N95/P100 respirator (or biosafety cabinet), and Tyvek lab coat.

• Containment: Handle all dry powder within a certified Fume Hood or Biological Safety Cabinet (BSC).

Hazard Assessment & Mechanistic Rationale

To select the correct PPE, we must understand the "Why." The safety protocol is dictated by the chemical's structural moieties and potential metabolic pathways.

Hazard Category	Mechanistic Cause	Operational Implication
Carcinogenicity	The 2,6-xylidine moiety is a suspected human carcinogen. Metabolic cleavage can release this aromatic amine.	Zero-Tolerance for Dust: Use HEPA filtration (P100/N100) to prevent inhalation of particulates.
Blood Toxicity	Aniline derivatives can oxidize hemoglobin to methemoglobin, impairing oxygen transport.	Dermal Barrier: Double-gloving is mandatory to prevent transdermal absorption.
Aquatic Toxicity	Phenylamide structures are often persistent and toxic to aquatic life (H411).	Disposal: All waste must be incinerated; never pour down the drain.
Physical State	Likely a crystalline solid/powder.	Static Risk: Use anti-static weighing boats and grounded spatulas to prevent aerosolization.

PPE Selection Matrix

Select your PPE tier based on the operational scale.

Component	Tier 1: Analytical Scale (<100 mg)	Tier 2: Preparative Scale (>100 mg)	Rationale
Respiratory	Fume Hood (Sash @ 18") or N95 Mask	PAPR (Powered Air Purifying Respirator) or Class II BSC	High dust load increases inhalation risk; PAPR provides positive pressure protection.
Hand Protection	Double Nitrile Gloves (4 mil / 4 mil)	Double Gloves: Inner (Nitrile) + Outer (Long-cuff Nitrile or Laminate)	Laminate gloves offer broader permeation resistance for longer exposures.
Eye Protection	Chemical Safety Goggles	Face Shield + Safety Goggles	Protects against projectile solids and splashes during dissolution.
Body Protection	Standard Lab Coat (Buttoned)	Tyvek® Coverall (Disposable) + Sleeve Covers	Prevents dust accumulation on street clothes; Tyvek is impermeable to particulates.

Technical Workflow: Gowning & Handling Logic

The following decision logic ensures you are correctly protected before you open the container.

Figure 1: Pre-operational risk assessment and gowning logic flow.

Operational Protocols

A. Weighing & Transfer (Critical Step)

• The Problem: Static electricity can cause the powder to "jump," creating invisible aerosols.

• The Solution:

  • Environment: Work strictly inside a Fume Hood or BSC.

  • Static Control: Use an ionizing bar or anti-static gun on the weighing boat before adding the chemical.

  • Technique: Use the "tap-and-settle" method. Do not dump powder. Gently tap the spatula to dispense.

  • Solvent Addition: Add solvent to the powder slowly down the side of the vessel to minimize puff-back.

B. Decontamination & Spill Response

If a spill occurs, do not use a brush (which creates dust).

• Evacuate: Move away for 1 minute to let aerosols settle (if outside hood).

• Wet Wipe: Cover the spill with a paper towel soaked in 10% bleach or a surfactant (soap/water).

• Scoop: Wipe up the wet slurry.

• Double Bag: Place waste in a sealable bag, then into a second bag.

C. Waste Disposal

• Classification: Hazardous Chemical Waste (Toxic/Carcinogenic).

• Method: High-temperature incineration.

• Prohibition: NEVER dispose of N-(2,6-Dimethylphenyl)-DL-alanine or its mother liquors down the sink. It is toxic to aquatic life and persistent.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 158332, L-Alanine, N-(2,6-dimethylphenyl)-. Retrieved from [Link]

• International Agency for Research on Cancer (IARC). "2,6-Dimethylaniline (2,6-Xylidine) Monograph." IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Vol. 57. Retrieved from [Link]